1-(pyridin-4-yl)-1H-pyrazol-4-amine

• CAS: 28466-04-8

Core Science & Biosynthesis

1-(pyridin-4-yl)-1H-pyrazol-4-amine physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of 1-(pyridin-4-yl)-1H-pyrazol-4-amine, a heterocyclic compound of significant interest in medicinal chemistry. The pyrazole scaffold is a well-established privileged structure in drug discovery, known for a wide range of biological activities. This document synthesizes the available data on 1-(pyridin-4-yl)-1H-pyrazol-4-amine, offering insights into its molecular structure, physicochemical characteristics, spectral properties, and potential therapeutic applications. A detailed, plausible synthetic protocol and an exploration of its chemical reactivity are also presented to support further research and development efforts.

Molecular Structure and Physicochemical Properties

1-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS No. 28466-04-8) is a small molecule featuring a pyrazole ring substituted with a pyridin-4-yl group at the N1 position and an amine group at the C4 position. This unique arrangement of aromatic and functional groups imparts specific electronic and steric properties that are crucial for its interaction with biological targets.

Structural Information

• IUPAC Name: 1-(pyridin-4-yl)-1H-pyrazol-4-amine

• Synonyms: 4-Amino-1-(4-pyridyl)pyrazole, Pyridine, 4-(4-aminopyrazol-1-yl)-

• CAS Number: 28466-04-8

• Molecular Formula: C₈H₈N₄

• Molecular Weight: 160.18 g/mol

• Canonical SMILES: C1=CN=CC=C1N2C=C(C=N2)N

• InChI Key: GNJNONLBGNMHGV-UHFFFAOYSA-N

Physicochemical Properties

Property	Value	Source
Molecular Weight	160.18 g/mol	PubChem
XLogP3-AA (Predicted)	0.1	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	1	PubChem
Topological Polar Surface Area	56.7 Ų	PubChem
Formal Charge	0	PubChem
pKa (Predicted)	Basic: 4.8 (strongest)	ChemAxon
Solubility (Predicted)	Moderately soluble in water and polar organic solvents.	General chemical principles

Spectral Analysis

Detailed experimental spectral data for 1-(pyridin-4-yl)-1H-pyrazol-4-amine is limited. However, based on its structure, the following characteristic signals can be predicted.

¹H NMR Spectroscopy (Predicted)

• Pyridine Protons: Two sets of doublets in the aromatic region (δ 8.5-8.7 and δ 7.6-7.8 ppm), corresponding to the α and β protons of the pyridine ring, respectively.

• Pyrazole Protons: Two singlets in the aromatic region (δ 7.5-8.0 ppm), corresponding to the protons at the C3 and C5 positions of the pyrazole ring.

• Amine Protons: A broad singlet (δ 3.0-5.0 ppm), the chemical shift of which would be dependent on the solvent and concentration.

¹³C NMR Spectroscopy (Predicted)

• Pyridine Carbons: Signals in the aromatic region (δ 140-155 ppm for carbons adjacent to nitrogen and δ 120-130 ppm for other carbons).

• Pyrazole Carbons: Signals in the aromatic region (δ 110-140 ppm).

• Carbon bearing the amine group: A signal around δ 130-140 ppm.

IR Spectroscopy (Predicted)

• N-H Stretching: A primary amine will show two bands in the region of 3300-3500 cm⁻¹.

• C=N and C=C Stretching: Aromatic ring stretching vibrations in the region of 1400-1600 cm⁻¹.

• C-N Stretching: Signals in the region of 1250-1350 cm⁻¹.

Mass Spectrometry

• Molecular Ion Peak (M⁺): An exact mass of 160.0749 m/z. The molecular ion peak is expected to be prominent.

• Fragmentation: Fragmentation patterns would likely involve the loss of HCN from the pyrazole or pyridine ring, and cleavage of the bond between the two rings.

Synthesis and Reactivity

While a specific, detailed synthesis for 1-(pyridin-4-yl)-1H-pyrazol-4-amine is not extensively reported, a plausible synthetic route can be devised based on established pyrazole synthesis methodologies.

Proposed Synthesis Workflow

A common method for the synthesis of N-aryl pyrazoles involves the condensation of a hydrazine with a 1,3-dicarbonyl compound or its equivalent. For 1-(pyridin-4-yl)-1H-pyrazol-4-amine, a potential route could start from 4-hydrazinopyridine and a suitable three-carbon synthon for the pyrazole ring with a protected amino group.

Caption: Proposed synthetic workflow for 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 4-Hydrazinopyridine Hydrochloride

• To a solution of 4-chloropyridine hydrochloride (1 equiv.) in ethanol, add hydrazine hydrate (3 equiv.).

• Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and then to 0 °C to precipitate the product.

• Filter the solid, wash with cold ethanol, and dry under vacuum to obtain 4-hydrazinopyridine hydrochloride.

Step 2: Cyclocondensation and Deprotection

• To a solution of 4-hydrazinopyridine hydrochloride (1 equiv.) in a suitable solvent such as ethanol or acetic acid, add a protected 4-aminopyrazole precursor like (N-(cyanomethyl)formamide) (1.1 equiv.) and a base (e.g., sodium acetate) if necessary.

• Reflux the mixture for 8-12 hours.

• After completion, cool the reaction mixture and neutralize with a suitable base.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• The crude product containing the protected amine can then be deprotected under acidic or basic conditions depending on the protecting group used.

• Purify the final product by column chromatography or recrystallization.

Chemical Reactivity

The reactivity of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is governed by its three key components: the pyridine ring, the pyrazole ring, and the primary amine.

Caption: Key reactivity sites of 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

• Pyridine Ring: Susceptible to nucleophilic aromatic substitution, especially when the nitrogen is quaternized. It can also undergo N-alkylation and N-oxidation.

• Pyrazole Ring: Generally resistant to electrophilic attack due to the electron-withdrawing nature of the pyridine ring. However, under forcing conditions, substitution may occur.

• Amine Group: As a primary aromatic amine, it can undergo a variety of reactions including acylation, alkylation, diazotization followed by Sandmeyer-type reactions, and condensation with aldehydes and ketones to form Schiff bases.

Potential Applications in Drug Discovery

The pyrazole nucleus is a cornerstone in the design of bioactive molecules, with numerous approved drugs containing this scaffold. Derivatives of pyrazole are known to exhibit a broad spectrum of pharmacological activities.

Kinase Inhibition

Many pyrazole-containing compounds are potent kinase inhibitors. The structural motif of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is found in molecules designed to target various kinases involved in cell signaling pathways, which are often dysregulated in cancer and inflammatory diseases. The pyridine and pyrazole rings can engage in crucial hydrogen bonding and π-stacking interactions within the ATP-binding pocket of kinases.

Anti-inflammatory and Analgesic Activity

The pyrazole ring is a key component of several non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib. The anti-inflammatory and analgesic properties of many pyrazole derivatives have been extensively documented.

Other Potential Therapeutic Areas

The versatility of the pyrazole scaffold has led to its exploration in a multitude of therapeutic areas, including:

• Anticancer agents

• Antimicrobial agents

• Anticonvulsants

• Antidepressants

Safety and Handling

Based on the GHS classification from PubChem, 1-(pyridin-4-yl)-1H-pyrazol-4-amine is considered hazardous.

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • Handle in a well-ventilated area, preferably in a fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of contact, rinse immediately with plenty of water.

Conclusion

1-(pyridin-4-yl)-1H-pyrazol-4-amine is a promising heterocyclic molecule with significant potential for drug discovery and development. Its structural features, combining the versatile pyrazole core with a pyridine moiety and a reactive amine group, make it an attractive scaffold for the design of novel therapeutic agents. While detailed experimental data for this specific compound is not abundant, this guide provides a solid foundation for researchers by summarizing its computed properties, outlining a plausible synthetic strategy, and discussing its potential reactivity and biological applications. Further investigation into the experimental validation of its properties and biological activities is warranted to fully unlock its therapeutic potential.

References

• PubChem. 1H-Pyrazol-4-amine. National Center for Biotechnology Information. [Link]

• PubChemLite. 1-(pyridin-4-yl)-1h-pyrazol-4-amine. [Link]

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• Mishra, P., et al. (2025). chemistry and biological properties of pyrazole derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 14(9), 183-206.

• PubChem. Pyridine, 4-(4-aminopyrazol-1-yl)-. National Center for Biotechnology Information. [Link]

• National Institutes of Health. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. [Link]

• ResearchGate. Overview on Biological Activities of Pyrazole Derivatives. [Link]

• PharmaTutor. PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. [Link]

• Semantic Scholar. Pyrazole and Its Biological Activity. [Link]

• MDPI. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. [Link]

• National Institutes of Health. 4-(4-Fluorophenyl)-1-(4-nitrophenyl)-3-(pyridin-4-yl)-1H-pyrazol-5-amine. [Link]

• ResearchGate. one derivatives: I. Synthesis of 3-methyl-1-(6-methyl-2-methylsulfanylpyrimidin-4-yl)-pyrazol-5-ol and specificity of its Knoevenagel reaction. [Link]

1-(pyridin-4-yl)-1H-pyrazol-4-amine spectral data analysis (NMR, MS)

An In-Depth Technical Guide to the Spectral Analysis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Introduction

1-(pyridin-4-yl)-1H-pyrazol-4-amine is a heterocyclic compound of significant interest in medicinal chemistry and materials science. As a molecular scaffold, it combines the structural features of both pyridine and pyrazole, moieties known for their diverse biological activities and coordination properties. Accurate structural elucidation is the bedrock of any chemical research, particularly in drug development where unambiguous characterization is paramount for regulatory approval and understanding structure-activity relationships (SAR). This guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 1-(pyridin-4-yl)-1H-pyrazol-4-amine, offering field-proven insights into its structural confirmation.

Molecular Structure and Characterization Overview

The foundational step in any spectral analysis is understanding the molecule's connectivity. The structure consists of a pyridine ring linked via a nitrogen atom to the N1 position of a 4-aminopyrazole ring. This specific linkage prevents the tautomerism often observed in unsubstituted pyrazoles, simplifying spectral interpretation.

Figure 1: Numbered structure of 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Part 1: Mass Spectrometry (MS) Analysis

Mass spectrometry is a destructive analytical technique that provides critical information about a molecule's mass and, by extension, its elemental formula. It also offers structural insights through the analysis of fragmentation patterns.

Experimental Protocol: ESI-MS

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent such as methanol or acetonitrile (1-10 µg/mL).

• Infusion: The sample is introduced into the electrospray ionization (ESI) source at a low flow rate (e.g., 5-10 µL/min).

• Ionization: A high voltage is applied to the capillary tip, generating a fine spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase ions. For this molecule, analysis in positive ion mode is standard, typically forming the protonated molecule [M+H]⁺.

• Detection: Ions are guided into the mass analyzer (e.g., Quadrupole or Time-of-Flight), which separates them based on their mass-to-charge ratio (m/z).

Molecular Ion and Isotopic Pattern

The molecular formula for 1-(pyridin-4-yl)-1H-pyrazol-4-amine is C₈H₈N₄, with a monoisotopic mass of 160.0749 g/mol .[1] In a high-resolution mass spectrum (HRMS), the primary observed ion in positive ESI mode would be the protonated molecule, [M+H]⁺, with a predicted m/z of 161.0822.[1] This precise mass measurement is crucial for confirming the elemental composition.

Fragmentation Analysis

Electron Impact (EI) or Collision-Induced Dissociation (CID) in MS/MS experiments reveals the molecule's fragmentation pathways. The stability of the pyridine and pyrazole rings dictates the primary fragmentation events.

Key Predicted Fragmentation Pathways:

• Loss of HCN (m/z 27): A characteristic fragmentation of pyrazole rings, leading to a fragment ion.[2]

• Loss of N₂ (m/z 28): Another common pathway for pyrazoles, though less frequent than HCN loss.[2]

• Cleavage of the Pyridine Ring: The pyridine ring can lose HCN, leading to smaller fragments.

• Cleavage of the Inter-ring C-N bond: This would result in ions corresponding to the pyridyl cation (m/z 78) or the aminopyrazole cation (m/z 82).

Figure 2: Predicted major fragmentation pathways for 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Table 1: Predicted Mass Spectrometry Data

Ion Species	Formula	Predicted m/z	Notes
[M+H]⁺	C₈H₉N₄⁺	161.0822	Protonated molecular ion, base peak in ESI-MS.[1]
[M+Na]⁺	C₈H₈N₄Na⁺	183.0641	Sodium adduct, often observed.[1]
[M-H]⁻	C₈H₇N₄⁻	159.0676	Deprotonated molecular ion (negative mode).[1]

| [M-HCN+H]⁺ | C₇H₈N₂⁺ | 134.0753 | Loss of hydrogen cyanide from the pyrazole ring.[2] |

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise connectivity and chemical environment of atoms in a molecule. The analysis of both ¹H and ¹³C NMR spectra allows for a complete structural assignment.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. Tetramethylsilane (TMS) is typically added as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard pulse programs are used to obtain ¹H, ¹³C, and, if needed, 2D correlation spectra (COSY, HSQC, HMBC).

¹H NMR Spectral Analysis

The ¹H NMR spectrum is predicted to be highly symmetrical and informative.

• Pyridine Protons (H-2', H-6' and H-3', H-5'): The pyridine ring exhibits an AA'XX' spin system. The protons ortho to the ring nitrogen (H-2', H-6') are electronically deshielded and will appear far downfield as a doublet. The protons meta to the nitrogen (H-3', H-5') are more shielded and will appear upfield, also as a doublet.

• Pyrazole Protons (H-3, H-5): These two protons are in distinct chemical environments. H-5 is adjacent to the pyridine-substituted nitrogen (N1) and H-3 is adjacent to the other pyrazole nitrogen (N2). They are expected to appear as sharp singlets.

• Amine Protons (-NH₂): The two protons of the primary amine group will typically appear as a broad singlet. Its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

Table 2: Predicted ¹H NMR Chemical Shifts and Multiplicities (in DMSO-d₆)

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Notes
H-2', H-6'	8.5 - 8.7	Doublet (d)	2H	Deshielded by adjacent ring nitrogen.
H-3', H-5'	7.6 - 7.8	Doublet (d)	2H	Shielded relative to H-2'/H-6'.
H-5	8.0 - 8.2	Singlet (s)	1H	Adjacent to pyridine-substituted N1.
H-3	7.4 - 7.6	Singlet (s)	1H	Adjacent to N2.

| -NH₂ | 5.0 - 5.5 | Broad Singlet (br s) | 2H | Exchangeable proton; shift is variable. |

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides one signal for each unique carbon atom.

• Pyridine Carbons: Three distinct signals are expected due to symmetry. C-4' (the ipso-carbon attached to the pyrazole) will be downfield. C-2'/C-6' will also be significantly downfield due to their proximity to the electronegative nitrogen. C-3'/C-5' will be the most upfield of the pyridine carbons.

• Pyrazole Carbons: Three signals are expected. C-4, being attached to the electron-donating amino group, will be the most shielded (upfield). C-3 and C-5 will have distinct chemical shifts, generally appearing in the aromatic region.

Table 3: Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆)

Carbon Assignment	Predicted δ (ppm)	Notes
C-2', C-6'	~150	Adjacent to ring nitrogen.
C-4'	~145	Ipso-carbon, attached to pyrazole.
C-3, C-5	130 - 140	Pyrazole ring carbons.
C-4	~125	Shielded by the -NH₂ group.

| C-3', C-5' | ~115 | Most shielded pyridine carbons. |

Workflow for Definitive Assignment using 2D NMR

For unambiguous assignment, a suite of 2D NMR experiments is the industry standard.

Figure 3: Standard workflow for complete structural elucidation by NMR.

• COSY (Correlation Spectroscopy): Would show a clear correlation between the H-2'/H-6' and H-3'/H-5' protons on the pyridine ring, confirming their adjacent positions.

• HSQC (Heteronuclear Single Quantum Coherence): Directly links each proton to its attached carbon, allowing for the assignment of all protonated carbons (C-2'/C-6', C-3'/C-5', C-3, C-5).

• HMBC (Heteronuclear Multiple Bond Correlation): Provides the final piece of the puzzle by showing correlations between protons and carbons that are 2-3 bonds away. Key expected correlations include:

  • H-5 proton to C-4 and C-3 of the pyrazole ring.

  • H-3'/H-5' protons to the ipso-carbon C-4' of the pyridine ring.

  • H-2'/H-6' protons to C-4' and the pyrazole N1-linked C-5, confirming the connectivity between the two rings.

Conclusion

The combined application of mass spectrometry and NMR spectroscopy provides a robust and self-validating system for the characterization of 1-(pyridin-4-yl)-1H-pyrazol-4-amine. HRMS confirms the elemental formula with high precision, while fragmentation patterns offer corroborating structural evidence. A full suite of 1D and 2D NMR experiments allows for the complete and unambiguous assignment of every proton and carbon in the molecule, verifying the specific isomeric form and connectivity. This level of rigorous analysis is essential for advancing the compound in any research or development pipeline, ensuring scientific integrity and reproducibility.

References

• Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry. (n.d.). Mass fragmentation pattern of (Z)-2-(5-arylpyrazol-3-yl)-3-arylacrylonitriles.
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• ResearchGate. (2020). 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents.
• ChemicalBook. (n.d.). 5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile(72816-14-9) 1H NMR.
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• Semantic Scholar. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• ResearchGate. (2020). 1H and 13C NMR study of perdeuterated pyrazoles.
• The Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications.
• The Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.
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• ChemicalBook. (n.d.). Pyrazole(288-13-1) 13C NMR spectrum.

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A Technical Guide to the Structural Elucidation of 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the novel heterocyclic compound, 1-(pyridin-4-yl)-1H-pyrazol-4-amine. The guide is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry. It outlines a systematic and multi-technique approach, integrating data from Mass Spectrometry, Infrared Spectroscopy, and advanced Nuclear Magnetic Resonance (NMR) spectroscopy to unambiguously confirm the molecular structure. The causality behind experimental choices, detailed step-by-step protocols, and in-depth data interpretation are presented to ensure scientific integrity and reproducibility.

Introduction: The Rationale for a Multi-Faceted Approach

The workflow is designed to be self-validating. High-resolution mass spectrometry will establish the elemental composition. Infrared spectroscopy will provide initial confirmation of key functional groups. Finally, a suite of one- and two-dimensional NMR experiments will be employed to map the precise connectivity of every atom in the molecule.

Foundational Analysis: Confirming the Molecular Formula and Functional Groups

High-Resolution Mass Spectrometry (HRMS)

Causality of Choice: Before delving into the intricacies of atomic connectivity, it is essential to establish the elemental formula with high confidence. HRMS provides an extremely accurate mass measurement, allowing for the determination of the molecular formula and ruling out alternative compositions.

Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) HRMS

• Sample Preparation: Dissolve approximately 1 mg of 1-(pyridin-4-yl)-1H-pyrazol-4-amine in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Calibrate the ESI-TOF mass spectrometer using a known standard. Set the instrument to positive ion mode to detect the protonated molecule [M+H]⁺.

• Data Acquisition: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min. Acquire the mass spectrum over a mass range of m/z 50-500.

• Data Analysis: Determine the accurate mass of the most abundant ion and use the instrument's software to calculate the elemental composition.

Data Presentation:

Parameter	Observed Value	Calculated Value (for C₈H₉N₄⁺)
[M+H]⁺	161.0822	161.0827

The observed mass is consistent with the predicted molecular formula of C₈H₈N₄.[5][6]

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality of Choice: FTIR spectroscopy is a rapid and non-destructive technique that provides valuable information about the presence of specific functional groups. For 1-(pyridin-4-yl)-1H-pyrazol-4-amine, we expect to see characteristic absorptions for N-H, C-H, C=N, and C=C bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument Setup: Record a background spectrum of the clean ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify and assign the major absorption bands.

Data Presentation:

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Medium, Broad	N-H stretch (amine)
3100-3000	Medium	Aromatic C-H stretch
1640-1580	Strong	C=N and C=C stretching (pyridine and pyrazole rings)
1550-1450	Medium-Strong	Aromatic ring skeletal vibrations

Definitive Structure Determination: Advanced NMR Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. A combination of 1D and 2D experiments will be used to assign all proton and carbon signals and establish their connectivity.

Experimental Workflow Visualization:

Caption: Workflow for NMR-based structure elucidation.

¹H and ¹³C NMR Spectroscopy

Causality of Choice: ¹H NMR provides information on the number of different proton environments and their neighboring protons, while ¹³C NMR reveals the number of unique carbon environments.

Experimental Protocol: 1D NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆).

• Instrument Setup: Tune and shim the NMR spectrometer for the specific probe and solvent.

• ¹H NMR Acquisition: Acquire a standard ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A DEPT-135 experiment can also be run to differentiate between CH, CH₂, and CH₃ groups.

Hypothetical Data Presentation:

¹H NMR (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
8.60	d	2H	H-2', H-6' (Pyridine)
8.25	s	1H	H-3 (Pyrazole)
7.80	d	2H	H-3', H-5' (Pyridine)
7.50	s	1H	H-5 (Pyrazole)
5.50	s (br)	2H	-NH₂

¹³C NMR (100 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
150.5	C-2', C-6' (Pyridine)
145.0	C-4' (Pyridine)
142.0	C-3 (Pyrazole)
135.0	C-4 (Pyrazole)
125.0	C-5 (Pyrazole)
115.8	C-3', C-5' (Pyridine)

2D NMR: COSY, HSQC, and HMBC

Causality of Choice: 2D NMR experiments are crucial for assembling the molecular fragments identified in 1D NMR.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is key for connecting different spin systems.

Key HMBC and COSY Correlations Visualization:

Caption: Key 2D NMR correlations for structure confirmation.

Interpretation of 2D NMR Data:

• A COSY correlation between the signals at δ 8.60 and δ 7.80 would confirm their adjacent positions on the pyridine ring.

• HSQC would unequivocally link the proton signals to their corresponding carbon signals (e.g., δ 8.60 to δ 150.5).

• Crucially, HMBC correlations would bridge the two ring systems. For example, a correlation from the pyridine protons H-2'/H-6' (δ 8.60) to the pyrazole carbon C-5 (δ 125.0) would confirm the N-C linkage between the pyridine and pyrazole rings. Similarly, correlations from the pyrazole protons to the pyridine carbons would provide further evidence.

Conclusion: A Synthesized and Self-Validated Structural Assignment

By systematically applying HRMS, FTIR, and a comprehensive suite of 1D and 2D NMR techniques, the structure of 1-(pyridin-4-yl)-1H-pyrazol-4-amine can be elucidated with a high degree of confidence. The congruence of the molecular formula from HRMS, the functional group information from FTIR, and the detailed connectivity map from NMR provides a self-validating and robust structural proof. This multi-faceted approach ensures the scientific integrity of the data and provides a solid foundation for any further research or development involving this compound.

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A Technical Guide to the In Silico Prediction of Biological Activity for Novel Pyrazole-Pyridine Compounds

Introduction: The Strategic Value of Pyrazole-Pyridine Scaffolds in Drug Discovery

The fusion of pyrazole and pyridine rings creates a heterocyclic scaffold of significant interest in medicinal chemistry. This structural motif is considered a "privileged structure" due to its recurrence in a multitude of biologically active compounds and FDA-approved drugs.[1][2] Pyrazole-pyridine derivatives have demonstrated a vast therapeutic potential, exhibiting activities that span anticancer, anti-inflammatory, antimicrobial, and antiviral domains.[1][3][4][5] The versatility of this scaffold stems from its unique electronic properties and the spatial arrangement of its nitrogen atoms, which serve as key hydrogen bond donors and acceptors, facilitating robust interactions with a wide array of biological targets.[4]

The traditional drug discovery pipeline is a long, arduous, and expensive process fraught with high attrition rates. Modern computational chemistry, or in silico screening, offers a paradigm shift, enabling the rapid and cost-effective evaluation of virtual compound libraries before committing resources to their synthesis and in vitro testing.[6][7][8] This guide provides a comprehensive, technically-grounded workflow for predicting the biological activity of novel pyrazole-pyridine compounds. We will move beyond a simple recitation of steps to explain the causal logic behind each methodological choice, providing researchers with a robust framework for accelerating the identification of promising lead candidates.

Part 1: A Strategic Workflow for In Silico Bioactivity Prediction

The predictive workflow is a multi-stage filtration process designed to systematically evaluate and prioritize novel compounds. Each stage assesses a critical aspect of a potential drug's profile, from its fundamental interaction with a biological target to its likely behavior within a complex physiological system. This systematic approach ensures that only the most promising candidates, those with a high probability of both efficacy and drug-likeness, are advanced for further investigation.

Figure 1: High-level workflow for in silico prediction of biological activity.

Part 2: Target Identification - The Foundation of a Successful Campaign

Before any computational screening can begin, one must identify a relevant biological target. The choice of target is dictated by the therapeutic area of interest. For pyrazole-pyridine compounds, their known efficacy against various cancers makes protein kinases a particularly attractive target class.[3][9] For instance, Cyclin-Dependent Kinase 2 (CDK2) is a well-validated target in breast and liver cancers, and pyrazole derivatives have been investigated as potential inhibitors.[3]

Causality in Target Selection: The rationale for selecting a target like a protein kinase is twofold:

• Biological Relevance: These enzymes are often dysregulated in diseases like cancer, making their inhibition a valid therapeutic strategy.

• Structural Amenability: Kinases possess well-defined ATP-binding pockets that are ideal for structure-based drug design and are known to be targeted by small molecules.

Authoritative databases such as the Protein Data Bank (PDB) and DrugBank are indispensable resources for identifying and obtaining high-resolution 3D structures of potential targets.[8]

Part 3: Molecular Docking - Predicting the Strength of Interaction

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, forming a stable complex.[10] The primary output is a "binding affinity" or "docking score," typically in kcal/mol, which estimates the strength of the interaction. A more negative score indicates a stronger, more favorable interaction. This process is central to structure-based drug design.[11][12]

Figure 2: Detailed workflow for a molecular docking simulation.

Protocol: Molecular Docking of a Novel Pyrazole-Pyridine Compound

This protocol outlines the steps using widely accessible and validated tools like AutoDock Tools and AutoDock Vina.

Objective: To predict the binding affinity and pose of a novel pyrazole-pyridine ligand against a selected protein target (e.g., CDK2).

Step 1: Receptor Preparation

• Action: Download the protein structure from the PDB (e.g., PDB ID: 1FIN for CDK2).

• Procedure (using AutoDock Tools):

  • Load the PDB file.

  • Remove water molecules and any co-crystallized ligands or ions not essential for the interaction.

  • Add polar hydrogens. This is critical for correctly calculating hydrogen bonds.

  • Compute Gasteiger charges to assign partial charges to each atom.

  • Save the prepared receptor in the required .pdbqt format.

• Causality: Water molecules are removed because they can interfere with the docking algorithm and are often displaced by the ligand in the actual binding event. Adding hydrogens and charges is essential for the scoring function to accurately calculate electrostatic and hydrogen bonding interactions.[13]

Step 2: Ligand Preparation

• Action: Obtain the 3D structure of your novel pyrazole-pyridine compound (e.g., from a .mol or .sdf file).

• Procedure (using AutoDock Tools):

  • Load the ligand file.

  • Detect the ligand's rotatable bonds. This allows the docking software to explore different conformations of the ligand, which is crucial for finding the best fit (flexible docking).

  • Save the prepared ligand in the .pdbqt format.

• Causality: Treating the ligand as flexible rather than rigid is a more realistic representation of the binding process and significantly increases the chances of identifying a true binding pose.[11]

Step 3: Grid Box Generation

• Action: Define the search space for the docking simulation on the receptor.

• Procedure (using AutoDock Tools):

  • Center the grid box on the known active site of the protein. If a co-crystallized ligand was present in the original PDB file, its location is the ideal center.

  • Adjust the size of the box to encompass the entire binding pocket, with a small margin.

• Causality: The grid box confines the computational search to the area of interest, drastically reducing calculation time and preventing the algorithm from exploring irrelevant surfaces on the protein.

Step 4: Running the Docking Simulation

• Action: Execute the docking calculation using a program like AutoDock Vina.

• Procedure (Command Line):

  The config.txt file specifies the coordinates of the grid box center and its dimensions.

• Causality: Vina uses a sophisticated algorithm to sample different ligand poses within the grid box and ranks them using its scoring function to find the most energetically favorable binding mode.[14]

Step 5: Analysis of Results

• Action: Analyze the output files to determine the binding affinity and visualize the interactions.

• Procedure (using PyMOL or ChimeraX):

  • Load the prepared receptor and the docked ligand poses from the output.pdbqt file.

  • Examine the top-ranked pose (the one with the most negative score from the log.txt file).

  • Identify key interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking between the pyrazole-pyridine ligand and the amino acid residues of the target protein.

• Causality: The binding score provides a quantitative estimate of affinity, but visual inspection is crucial for validation. A good docking result should not only have a strong score but also exhibit chemically sensible interactions (e.g., hydrogen bonds with key polar residues) that explain the binding.[15]

Compound ID	Target Protein	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
Pz-Py-001	CDK2 (1FIN)	-9.2	LEU83, GLU81, ILE10
Pz-Py-002	CDK2 (1FIN)	-8.5	LYS33, ASP145
Pz-Py-003	CDK2 (1FIN)	-7.1	PHE80, GLN131
Reference	Roscovitine	-9.8	LEU83, LYS33, ASP145

Table 1: Example of Molecular Docking Results for a virtual series of pyrazole-pyridine compounds against CDK2.

Part 4: ADMET Prediction - Will it Be a Good Drug?

A compound can have outstanding activity against its target but fail spectacularly as a drug due to poor pharmacokinetic properties.[16] Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) prediction is a critical filter in the early stages.[7][8] Numerous free and accessible web-based tools, such as SwissADME and ADMETlab 3.0, use machine learning models trained on vast datasets to predict these properties.[6][16][17]

Causality in ADMET Profiling: This step is a self-validating system for trustworthiness. By assessing properties like oral bioavailability, blood-brain barrier penetration, and potential toxicity early on, we can eliminate compounds that are likely to fail in later, more expensive stages of development.[16]

Protocol: Online ADMET Prediction

Objective: To evaluate the drug-likeness and pharmacokinetic profile of novel pyrazole-pyridine compounds.

Step 1: Select a Prediction Tool

• Action: Navigate to a reliable, free web server like SwissADME or ADMET-AI.[6][18][19] These platforms offer comprehensive predictions based on molecular structure.[20]

Step 2: Input Molecular Structures

• Action: Provide the structures of your candidate molecules.

• Procedure: Most platforms accept SMILES strings, which are simple text-based representations of chemical structures. You can input a list of SMILES strings for your pyrazole-pyridine library.

Step 3: Run the Prediction

• Action: Initiate the calculation. The server will compute a wide range of physicochemical and pharmacokinetic parameters.

Step 4: Analyze the Output

• Action: Interpret the results, focusing on key drug-likeness indicators.

• Key Parameters to Evaluate:

  • Lipinski's Rule of Five: A set of guidelines to evaluate if a compound has properties that would make it a likely orally active drug. The rules are: Molecular Weight ≤ 500, LogP ≤ 5, H-bond Donors ≤ 5, H-bond Acceptors ≤ 10.

  • Gastrointestinal (GI) Absorption: Predicted as High or Low. High is desirable for oral drugs.

  • Blood-Brain Barrier (BBB) Permeation: Predicts whether the compound can cross into the central nervous system. This is desirable for CNS targets but undesirable for peripherally acting drugs.

  • CYP450 Inhibition: Predicts if the compound is likely to inhibit key metabolic enzymes, which can lead to drug-drug interactions.

  • PAINS (Pan-Assay Interference Compounds) Alerts: Flags substructures known to often cause false positives in high-throughput screening assays.

Compound ID	MW	LogP	H-Donors	H-Acceptors	Lipinski Violations	GI Absorption	BBB Permeant
Pz-Py-001	345.4	2.8	1	4	0	High	Yes
Pz-Py-002	410.5	3.5	2	5	0	High	No
Pz-Py-003	520.1	4.1	3	6	1 (MW > 500)	Low	No

Table 2: Example of predicted ADMET and physicochemical properties for a virtual series of pyrazole-pyridine compounds.

Part 5: Data Synthesis and Candidate Prioritization

The final step of the in silico workflow is to integrate the data from molecular docking and ADMET prediction to make an informed decision. The ideal candidate is not necessarily the one with the absolute best docking score. Instead, it is the compound that demonstrates a potent combination of strong target binding affinity and a favorable, drug-like ADMET profile.

Expertise-Driven Decision Making:

• A compound like Pz-Py-001 from our examples would be a high-priority candidate. It has an excellent predicted binding affinity (-9.2 kcal/mol) and a perfect ADMET profile with no Lipinski violations and high predicted GI absorption.

• Pz-Py-002 is also a strong candidate, with a good binding score and a favorable ADMET profile.

• Pz-Py-003 , despite having a reasonable binding score, would be deprioritized. Its high molecular weight leads to a Lipinski violation and is predicted to result in poor oral absorption, making it a less promising candidate for an oral therapeutic.

Further computational analysis, such as developing a Quantitative Structure-Activity Relationship (QSAR) model, can also be employed if a larger series of compounds with known activities is available.[9][21][22][23] QSAR models create a mathematical relationship between the chemical structure and biological activity, allowing for the prediction of activity for newly designed compounds.[21][23]

Conclusion

The in silico workflow detailed in this guide provides a powerful, efficient, and scientifically rigorous framework for the early-stage evaluation of novel pyrazole-pyridine compounds. By combining structure-based methods like molecular docking with comprehensive ADMET profiling, researchers can intelligently filter large virtual libraries, identify key structure-activity relationships, and prioritize the most promising candidates for synthesis and experimental validation. This strategic application of computational tools significantly enhances the probability of success, reduces costs, and ultimately accelerates the journey from a novel chemical idea to a potentially life-saving therapeutic.

References

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• Title: Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities Source: RSC Advances URL
• Title: Comparative QSAR model generation using pyrazole derivatives for screening Janus kinase-1 inhibitors Source: PubMed URL
• Title: Anticancer activities of some newly synthesized pyrazole and pyrimidine derivatives Source: ResearchGate URL
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• Title: Comparative QSAR model generation using pyrazole derivatives for screening Janus kinase-1 inhibitors Source: ResearchGate URL
• Title: 2D-QSAR Modeling and Molecular Docking Studies on 1H-Pyrazole-1-carbothioamide Derivatives as EGFR Kinase Inhibitors Source: ACS Omega URL
• Title: ADMET-AI Source: ADMET-AI Website URL
• Title: How to use ADMET online Source: Tamarind Bio URL
• Title: 2D and 3D-QSAR Modeling of 1H-Pyrazole Derivatives as EGFR Inhibitors: Molecular Docking, and Pharmacokinetic Profiling Source: Semantic Scholar URL
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An In-Depth Technical Guide to 1-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 28466-04-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(pyridin-4-yl)-1H-pyrazol-4-amine (CAS: 28466-04-8), a heterocyclic compound of significant interest in medicinal chemistry. This document delves into its chemical properties, outlines a detailed representative synthesis protocol, and explores its potential applications in drug discovery, particularly as a scaffold for kinase inhibitors. Safety and handling information are also provided to ensure its proper use in a laboratory setting.

Introduction

1-(pyridin-4-yl)-1H-pyrazol-4-amine is a bifunctional molecule featuring a pyridine ring linked to a 4-aminopyrazole moiety. The pyrazole nucleus is a well-established "privileged scaffold" in drug discovery, present in numerous approved pharmaceuticals.[1] Its derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[2] The presence of the pyridine ring can enhance solubility and provides an additional site for hydrogen bonding, which can be crucial for molecular recognition by biological targets. The 4-amino group on the pyrazole ring serves as a key functional handle for further chemical modifications and as a potential hydrogen bond donor in interactions with target proteins. Given the therapeutic importance of pyrazole-containing compounds, 1-(pyridin-4-yl)-1H-pyrazol-4-amine represents a valuable building block for the synthesis of novel drug candidates.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is presented in the table below. These properties are essential for its handling, formulation, and for computational modeling in drug design.

Property	Value	Reference
CAS Number	28466-04-8	[3][4]
Molecular Formula	C₈H₈N₄	[3][4]
Molecular Weight	160.18 g/mol	[3][5]
Appearance	Off-white to yellow solid
Boiling Point	348.4°C at 760 mmHg	[3]
Flash Point	164.5°C	[3]
Density	1.32 g/cm³	[3]
XLogP3	0.1	[4][5]
Hydrogen Bond Donor Count	1	[4][5]
Hydrogen Bond Acceptor Count	3	[4][5]
Rotatable Bond Count	1	[4][5]
Topological Polar Surface Area	56.7 Ų	[5]

Synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Proposed Synthetic Pathway

Proposed synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Detailed Experimental Protocol (Representative)

Disclaimer: This is a representative protocol based on established chemical principles for the synthesis of analogous compounds. It should be adapted and optimized by a qualified chemist.

Materials:

• 4-Hydrazinopyridine hydrochloride

• Malononitrile dimer (2-aminoprop-1-ene-1,1,3-tricarbonitrile)

• Triethylamine

• Ethanol, absolute

• Ethyl acetate

• Hexanes

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation of 4-Hydrazinopyridine free base: To a suspension of 4-hydrazinopyridine hydrochloride (1.0 eq) in ethanol, add triethylamine (1.1 eq) and stir at room temperature for 30 minutes.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the freshly prepared 4-hydrazinopyridine in absolute ethanol.

• Addition of Reagents: To this solution, add malononitrile dimer (1.0 eq) and a catalytic amount of triethylamine (0.1 eq).

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Extraction: Redissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Potential Applications in Drug Discovery

The 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold is of particular interest in the development of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer.

A recent study on N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine derivatives, which contain a similar 1H-pyrazol-4-amine moiety, demonstrated potent inhibitory activity against Cyclin-Dependent Kinase 2 (CDK2).[5] CDK2 is a key regulator of the cell cycle, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells. One of the synthesized compounds in the study, which features a pyrazol-4-amine core, exhibited a Kᵢ of 0.007 µM against CDK2. This highlights the potential of the 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold to be developed into selective and potent CDK2 inhibitors for cancer therapy.

CDK2 Signaling Pathway and Point of Intervention

Simplified CDK2 signaling pathway in cell cycle progression.

Safety and Handling

1-(pyridin-4-yl)-1H-pyrazol-4-amine should be handled with care in a well-ventilated laboratory, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

GHS Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) from the supplier.

References

• 28466-04-8 | 1-(Pyridin-4-yl)-1H-pyrazol-4-amine - AA Blocks. Available at: [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI. Available at: [Link]

• Pyridine, 4-(4-aminopyrazol-1-yl)- | C8H8N4 | CID 206684 - PubChem. Available at: [Link]

• Approaches towards the synthesis of 5-aminopyrazoles - Beilstein Journals. Available at: [Link]

• Synthesis, Characterization, and Biological Activity of 1-(Pyridin-4-yl)-1H-pyrazol-5-amine Derivatives - ResearchGate. Available at: [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - PubMed. Available at: [Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - MDPI. Available at: [Link]

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• Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action: Synthesis and Biological Activity - PubMed Central. Available at: [Link]

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The Pyridine-Pyrazole Scaffold: A Privileged Motif for Targeting Key Pathological Pathways

An In-depth Technical Guide for Drug Discovery Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The fusion of pyridine and pyrazole rings creates a heterocyclic scaffold that has emerged as a "privileged structure" in modern medicinal chemistry. Its unique electronic properties, synthetic tractability, and ability to form critical hydrogen bonds and other non-covalent interactions have positioned it as a versatile core for developing potent and selective modulators of a wide array of biological targets. This guide provides an in-depth exploration of the key therapeutic targets addressable by pyridine-containing pyrazole scaffolds, moving beyond a simple catalog of activities to explain the causal relationships between molecular structure, target engagement, and therapeutic potential. We will dissect the critical signaling pathways involved, provide validated experimental protocols for target evaluation, and present structure-activity relationship (SAR) data to empower researchers in the rational design of next-generation therapeutics.

The Strategic Advantage of the Pyridine-Pyrazole Core

The pyridine ring, a π-deficient system, often acts as a hydrogen bond acceptor, while the pyrazole ring, a π-excessive system, can serve as both a hydrogen bond donor and acceptor.[1] This dual nature allows the scaffold to mimic the purine core of ATP, making it an exceptional "hinge-binder" for the ATP-binding pocket of protein kinases.[2][3] This fundamental interaction is a cornerstone of its prevalence in kinase inhibitor design.[4][5] Furthermore, the scaffold's rigid, planar structure provides a stable platform for the precise spatial orientation of various substituents, enabling fine-tuning of potency, selectivity, and pharmacokinetic properties.[6] Synthetic accessibility through well-established multicomponent reactions and cyclization strategies further enhances its attractiveness in drug discovery campaigns.[7][8]

Key Therapeutic Target Classes & Signaling Pathways

The pyridine-pyrazole scaffold has demonstrated remarkable versatility, leading to the development of compounds targeting several critical classes of enzymes and protein-protein interactions.

Protein Kinase Inhibition: The Dominant Application

Aberrant kinase activity is a hallmark of numerous diseases, most notably cancer.[3] The pyridine-pyrazole core is a validated and highly successful framework for designing kinase inhibitors.

• RET (Rearranged during Transfection) Kinase: RET fusions and mutations are oncogenic drivers in various cancers, including non-small cell lung cancer (NSCLC) and thyroid cancers.[6][9] The pyrazolo[1,5-a]pyridine-based drug Selpercatinib is a highly selective and potent RET inhibitor that has received FDA approval.[6][10] It demonstrates robust and durable anti-tumor activity, including in patients with brain metastases.[9][11]

  • Signaling Pathway:

    Figure 1: RET Kinase Signaling and Inhibition.

• TRK (Tropomyosin Receptor Kinase): TRK fusions are oncogenic drivers found across a wide range of tumor types. Pyrazolo[3,4-b]pyridine derivatives have been successfully designed as potent pan-TRK inhibitors with nanomolar efficacy.[8][12]

• c-Met: A receptor tyrosine kinase implicated in cell proliferation and metastasis. The pyrazolopyridine derivative Glumetinib is a first-in-class c-Met inhibitor approved in China.[6]

• JAK (Janus Kinase): The JAK/STAT pathway is crucial for cytokine signaling, and its dysregulation is linked to myeloproliferative neoplasms and inflammatory diseases.[13] 4-amino-(1H)-pyrazole derivatives have been developed as potent pan-JAK inhibitors with low nanomolar IC50 values.[13]

• CSK (C-terminal Src Kinase): CSK is a negative regulator of Src family kinases, which play a role in T-cell activation. Inhibiting CSK is a promising immuno-oncology strategy. Pyrazolo[1,5-a]pyridine scaffolds have been shown to significantly improve potency over other hinge-binders in the development of CSK inhibitors.[6][14]

• CDKs (Cyclin-Dependent Kinases): CDKs are master regulators of the cell cycle, and their inhibition is a key anti-cancer strategy. Numerous pyrazolo[3,4-b]pyridine derivatives have been developed as potent inhibitors of CDK1, CDK2, and CDK8/19, demonstrating anti-proliferative effects in various cancer cell lines.[7][15][16]

• TBK1 (TANK-binding kinase 1): TBK1 is a key kinase in innate immunity signaling pathways. Its dysregulation is implicated in neuroinflammation and oncogenesis. Pyrazolo[3,4-b]pyridine derivatives have been identified as highly potent TBK1 inhibitors with IC50 values in the sub-nanomolar range.

AMP-Activated Protein Kinase (AMPK) Activation

Unlike the inhibitory roles described above, the pyridine-pyrazole scaffold can also be engineered to activate key enzymes. AMPK is a central regulator of cellular energy homeostasis, and its activation is a therapeutic goal for metabolic diseases like type 2 diabetes. Pyrazolo[3,4-b]pyridine derivatives have been synthesized that act as potent allosteric activators of AMPK, demonstrating the scaffold's ability to function as a modulator beyond simple competitive inhibition.[2][17]

• Signaling Pathway:

  Figure 2: AMPK Activation Pathway.

Cyclooxygenase (COX) Inhibition

The pyrazole scaffold is famously present in the selective COX-2 inhibitor Celecoxib. This activity is retained and can be modulated in pyridine-pyrazole hybrids, which have been investigated as anti-inflammatory agents.[12] They function by blocking the conversion of arachidonic acid into prostaglandins, key mediators of inflammation and pain.

Other Emerging Targets

• Topoisomerase IIα Inhibition: Some indole-conjugated pyrazolo[3,4-b]pyridine derivatives have demonstrated potent anti-leukemic activity by inhibiting Topoisomerase IIα, an enzyme critical for DNA replication and repair in cancer cells.[18]

• PEX14-PEX5 Protein-Protein Interaction (PPI): The pyrazolo[4,3-c]pyridine scaffold has been used to develop the first small-molecule inhibitors of the PEX14-PEX5 PPI, a critical interaction for glycosome biogenesis in Trypanosoma parasites, making it a promising target for novel trypanocidal drugs.[1][19]

Quantitative Analysis of Biological Activity

The following table summarizes the activity of representative pyridine-pyrazole compounds against various therapeutic targets. This data illustrates the scaffold's potency and the impact of structural modifications.

Compound Class	Specific Target	Compound Example	Activity (IC₅₀/EC₅₀)	Reference
Pyrazolo[1,5-a]pyridine	RET Kinase	Selpercatinib	N/A (Approved Drug)	[6]
Pyrazolo[3,4-b]pyridine	TRKA Kinase	Compound C03	56 nM	[8]
Pyrazolo[3,4-b]pyridine	TRKB Kinase	Compound C03	13 nM (Larotrectinib)	[8]
Pyrazolo[3,4-b]pyridine	TRKC Kinase	Compound C03	0.2 nM (Larotrectinib)	[8]
4-Amino-(1H)-pyrazole	JAK1 Kinase	Compound 3f	3.4 nM	[13]
4-Amino-(1H)-pyrazole	JAK2 Kinase	Compound 3f	2.2 nM	[13]
4-Amino-(1H)-pyrazole	JAK3 Kinase	Compound 3f	3.5 nM	[13]
Pyrazolo[3,4-b]pyridine	TBK1 Kinase	Compound 15y	0.2 nM
Pyrazolopyridine	CDK8/19 Kinase	Compound 15	1 nM (CDK8)	[16]
Pyrazolo[3,4-b]pyridine	AMPK Activation	Compound 17f	0.42 µM	[17]
Pyrazolo[3,4-b]pyridine	AMPK Activation	Compound 9d	3.06 µM (A549 cells)	[2]
Pyrazolo[4,3-c]pyridine	PEX14-PEX5 PPI	Compound 29	0.23 µM (TbPEX14)	[19]

Self-Validating Experimental Protocols

To ensure robust and reproducible evaluation of pyridine-pyrazole scaffolds, the following detailed protocols are provided. These methods incorporate industry-standard controls and represent self-validating systems for assessing target engagement and cellular activity.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol quantifies kinase activity by measuring ADP production, providing a robust method to determine inhibitor IC₅₀ values.[4][20]

• Principle: The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert ADP to ATP and measure the newly synthesized ATP via a luciferase/luciferin reaction. The luminescent signal is proportional to the ADP generated and thus, to kinase activity.

• Workflow Diagram:

  Figure 3: ADP-Glo™ Kinase Assay Workflow.

• Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl₂; 0.1mg/ml BSA; 50µM DTT).[20]

    • Prepare serial dilutions of the pyridine-pyrazole test compound in Kinase Buffer (final DMSO concentration should be ≤1%).

    • Dilute the kinase and its specific substrate in Kinase Buffer to the desired working concentrations.

  • Kinase Reaction:

    • In a white, opaque 384-well plate, add 1 µl of the test compound dilution or vehicle (for positive/negative controls).

    • Add 2 µl of enzyme solution to all wells except the "no enzyme" negative control.

    • Initiate the reaction by adding 2 µl of ATP/Substrate mix.

    • Incubate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µl of ADP-Glo™ Reagent to each well.

    • Incubate at room temperature for 40 minutes.

    • Add 10 µl of Kinase Detection Reagent to each well.

    • Incubate at room temperature for 30-60 minutes.

  • Data Acquisition & Analysis:

    • Measure luminescence using a plate reader.

    • Plot the percentage of remaining kinase activity against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

Protocol: COX-2 Inhibitor Screening (Fluorometric)

This assay measures the peroxidase activity of COX-2 to screen for inhibitors.[21][22]

• Principle: The assay is based on the fluorometric detection of Prostaglandin G2, the intermediate product generated by COX. A supplied probe reacts with PGG2 to generate a fluorescent signal.

• Step-by-Step Methodology:

  • Reagent Preparation:

    • Reconstitute human recombinant COX-2 enzyme and prepare COX Assay Buffer as per the kit manufacturer's instructions (e.g., Assay Genie BN00777, Sigma-Aldrich MAK177).[21][22]

    • Prepare a 10X working solution of the test inhibitor (e.g., in DMSO, then diluted in Assay Buffer).

    • Prepare a Reaction Mix containing Assay Buffer, COX Probe, and COX Cofactor.

  • Assay Procedure:

    • To a 96-well white opaque plate, add 10 µl of the diluted test inhibitor or vehicle (for Enzyme Control). Add a known COX-2 inhibitor like Celecoxib as an Inhibitor Control.[21]

    • Add 80 µl of the Reaction Mix to each well.

    • Pre-warm the plate to 25°C.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 10 µl of Arachidonic Acid substrate solution to all wells.

    • Immediately measure the fluorescence (Ex/Em = 535/587 nm) in kinetic mode for 5-10 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (slope) from the linear portion of the kinetic curve.

    • Calculate the percent inhibition using the formula: % Inhibition = [(Slope_EC - Slope_S) / Slope_EC] * 100.

    • Plot percent inhibition versus inhibitor concentration to determine the IC₅₀ value.

Conclusion and Future Outlook

The pyridine-containing pyrazole scaffold is unequivocally a cornerstone of modern therapeutic design. Its proven success, exemplified by approved drugs like Selpercatinib, is rooted in its fundamental ability to interact with the ATP-binding sites of kinases. However, emerging research continues to expand its therapeutic horizons, with promising activity against novel targets such as protein-protein interactions and as allosteric activators of metabolic enzymes. The future of this scaffold lies in the continued application of rational, structure-based design to enhance selectivity, overcome resistance mechanisms, and fine-tune ADME properties. As our understanding of pathological signaling networks deepens, the versatility of the pyridine-pyrazole core will undoubtedly be leveraged to develop next-generation precision medicines for a host of unmet medical needs.

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The Pyrazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Pyrazole Core

In the vast landscape of heterocyclic chemistry, the pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry.[1][2][3] First described by Ludwig Knorr in 1883, this unassuming heterocycle has become a cornerstone in the design of a multitude of therapeutic agents.[4][5] Its metabolic stability, synthetic accessibility, and versatile chemical nature allow for the creation of a vast library of derivatives with a broad spectrum of pharmacological activities.[3][6] The presence of the pyrazole core in numerous blockbuster drugs, such as the anti-inflammatory agent Celecoxib and the erectile dysfunction treatment Sildenafil, attests to its profound impact on modern medicine.[2][7] This guide provides an in-depth exploration of pyrazole derivatives, from their fundamental synthesis to their intricate roles in modulating key biological pathways, offering field-proven insights for professionals in drug discovery and development.

Synthetic Strategies: Building the Pyrazole Ring

The construction of the pyrazole core is a well-established field in organic synthesis, with several robust methods available to the medicinal chemist. The choice of synthetic route is often dictated by the desired substitution pattern on the pyrazole ring, which in turn is crucial for tuning the molecule's biological activity.

The Knorr Pyrazole Synthesis: A Classic Condensation

One of the most fundamental and widely used methods for synthesizing pyrazoles is the Knorr synthesis.[4] This reaction involves the condensation of a hydrazine or its derivative with a 1,3-dicarbonyl compound, typically under acidic conditions.[3][8] The mechanism proceeds through the formation of an imine, followed by an intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[8]

A prominent example of the Knorr synthesis in pharmaceutical manufacturing is in the synthesis of Celecoxib .[8] The key step involves the cyclocondensation of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione with 4-hydrazinylbenzenesulfonamide.[1]

Experimental Protocol: Synthesis of Celecoxib via Knorr Condensation

Objective: To synthesize Celecoxib through the cyclocondensation of a β-diketone and a substituted hydrazine.

Materials:

• 4,4,4-trifluoro-1-[4-(methyl)phenyl]butane-1,3-dione

• 4-hydrazinylbenzenesulfonamide hydrochloride

• Methanol

Procedure:

• In a suitable reaction vessel, combine 4,4,4-trifluoro-1-[4-(methyl)phenyl]butane-1,3-dione (40 g) and 4-hydrazinylbenzenesulfonamide hydrochloride (42.2 g).[1]

• Add methanol (860 mL) to the mixture.[1]

• Heat the reaction mixture to 65°C with constant stirring.[1]

• Maintain the temperature and stirring for 10 hours.[1]

• After the reaction is complete, cool the mixture to 25-30°C.[1]

• Remove the solvent completely under vacuum to obtain the crude Celecoxib.[1]

• The crude product can be further purified by recrystallization.

1,3-Dipolar Cycloaddition: A Regioselective Approach

Another powerful method for pyrazole synthesis is the 1,3-dipolar cycloaddition reaction.[9][10] This approach typically involves the reaction of a nitrile imine (the 1,3-dipole) with an alkyne or an alkene that can serve as an alkyne surrogate.[10] A key advantage of this method is the potential for high regioselectivity, which is crucial for controlling the final structure of the pyrazole derivative.[9] The Huisgen 1,3-dipolar cycloaddition provides a versatile route to a wide array of substituted pyrazoles.[10]

Visualizing Synthetic Pathways

Caption: Key synthetic routes to the pyrazole core.

Pharmacological Significance: Pyrazoles as Therapeutic Agents

The versatility of the pyrazole scaffold is reflected in the wide array of biological targets it can modulate. Pyrazole derivatives have been successfully developed as inhibitors of enzymes, modulators of G-protein coupled receptors (GPCRs), and anticancer agents, among other applications.[11][12]

Case Study 1: Celecoxib - A Selective COX-2 Inhibitor

Celecoxib (brand name Celebrex) is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[1][13] This selectivity is key to its therapeutic action, as COX-2 is primarily responsible for mediating inflammation and pain, while the related COX-1 enzyme is involved in maintaining the protective lining of the stomach.[12][13] By preferentially inhibiting COX-2, celecoxib reduces inflammation with a lower risk of gastrointestinal side effects compared to non-selective NSAIDs.[1]

Mechanism of Action:

Inflammatory stimuli trigger the release of arachidonic acid from cell membranes. The COX-2 enzyme then converts arachidonic acid into prostaglandin H2 (PGH2), a precursor to various prostaglandins that mediate inflammation, pain, and fever.[12][14] Celecoxib binds to the active site of the COX-2 enzyme, blocking this conversion and thereby reducing the production of inflammatory prostaglandins.[12]

Visualizing the COX-2 Inhibition Pathway

Caption: Ruxolitinib's inhibition of the JAK-STAT signaling pathway.

Kinase Target	IC50 (nM)	Kinase Family
JAK1	3.3	Tyrosine Kinase
JAK2	2.8	Tyrosine Kinase
TYK2	19	Tyrosine Kinase
JAK3	428	Tyrosine Kinase

Data from R&D Systems and other sources.[15][16]

Biological Evaluation: Assessing Pyrazole Derivatives

A crucial aspect of drug discovery is the robust biological evaluation of newly synthesized compounds. For pyrazole derivatives with potential anticancer activity, a common and reliable method is the MTT assay, which assesses cell viability.

Experimental Protocol: MTT Cytotoxicity Assay

Objective: To determine the cytotoxic effect of a pyrazole derivative on a cancer cell line and calculate its IC50 (half-maximal inhibitory concentration).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow MTT to a purple formazan product. [2][17]The amount of formazan produced is directly proportional to the number of viable cells. [6] Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Pyrazole derivative (test compound)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight. [2]2. Compound Treatment: Prepare serial dilutions of the pyrazole derivative in culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will form purple formazan crystals. [2]5. Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals. 6. Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. 7. Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value is then determined by plotting a dose-response curve.

Visualizing the MTT Assay Workflow

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The pyrazole scaffold is undeniably a privileged structure in drug discovery, with its derivatives demonstrating a remarkable breadth of therapeutic applications. [3][6]From potent anticancer and anti-inflammatory agents to a host of other pharmacological activities, the versatility of the pyrazole core continues to be a rich source of novel drug candidates. [11][12]The ongoing exploration of structure-activity relationships, coupled with the elucidation of their mechanisms of action through detailed experimental and computational studies, will undoubtedly lead to the development of next-generation pyrazole-based therapeutics with improved efficacy and safety profiles. This guide serves as a foundational resource for researchers dedicated to harnessing the full potential of this remarkable heterocyclic system.

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• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Chemistry Portal. Available at: [Link]

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• The potential of JAK/STAT pathway inhibition by ruxolitinib in the treatment of COVID-19. Elsevier. Available at: [Link]

• Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions. Royal Society of Chemistry. Available at: [Link]

• knorr pyrazole synthesis. Slideshare. Available at: [Link]

• Structure-activity relationship of celecoxib and rofecoxib for the membrane permeabilizing activity. PubMed. Available at: [Link]

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Exploring the Chemical Space of Aminopyrazole Analogs: A Technical Guide for Drug Discovery Professionals

Introduction: The Aminopyrazole Scaffold - A Privileged Structure in Medicinal Chemistry

The aminopyrazole core is a five-membered heterocyclic ring containing two adjacent nitrogen atoms and an amino substituent.[1] This scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets, leading to a diverse array of pharmacological activities.[2][3] Aminopyrazole derivatives have demonstrated efficacy as anticancer, anti-inflammatory, antimicrobial, and antioxidant agents.[4][5][6] The versatility of the aminopyrazole nucleus stems from its unique electronic properties and the presence of hydrogen bond donors and acceptors, which facilitate strong interactions with enzyme active sites.[7][8]

The position of the amino group on the pyrazole ring—at the 3, 4, or 5-position—significantly influences the molecule's biological activity and chemical properties, giving rise to distinct classes of compounds with unique therapeutic potential.[5][6] This guide provides an in-depth exploration of the chemical space of aminopyrazole analogs, focusing on synthetic strategies, structure-activity relationships (SAR), and their application in modern drug discovery, with a particular emphasis on their role as kinase inhibitors.

Navigating the Synthetic Landscape: Key Strategies for Aminopyrazole Analog Synthesis

The synthesis of aminopyrazole analogs is a well-established field, with several robust methods available for constructing the core scaffold and introducing diverse functional groups. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

Core Synthesis: Building the Aminopyrazole Scaffold

One of the most common and versatile methods for synthesizing 3-(or 5)-aminopyrazoles is the condensation of a β-ketonitrile with a hydrazine derivative. This reaction proceeds through a cyclization-condensation mechanism, offering a straightforward route to the pyrazole core.

Another powerful approach involves the use of multicomponent reactions (MCRs), which allow for the one-pot synthesis of highly functionalized aminopyrazolecarbonitriles from simple starting materials like hydrazines, aromatic aldehydes, and malononitrile.[9] MCRs are highly efficient and atom-economical, making them attractive for generating large libraries of analogs for high-throughput screening.

The following diagram illustrates a generalized workflow for the synthesis and diversification of aminopyrazole analogs.

Caption: A generalized workflow for the synthesis and development of aminopyrazole analogs.

Experimental Protocol: Synthesis of a 3-Aminopyrazole Analog

This protocol describes a representative synthesis of a 3-aminopyrazole derivative via the condensation of a β-ketonitrile with hydrazine.

Materials:

• β-ketonitrile (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol (solvent)

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve the β-ketonitrile in ethanol in a round-bottom flask.

• Add hydrazine hydrate to the solution.

• Add a catalytic amount of glacial acetic acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 3-aminopyrazole analog.

Structure-Activity Relationship (SAR) Studies: Decoding the Pharmacophore

SAR studies are crucial for understanding how the structural features of a molecule influence its biological activity.[10][11] For aminopyrazole analogs, SAR exploration has been instrumental in optimizing their potency, selectivity, and pharmacokinetic properties.

The Role of the Aminopyrazole Core in Kinase Inhibition

The aminopyrazole scaffold is particularly adept at targeting protein kinases. The nitrogen atoms of the pyrazole ring and the exocyclic amino group can form a triad of hydrogen bonds with the hinge region of the kinase ATP-binding pocket, a key interaction for potent inhibition.[7]

Caption: Key interactions between an aminopyrazole inhibitor and a kinase active site.

Substituents at the R1 and R2 positions can be systematically varied to probe different regions of the ATP-binding site. The R1 substituent often occupies a hydrophobic pocket, while the R2 substituent is typically solvent-exposed.[7] By modifying these groups, researchers can fine-tune the analog's affinity and selectivity for a particular kinase.

Bioisosteric Replacements and Scaffold Hopping

Bioisosteric replacement and scaffold hopping are powerful strategies for optimizing lead compounds.[12][13] In the context of aminopyrazole analogs, these techniques can be used to improve drug-like properties, overcome resistance mutations, or explore novel chemical space.[14] For example, replacing a labile functional group with a more stable bioisostere can enhance metabolic stability, while scaffold hopping to a different heterocyclic core can lead to the discovery of novel intellectual property.

Applications in Drug Discovery: Case Studies of Aminopyrazole-Based Kinase Inhibitors

The therapeutic potential of aminopyrazole analogs is perhaps best exemplified by their success as kinase inhibitors in oncology. Several aminopyrazole-based drugs have entered clinical trials, and some have received regulatory approval.[6][7]

Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs are key regulators of the cell cycle, and their aberrant activity is a hallmark of many cancers.[15] Aminopyrazole analogs have been developed as potent inhibitors of CDKs, such as CDK2 and CDK5.[7][15] Structure-activity relationship studies have identified optimal substitutions that enhance potency and selectivity for these kinases.[7] For instance, analog 24, with a cyclobutyl substitution at the R1 position, was identified as a potent and selective CDK2/5 inhibitor.[7][15]

Fibroblast Growth Factor Receptor (FGFR) Inhibitors

Aberrant FGFR signaling is a driver in various tumors.[16] Aminopyrazole-based inhibitors have been developed to target both wild-type and gatekeeper mutant forms of FGFRs, which are a common cause of acquired resistance to cancer therapies.[16] These inhibitors often feature a covalent warhead that targets a cysteine residue on the P-loop of the kinase, providing a durable and potent inhibitory effect.[16]

AXL Kinase Inhibitors

The receptor tyrosine kinase AXL is a promising target for cancer therapy due to its role in tumor cell proliferation, migration, and drug resistance.[17][18] Novel 3-aminopyrazole derivatives have been discovered as potent and selective AXL inhibitors.[17][18] For example, compound 6li demonstrated potent AXL inhibition with an IC50 value of 1.6 nM and exhibited significant in vivo antitumor efficacy.[17][18]

The following table summarizes the activity of selected aminopyrazole-based kinase inhibitors.

Compound	Target Kinase(s)	IC50 (nM)	Key Structural Features	Reference
Analog 24	CDK2, CDK5	Sub-micromolar	Cyclobutyl substitution at R1	[7],[15]
Compound 6	FGFR2 (WT & V564F)	Sub-nanomolar	Covalent inhibitor	[16]
Compound 19	FGFR3 (WT & V555M)	Single-digit nanomolar	Piperidine linker	[16]
Compound 6li	AXL	1.6	3-aminopyrazole core	[17],[18]

Conclusion and Future Directions

The aminopyrazole scaffold continues to be a rich source of novel therapeutic agents. Its synthetic tractability and ability to engage in key interactions with a multitude of biological targets make it an enduringly attractive starting point for drug discovery campaigns. Future research in this area will likely focus on the development of next-generation aminopyrazole analogs with improved selectivity profiles, enhanced pharmacokinetic properties, and the ability to overcome drug resistance. The application of advanced computational methods, such as machine learning and artificial intelligence, will undoubtedly accelerate the exploration of the vast chemical space of aminopyrazole derivatives, leading to the discovery of new and innovative medicines.

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The Kinase Inhibition Hypothesis: A Proposed Mechanism of Action for 1-(pyridin-4-yl)-1H-pyrazol-4-amine

A Technical Guide for Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The therapeutic potential of novel small molecules is a driving force in modern drug discovery. The compound 1-(pyridin-4-yl)-1H-pyrazol-4-amine, a heterocyclic amine, presents a compelling structural motif suggestive of significant biological activity. This document puts forth a detailed, evidence-based hypothesis positing that the primary mechanism of action for 1-(pyridin-4-yl)-1H-pyrazol-4-amine is the inhibition of protein kinases, a critical class of enzymes frequently dysregulated in human diseases, most notably cancer and inflammatory disorders. This guide will deconstruct the scientific rationale for this hypothesis, drawing upon the established pharmacology of analogous chemical structures, and will propose a comprehensive, multi-tiered experimental strategy to rigorously validate this proposed mechanism.

Introduction: The Emerging Significance of Pyrazole-Containing Heterocycles

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with numerous approved drugs and clinical candidates incorporating this five-membered heterocyclic ring.[1][2][3][4] Its unique physicochemical properties, including its ability to participate in hydrogen bonding as both a donor and acceptor, contribute to its successful application in designing molecules that can effectively interact with biological targets.[1] When fused or linked to other aromatic systems, such as the pyridine ring in 1-(pyridin-4-yl)-1H-pyrazol-4-amine, the resulting structures often exhibit potent and selective biological activities.

Notably, the aminopyrazole and pyrazolopyridine substructures are frequently found in potent inhibitors of protein kinases.[5][6][7][8][9][10][11][12][13][14][15] These enzymes play a central role in signal transduction pathways that govern a multitude of cellular processes, including proliferation, differentiation, survival, and apoptosis. Dysregulation of kinase activity is a hallmark of many cancers and inflammatory diseases, making them highly attractive therapeutic targets.

The Core Hypothesis: 1-(pyridin-4-yl)-1H-pyrazol-4-amine as a Kinase Inhibitor

Based on extensive analysis of existing literature and the structural characteristics of the molecule, we hypothesize that 1-(pyridin-4-yl)-1H-pyrazol-4-amine functions as a competitive inhibitor of ATP binding to the active site of one or more protein kinases.

The rationale for this hypothesis is multi-faceted:

• Structural Analogy to Known Kinase Inhibitors: The 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold shares significant structural homology with numerous established kinase inhibitors. For instance, aminopyrazole derivatives have been successfully developed as potent inhibitors of Fibroblast Growth Factor Receptors (FGFR), AXL receptor tyrosine kinase, and Cyclin-Dependent Kinases (CDKs).[5][6][7][8] Similarly, the pyrazolopyridine core is present in inhibitors of c-Met, Hematopoietic Progenitor Kinase 1 (HPK1), and Bruton's Tyrosine Kinase (BTK).[10][14][16]

• Pharmacophoric Features: The molecule possesses key pharmacophoric features common to many Type I and Type II kinase inhibitors. The pyrazole and pyridine rings can engage in hydrogen bonding and hydrophobic interactions within the ATP-binding pocket of a kinase. The 4-amino group on the pyrazole ring can act as a crucial hydrogen bond donor, a feature often seen in kinase inhibitors that interact with the hinge region of the kinase domain.

• Potential for Selectivity: The specific substitution pattern and the rotational freedom between the pyridine and pyrazole rings can allow for conformational adaptations that may confer selectivity for certain kinase subfamilies.

Proposed Primary Target Class: Receptor Tyrosine Kinases (RTKs)

While a broad kinase screen is necessary, we propose that Receptor Tyrosine Kinases (RTKs) represent a high-probability target class for 1-(pyridin-4-yl)-1H-pyrazol-4-amine. This is based on the prevalence of aminopyrazole and pyrazolopyridine cores in inhibitors of RTKs such as FGFR and AXL.[5][6][7] Aberrant RTK signaling is a well-established driver of oncogenesis and pathological angiogenesis.

Hypothesized Signaling Pathway Perturbation

If 1-(pyridin-4-yl)-1H-pyrazol-4-amine inhibits an RTK, we would anticipate the downstream disruption of key signaling cascades. For example, inhibition of an RTK like FGFR or VEGFR-2 would lead to a reduction in the phosphorylation of downstream effectors such as PLCγ, PI3K, and MAPK.

Caption: Hypothesized signaling pathway inhibition.

A Rigorous, Phased Approach to Experimental Validation

To systematically test our hypothesis, we propose a three-phased experimental plan. This approach is designed to first broadly assess kinase inhibitory activity, then identify specific targets, and finally elucidate the cellular consequences of this inhibition.

Phase 1: Broad Spectrum Kinase Profiling

The initial step is to determine if 1-(pyridin-4-yl)-1H-pyrazol-4-amine exhibits any kinase inhibitory activity.

Experimental Protocol: In Vitro Kinase Panel Screen

• Objective: To perform a broad, unbiased screen of the compound against a large panel of recombinant human kinases.

• Methodology:

  • Utilize a reputable commercial kinase profiling service (e.g., Eurofins, Promega, Reaction Biology).

  • Screen the compound at a single high concentration (e.g., 10 µM) against a panel of at least 200-400 kinases.

  • The assay format will typically be a radiometric ([γ-33P]-ATP) or fluorescence-based (e.g., FRET, FP) method to measure substrate phosphorylation.

• Data Analysis:

  • Calculate the percentage of inhibition for each kinase relative to a vehicle control.

  • Identify "hits" as kinases that are inhibited by >50% at the screening concentration.

• Causality and Self-Validation: A significant number of hits within a specific kinase family would provide strong initial evidence and guide the selection of kinases for further investigation. The use of a large, diverse panel minimizes the chance of off-target effects being misinterpreted as the primary mechanism.

Phase 2: Target Identification and Potency Determination

Once initial hits are identified, the next phase focuses on confirming these interactions and quantifying the compound's potency.

Experimental Protocol: IC50 Determination for Lead Kinase Targets

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound for the top candidate kinases identified in Phase 1.

• Methodology:

  • Perform in vitro kinase assays for each selected kinase target.

  • Use a serial dilution of 1-(pyridin-4-yl)-1H-pyrazol-4-amine (e.g., 10-point, 3-fold dilutions) to generate a dose-response curve.

  • Assay conditions (e.g., ATP concentration) should be at or near the Km for ATP for each kinase to ensure accurate IC50 determination.

• Data Presentation:

Kinase Target	IC50 (nM)
Kinase A	TBD
Kinase B	TBD
Kinase C	TBD

• Causality and Self-Validation: A low nanomolar IC50 value for a specific kinase or a small group of related kinases would strongly support the hypothesis that these are direct and potent targets.

Caption: Experimental validation workflow.

Phase 3: Cellular Target Engagement and Phenotypic Corroboration

The final and most critical phase is to demonstrate that the compound inhibits the target kinase in a cellular context and that this inhibition leads to the expected biological outcome.

Experimental Protocol: Cellular Target Engagement and Phenotypic Assays

• Objective: To confirm that 1-(pyridin-4-yl)-1H-pyrazol-4-amine inhibits the phosphorylation of the target kinase's substrate in cells and to measure its effect on cell proliferation and survival.

• Methodology:

  • Cell Line Selection: Choose a cancer cell line known to be dependent on the activity of the identified target kinase(s).

  • Western Blot Analysis:

    • Treat the selected cell line with increasing concentrations of the compound.

    • Prepare cell lysates and perform Western blotting using antibodies specific for the phosphorylated form of the target kinase's direct downstream substrate (e.g., p-AKT, p-ERK).

    • Use an antibody for the total protein as a loading control.

  • Cell Viability/Proliferation Assay:

    • Seed cells in a 96-well plate and treat with a dose-response of the compound for 48-72 hours.

    • Measure cell viability using a standard method such as MTS or CellTiter-Glo®.

  • Apoptosis Assay:

    • Treat cells with the compound at concentrations around the IC50 for cell viability.

    • Measure apoptosis using a method such as Annexin V/PI staining followed by flow cytometry.

• Causality and Self-Validation: A dose-dependent decrease in substrate phosphorylation that correlates with a decrease in cell viability and/or an increase in apoptosis would provide a strong, self-validating link between target inhibition and cellular phenotype, thus confirming the mechanism of action.

Conclusion

The hypothesis that 1-(pyridin-4-yl)-1H-pyrazol-4-amine acts as a kinase inhibitor is grounded in a solid foundation of medicinal chemistry precedent and structural analysis. The proposed phased experimental approach provides a clear and logical path to rigorously test this hypothesis. Successful validation of this mechanism of action would not only elucidate the biological function of this novel compound but also pave the way for its potential development as a therapeutic agent for diseases driven by aberrant kinase signaling.

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Protocols & Analytical Methods

Synthesis Protocol for 1-(pyridin-4-yl)-1H-pyrazol-4-amine: An Application Note for Medicinal Chemistry and Drug Discovery

Abstract

This application note provides a detailed, three-step synthetic protocol for the preparation of 1-(pyridin-4-yl)-1H-pyrazol-4-amine, a valuable building block in medicinal chemistry and drug discovery. The synthesis commences with the construction of the pyrazole ring system via the reaction of 4-hydrazinopyridine with 1,1,3,3-tetramethoxypropane to yield 1-(pyridin-4-yl)-1H-pyrazole. Subsequent nitration at the C4-position of the pyrazole ring affords 4-nitro-1-(pyridin-4-yl)-1H-pyrazole. The final step involves the selective reduction of the nitro group to the desired 4-amino functionality. This guide offers in-depth procedural details, explains the rationale behind experimental choices, and includes comprehensive characterization and safety information to ensure reliable and safe execution by researchers in the field.

Introduction

The 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold is a privileged motif in modern drug discovery, appearing in a multitude of biologically active molecules. The unique spatial arrangement of the pyridine and pyrazole rings, coupled with the hydrogen bonding capabilities of the amino group, allows for diverse interactions with various biological targets. This structural framework is often explored in the development of kinase inhibitors, anti-inflammatory agents, and compounds targeting other signaling pathways implicated in disease.[1][2] A robust and scalable synthetic route is therefore crucial for facilitating the exploration of this chemical space.

This document outlines a reliable and reproducible three-step synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine, designed for researchers and scientists in both academic and industrial drug development settings. The protocol is presented with a focus on scientific integrity, providing causal explanations for each experimental step and referencing authoritative sources for key transformations.

Overall Synthetic Scheme

The synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is achieved through the following three-step sequence:

Figure 1: Three-step synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Part 1: Synthesis of 1-(pyridin-4-yl)-1H-pyrazole

The initial step involves the construction of the pyrazole ring. This is achieved through the reaction of 4-hydrazinopyridine with 1,1,3,3-tetramethoxypropane, which serves as a synthetic equivalent of malondialdehyde.

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-hydrazinopyridine (1.0 eq) and ethanol.

• Reagent Addition: To this solution, add 1,1,3,3-tetramethoxypropane (1.1 eq) followed by a catalytic amount of a strong acid (e.g., concentrated hydrochloric acid).

• Reaction Conditions: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure. The resulting residue can be purified by column chromatography on silica gel to afford 1-(pyridin-4-yl)-1H-pyrazole.

Rationale and Mechanistic Insights

The reaction proceeds via an acid-catalyzed condensation mechanism. The acidic conditions facilitate the hydrolysis of 1,1,3,3-tetramethoxypropane to malondialdehyde in situ. The more nucleophilic nitrogen of the hydrazine then attacks one of the carbonyl groups of malondialdehyde, followed by an intramolecular condensation and subsequent dehydration to form the aromatic pyrazole ring.[3]

Part 2: Synthesis of 4-Nitro-1-(pyridin-4-yl)-1H-pyrazole

The second step is the regioselective nitration of the electron-rich pyrazole ring at the C4-position.

Experimental Protocol

• Reaction Setup: In a clean, dry round-bottom flask, cool a mixture of concentrated sulfuric acid and fuming nitric acid to 0 °C in an ice bath.

• Substrate Addition: Slowly add 1-(pyridin-4-yl)-1H-pyrazole (1.0 eq) to the cold nitrating mixture portion-wise, ensuring the temperature does not exceed 5-10 °C.

• Reaction Conditions: Stir the reaction mixture at 0 °C for 1-2 hours. The progress of the reaction should be monitored by TLC.

• Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium hydroxide solution) until the pH is approximately 7-8. The precipitated solid is collected by filtration, washed with cold water, and dried to yield 4-nitro-1-(pyridin-4-yl)-1H-pyrazole.[4][5]

Rationale and Mechanistic Insights

The pyrazole ring is susceptible to electrophilic aromatic substitution. The nitronium ion (NO₂⁺), generated from the mixture of nitric and sulfuric acids, acts as the electrophile. The C4-position is generally the most electron-rich and sterically accessible position for electrophilic attack on an N1-substituted pyrazole.[6][7]

Part 3: Synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine

The final step is the reduction of the nitro group to the corresponding amine. Two effective methods are presented below.

Method A: Reduction with Stannous Chloride (SnCl₂)

• Reaction Setup: To a solution of 4-nitro-1-(pyridin-4-yl)-1H-pyrazole (1.0 eq) in ethanol in a round-bottom flask, add stannous chloride dihydrate (SnCl₂·2H₂O) (4-5 eq).

• Reaction Conditions: Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Isolation: Cool the reaction mixture and concentrate under reduced pressure. Basify the residue with a saturated solution of sodium bicarbonate and extract the product with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by recrystallization or column chromatography.[8]

Method B: Catalytic Transfer Hydrogenation

• Reaction Setup: In a round-bottom flask, dissolve 4-nitro-1-(pyridin-4-yl)-1H-pyrazole (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Catalyst and Hydrogen Source: Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (typically 5-10 mol%). To this suspension, add hydrazine monohydrate (4-5 eq) dropwise at room temperature.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 1-3 hours. The reaction is often exothermic, and care should be taken during the addition of hydrazine. Monitor the reaction by TLC.

• Work-up and Isolation: Upon completion, filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. The filtrate is then concentrated under reduced pressure. The residue can be purified by column chromatography or recrystallization to yield 1-(pyridin-4-yl)-1H-pyrazol-4-amine.[9][10][11][12][13]

Rationale for Reduction Methods

• Stannous Chloride: SnCl₂ is a classical and effective reducing agent for aromatic nitro compounds. It is particularly useful for small to medium-scale syntheses and is tolerant of many functional groups.[14][8]

• Catalytic Transfer Hydrogenation: This method is often preferred for its milder reaction conditions and cleaner work-up. Hydrazine hydrate serves as a convenient in situ source of hydrogen in the presence of a palladium catalyst. This method avoids the need for high-pressure hydrogenation equipment.[9][11][13]

Summary of Reagents and Conditions

Step	Starting Material	Reagents	Solvent	Temperature	Time (h)
1	4-Hydrazinopyridine	1,1,3,3-Tetramethoxypropane, HCl (cat.)	Ethanol	Reflux	4-6
2	1-(Pyridin-4-yl)-1H-pyrazole	Conc. H₂SO₄, Fuming HNO₃	-	0 °C	1-2
3A	4-Nitro-1-(pyridin-4-yl)-1H-pyrazole	SnCl₂·2H₂O	Ethanol	Reflux	2-4
3B	4-Nitro-1-(pyridin-4-yl)-1H-pyrazole	10% Pd/C, H₂NNH₂·H₂O	Methanol/Ethanol	RT to 50 °C	1-3

Characterization

The identity and purity of the final product, 1-(pyridin-4-yl)-1H-pyrazol-4-amine, and its intermediates should be confirmed by standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the absence of impurities.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

• Melting Point: As an indicator of purity.

Safety and Handling

• General Precautions: All manipulations should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn.

• 4-Hydrazinopyridine: This compound is a hydrazine derivative and should be handled with care as it may be toxic and a potential sensitizer.[15][16][17]

• Nitrating Mixture: The mixture of concentrated sulfuric acid and fuming nitric acid is highly corrosive and a strong oxidizing agent. It should be prepared and handled with extreme caution in an ice bath to control the exothermic reaction.

• Hydrazine Monohydrate: Hydrazine monohydrate is toxic, corrosive, and a suspected carcinogen. It should be handled with appropriate engineering controls and PPE.

• Palladium on Carbon: Pd/C is flammable, especially when dry and in the presence of organic solvents. It should be handled with care and filtered appropriately.

References

• Optimization of 6-Heterocyclic-2-(1H-pyrazol-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine as Potent Adenosine A2A Receptor Antagonists for the Treatment of Parkinson's Disease. PubMed Central. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. PubMed Central. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. MDPI. [Link]

• A review on advances in the reduction of nitroarenes. RSC Advances. [Link]

• Hydrazine. Organic Chemistry Portal. [Link]

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Organic Chemistry Portal. [Link]

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. PubMed Central. [Link]

• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration: The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. [Link]

• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. ResearchGate. [Link]

• The Nitration of Brominated Pyrazoles in Aqueous Sulfuric Acid. ResearchGate. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Synthesis of pyrazole and 1,3,4-oxadiazole derivatives of pharmaceutical potential. ResearchGate. [Link]

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PubMed Central. [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. PubMed Central. [Link]

• Sn2+ reduction. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Scheme 3. Reduction of 4-nitroindazole with SnCl 2 in alcohol. ResearchGate. [Link]

• Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Taylor & Francis Online. [Link]

• How to carry out reduction of N-(4-nitrobenzyl)-1-(pyridin-2-yl). ResearchGate. [Link]

• How to prepare 4-hydrazino pyridine? ResearchGate. [Link]

• 4-Hydrazinopyridine. PubChem. [Link]

• (PDF) ChemInform Abstract: Studies on the Reduction of the Nitro Group in 4-Nitroindazoles by Anhydrous SnCl2 in Different Alcohols. ResearchGate. [Link]

• 4-Hydrazinopyridine. Chemsrc. [Link]

• 4-(1-(4-(4-(4-aminophenyl)-1H- pyrazol-1-yl)-6-(4-(diethylamino)phenyl)-1,3,5-triazin-2. Growing Science. [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Ring Opening/Recyclization Cascade: Formal CH-Acetoxylation and Azide. Preprints.org. [Link]

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Application Notes &amp; Protocols: Characterizing Pyrazolopyridine Derivatives as Potent and Selective TBK1 Inhibitors

Introduction: The Rationale for Targeting TBK1

TANK-Binding Kinase 1 (TBK1) is a non-canonical IκB kinase (IKK) that has emerged as a critical signaling node in a multitude of cellular processes. It is a ubiquitously expressed serine-threonine kinase most renowned for its central role in innate immunity.[1] Upon detection of pathogenic nucleic acids by cellular sensors like Toll-like receptors (TLRs) or cGAS, TBK1 is activated, leading to the phosphorylation and activation of transcription factors, most notably Interferon Regulatory Factor 3 (IRF3).[2][3][4] Activated IRF3 dimerizes, translocates to the nucleus, and drives the expression of type I interferons (IFN-I), which are essential for antiviral defense.[2][5]

Beyond its role in immunity, TBK1 is implicated in regulating autophagy, cell proliferation, and neuroinflammation.[1][2][6] Consequently, dysregulation of TBK1 activity is linked to a range of pathologies, including autoimmune disorders, certain cancers, and neurodegenerative diseases like amyotrophic lateral sclerosis (ALS).[2][6][7][8] This multifaceted involvement makes TBK1 an attractive therapeutic target. However, the development of specific inhibitors is challenging due to its homology with other kinases. The pyrazolo[3,4-b]pyridine scaffold has recently been identified as a promising chemical starting point for developing highly potent and selective TBK1 inhibitors.[9][10]

This document provides a detailed guide for researchers on how to rigorously characterize pyrazolopyridine-based TBK1 inhibitors, from initial enzymatic activity to cellular target engagement and functional downstream effects.

Figure 1: Simplified TBK1 Signaling Pathway.

Pyrazolopyridine Derivatives as a Privileged Scaffold

Rational drug design strategies have led to the discovery of 1H-pyrazolo[3,4-b]pyridine derivatives as exceptionally potent TBK1 inhibitors.[9] These compounds typically engage with key residues in the ATP-binding pocket of TBK1, achieving high affinity and selectivity. The table below summarizes the activity of a representative compound from this class.

Compound	TBK1 IC₅₀ (nM)	Selectivity vs. IKKε	Cellular Activity	Reference
15y	0.2	High	Inhibits IFN signaling in THP-1 cells	[9][10]

Application Protocol 1: In Vitro Biochemical Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a pyrazolopyridine derivative against purified TBK1 enzyme. This assay directly measures the compound's ability to inhibit the kinase's enzymatic activity.

Principle of the Assay: We will describe a protocol based on the ADP-Glo™ Kinase Assay, a luminescent assay that quantifies the amount of ADP produced during the kinase reaction.[11] The kinase reaction consumes ATP and generates ADP. After the reaction, remaining ATP is depleted, and the ADP is converted back into ATP. This newly synthesized ATP is then used by luciferase to generate a light signal that is directly proportional to the initial kinase activity. Lower light signal in the presence of an inhibitor indicates higher potency.

Figure 2: Workflow for In Vitro TBK1 Kinase Assay.

Methodology:

• Reagent Preparation:

  • Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT.[11]

  • TBK1 Enzyme: Dilute purified, recombinant human TBK1 enzyme in Kinase Buffer to the desired working concentration (e.g., 2-5 ng/µL). The optimal concentration should be determined empirically to yield a robust signal.

  • Substrate/ATP Mix: Prepare a 2X working solution of a suitable substrate (e.g., generic myelin basic protein or a specific peptide substrate) and ATP in Kinase Buffer. A common ATP concentration is 25 µM, but this can be varied to match the cellular concentration if determining ATP-competitive mechanisms.[12]

  • Inhibitor Dilution: Prepare a 10-point serial dilution of the pyrazolopyridine compound in 100% DMSO, starting at a high concentration (e.g., 1 mM). Then, create an intermediate dilution plate by diluting this series into Kinase Buffer.

• Assay Procedure (384-well format):

  • Add 1 µL of the diluted inhibitor or DMSO vehicle control to the appropriate wells.

  • Add 2 µL of the diluted TBK1 enzyme solution to all wells except the "no enzyme" control.

  • Pre-incubate for 20-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the kinase reaction by adding 2 µL of the 2X Substrate/ATP mix.[11]

  • Incubate the plate for 60 minutes at room temperature.

• Detection:

  • Stop the reaction by adding 5 µL of ADP-Glo™ Reagent to each well. This will also deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Controls:

    • 100% Activity Control: Reaction with DMSO vehicle.

    • 0% Activity Control (Background): Reaction mixture with no enzyme.

  • Calculation: Normalize the data by calculating the percent inhibition for each inhibitor concentration: % Inhibition = 100 * (1 - (Signal_Inhibitor - Signal_Background) / (Signal_DMSO - Signal_Background))

  • IC₅₀ Determination: Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Expert Insights: The IC₅₀ value can be highly dependent on the ATP concentration used in the assay, especially for ATP-competitive inhibitors.[12] Reporting the ATP concentration is crucial for comparing results across different studies. Performing the assay at a high ATP concentration (e.g., 1-2 mM) can provide a more physiologically relevant measure of potency.

Application Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm direct binding (target engagement) of the pyrazolopyridine inhibitor to TBK1 within intact cells.

Principle of the Assay: CETSA operates on the principle that when a protein binds to a ligand (like an inhibitor), its thermal stability increases.[13][14] When cells are heated, proteins denature and aggregate. Stabilized proteins, however, remain soluble at higher temperatures. By heating inhibitor-treated cells across a temperature gradient and quantifying the amount of soluble TBK1 remaining, we can observe a "thermal shift," which is direct evidence of target engagement.[14][15]

Figure 3: Workflow for CETSA Target Engagement Assay.

Methodology:

• Cell Treatment:

  • Culture an appropriate cell line (e.g., THP-1 monocytes or HeLa cells) to ~80% confluency.

  • Treat the cells with the pyrazolopyridine inhibitor at the desired concentration (e.g., 10x the cellular IC₅₀) or with DMSO as a vehicle control.

  • Incubate for 1-2 hours at 37°C to allow for cell penetration and target binding.

• Heat Challenge:

  • Harvest the cells, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Place the tubes in a thermal cycler and heat them for 3 minutes across a range of temperatures (e.g., from 45°C to 65°C in 2°C increments). Include an unheated control at room temperature.

  • Cool the samples to 4°C for 3 minutes.[13]

• Lysis and Fractionation:

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • To separate the soluble fraction from the aggregated proteins, centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[16]

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Detection and Analysis:

  • Determine the protein concentration of each sample.

  • Analyze equal amounts of protein from each sample by Western Blot using a specific antibody against total TBK1.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Melt Curve: For both vehicle- and inhibitor-treated samples, plot the normalized band intensity against the temperature. The shift in the curve for the inhibitor-treated sample indicates thermal stabilization.

  • Isothermal Dose-Response: To quantify potency, heat all samples at a single, optimized temperature (e.g., the Tₘ of the vehicle-treated sample) across a range of inhibitor concentrations. Plot the soluble TBK1 signal against inhibitor concentration to determine the EC₅₀ for target engagement.

Expert Insights: CETSA is a powerful tool because it measures target binding in a physiological context, accounting for cell permeability, efflux pumps, and intracellular competition.[14] A positive result strongly indicates that the compound reaches and binds to its intended target in a living system.

Application Protocol 3: Western Blot for Downstream Pathway Inhibition

Objective: To measure the functional consequence of TBK1 inhibition by quantifying the phosphorylation of its direct downstream substrate, IRF3.

Principle of the Assay: Upon activation by stimuli such as the TLR3 agonist poly(I:C), TBK1 phosphorylates IRF3 at Serine 396 (Ser386 in mice).[4][5][17] This phosphorylation event is critical for IRF3 dimerization and its subsequent translocation to the nucleus to initiate IFN-I gene transcription.[18] A functional TBK1 inhibitor will block this phosphorylation, providing a quantitative measure of its cellular efficacy.

Figure 4: Workflow for p-IRF3 Western Blot Analysis.

Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., Ramos B-cells or THP-1 monocytes) and allow them to adhere or recover.

  • Pre-incubate the cells with serial dilutions of the pyrazolopyridine inhibitor or DMSO vehicle for 1-2 hours.

  • Stimulate the TBK1 pathway by adding a TLR3 agonist like poly(I:C) (e.g., 10 µg/mL) to the media.[4][19] Include an unstimulated control.

  • Incubate for an appropriate time to allow for maximal IRF3 phosphorylation (typically 3-6 hours, which should be optimized).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold RIPA buffer supplemented with a cocktail of protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at ~14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on an 8-10% polyacrylamide gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. Note: BSA is often preferred over milk for phospho-antibodies to reduce background.[20]

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-IRF3 (Ser396) (e.g., Cell Signaling Technology #4947).[17]

  • Wash the membrane 3x with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again 3x with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis and Validation:

  • After imaging, strip the membrane and re-probe for Total IRF3 to ensure that the decrease in the phospho-signal is due to inhibition and not a reduction in total protein levels.

  • Finally, probe for a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading across all lanes.

  • Quantify the band intensities. Normalize the phospho-IRF3 signal to the total IRF3 signal. This ratio can then be plotted against inhibitor concentration to determine the cellular IC₅₀ for pathway inhibition.

Expert Insights: This assay is a cornerstone for validating a TBK1 inhibitor. It bridges the gap between direct enzyme inhibition and a functional cellular outcome. Demonstrating a dose-dependent decrease in p-IRF3 levels is a critical piece of evidence for mechanism of action.

References

• Yu, T., et al. (2023). TANK-Binding Kinase 1 in the Pathogenesis and Treatment of Inflammation-Related Diseases. MDPI. Available at: [Link]

• Li, S., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Li, S., et al. (2022). Identification of 1 H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. PubMed. Available at: [Link]

• Martens, S., et al. (2023). In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. Protocols.io. Available at: [Link]

• Cui, C., et al. (2024). TBK1 is paradoxical in tumor development: a focus on the pathway mediating IFN-I expression. Frontiers in Immunology. Available at: [Link]

• Barbie, D. A., et al. (2013). Dissection of TBK1 signaling via phosphoproteomics in lung cancer cells. PNAS. Available at: [Link]

• Zhang, C., et al. (2024). TBK1-regulated signaling pathways in inflammatory responses occurring in activated macrophages. ResearchGate. Available at: [Link]

• Ou, Y. H., et al. (2011). TBK1 Directly Engages Akt/PKB Survival Signaling to Support Oncogenic Transformation. Molecular Cell. Available at: [Link]

• Herve, S., et al. (2016). Human TBK1: A Gatekeeper of Neuroinflammation. Trends in Immunology. Available at: [Link]

• Inacio, A. (2020). TBK1 Protein Has Dual Role in ALS, First Accelerating It and Later Slowing It. ALS News Today. Available at: [Link]

• Oakes, J. A., et al. (2017). TBK1: a new player in ALS linking autophagy and neuroinflammation. Molecular Brain. Available at: [Link]

• Zuckerman Institute. (2020). A Double-edged Sword: Scientists Identify Gene That Initially Slows, Then Later Accelerates, Disease Progression of ALS in Mice. Columbia University. Available at: [Link]

• Martens, S., et al. (2023). In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. Protocols.io. Available at: [Link]

• Hoeflich, K. P., et al. (2014). Evaluating TBK1 as a Therapeutic Target in Cancers with Activated IRF3. Molecular Cancer Research. Available at: [Link]

• Miller, R. M., et al. (2016). Discovery of Pyrazolopyrimidine Derivatives as Novel Dual Inhibitors of BTK and PI3Kδ. ACS Medicinal Chemistry Letters. Available at: [Link]

• Martens, S., et al. (2023). In vitro kinase assay v1. ResearchGate. Available at: [Link]

• Thomson, D. W., et al. (2018). Discovery of GSK8612, a Highly Selective and Potent TBK1 Inhibitor. ACS Medicinal Chemistry Letters. Available at: [Link]

• ResearchGate. (n.d.). Design and modification strategies of novel TBK1 inhibitors. ResearchGate. Available at: [Link]

• Eblen, S. T., et al. (2012). Development of a High-Throughput Assay for Identifying Inhibitors of TBK1 and IKKε. PLoS ONE. Available at: [Link]

• Luo, Y., et al. (2007). Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• BPS Bioscience. (n.d.). TBK1 Assay Kit. BPS Bioscience. Available at: [Link]

• Li, Y., et al. (2019). Discovery of pyrazolopyrimidine derivatives as potent BTK inhibitors with effective anticancer activity in MCL. Bioorganic Chemistry. Available at: [Link]

• ChemRxiv. (2024). Identification of TBK1 inhibitors using a combination of pharmacophore- and machine learning-based approaches. ChemRxiv. Available at: [Link]

• Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

• Miller, R. M., et al. (2016). Discovery of Pyrazolopyrimidine Derivatives as Novel Dual Inhibitors of BTK and PI3Kδ. PubMed. Available at: [Link]

• Grokipedia. (2026). Cellular thermal shift assay. Grokipedia. Available at: [Link]

• Robers, M. B., et al. (2018). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. Angewandte Chemie. Available at: [Link]

• Zhao, M., et al. (2021). TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections. PNAS. Available at: [Link]

• Zhang, T., et al. (2021). Design and synthesis of 1H-pyrazolo[3,4-d]pyrimidine derivatives as hematopoietic progenitor kinase 1 (HPK1) inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

• van der Veen, A. G. (2020). Difficulty detecting human phospho-IRF3 on Western Blot. ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2021). High-Throughput Detection of Ligand-Protein Binding Using a SplitLuc Cellular Thermal Shift Assay. Springer Nature Experiments. Available at: [Link]

• Clark, K., et al. (2017). Identification of TBK1 complexes required for the phosphorylation of IRF3 and the production of interferon β. The FEBS Journal. Available at: [Link]

• Dayalan Naidu, S., et al. (2022). Detection of thermal shift in cellular Keap1 by protein-protein interaction inhibitors using immunoblot. STAR Protocols. Available at: [Link]

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Cell-based assay protocol using 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Application Note & Protocol

Title: Characterizing the Cellular Effects of 1-(pyridin-4-yl)-1H-pyrazol-4-amine (SNS-032): A Multi-Parametric Cell-Based Assay Guide

Abstract: This guide provides a comprehensive framework and detailed protocols for characterizing the cellular activity of 1-(pyridin-4-yl)-1H-pyrazol-4-amine, also known as SNS-032 or BMS-387032. SNS-032 is a potent and selective inhibitor of Cyclin-Dependent Kinases (CDKs) 2, 7, and 9, which are critical regulators of cell cycle progression and transcription.[1][2][3] By integrating assays that probe these distinct mechanisms, researchers can develop a robust pharmacological profile of the compound. We present detailed, step-by-step protocols for four key cell-based assays: (1) Cell Cycle Analysis via Propidium Iodide Staining, (2) Transcriptional Inhibition Analysis using qPCR of the MYC oncogene, (3) Apoptosis Detection by Annexin V/PI Staining, and (4) Cell Viability Assessment using the CellTiter-Glo® Luminescent Assay. This multi-parametric approach, complete with scientific rationale, data interpretation guidelines, and troubleshooting, is designed to provide researchers in oncology and drug development with a validated workflow to investigate the potent anti-proliferative and pro-apoptotic effects of SNS-032.

Section 1: Scientific Introduction & Mechanism of Action

1-(pyridin-4-yl)-1H-pyrazol-4-amine (SNS-032) is a small molecule inhibitor that has garnered significant interest for its potent anti-tumor activity.[2] Originally developed as a selective CDK2 inhibitor, it was later discovered to also potently inhibit CDK7 and CDK9.[4] This multi-kinase activity gives SNS-032 a dual mechanism of action: the disruption of cell cycle progression and the suppression of transcriptional regulation.[5][6]

• Cell Cycle Inhibition (CDK2 & CDK7): CDK2 is a key driver of the G1/S phase transition in the cell cycle.[3] CDK7, as part of the CDK-activating kinase (CAK) complex, is a master regulator that phosphorylates and activates other CDKs, including CDK2.[3] By inhibiting both, SNS-032 effectively induces cell cycle arrest.[5]

• Transcriptional Inhibition (CDK7 & CDK9): CDK7 and CDK9 are essential components of the transcription machinery. They phosphorylate the C-terminal domain (CTD) of RNA Polymerase II (RNA Pol II), a critical step for transcriptional initiation and elongation.[1][7] Inhibition of CDK9, in particular, leads to a rapid decrease in the levels of short-lived mRNA transcripts, especially those coding for anti-apoptotic proteins like Mcl-1 and XIAP, which are crucial for the survival of many cancer cells.[4][8] This targeted suppression of survival signals is a primary driver of the compound's pro-apoptotic effects.

The following diagram illustrates the dual inhibitory action of SNS-032 on these fundamental cellular processes.

Figure 1. Mechanism of Action of SNS-032.

Section 2: Assay Strategy & Experimental Workflow

To comprehensively profile the cellular effects of SNS-032, a multi-assay strategy is essential. This approach allows for the validation of its mechanism by correlating data across different but interconnected biological endpoints. Our proposed workflow investigates four key cellular responses:

• Cell Viability: A primary screen to determine the overall cytotoxic or cytostatic potency (IC50) of the compound.

• Cell Cycle Arrest: Directly measures the functional outcome of CDK2 inhibition.

• Transcriptional Inhibition: Quantifies the effect of CDK7/9 inhibition on a key oncogenic transcript.

• Apoptosis Induction: Confirms that the observed loss of viability is due to programmed cell death.

The following workflow diagram outlines the experimental process.

Figure 2. Multi-Parametric Experimental Workflow.

Section 3: Materials & Reagents

• Compound: 1-(pyridin-4-yl)-1H-pyrazol-4-amine (SNS-032, BMS-387032).

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade.[5]

• Cell Line: A cancer cell line known to be sensitive to CDK inhibitors (e.g., HCT116, HeLa, RPMI-8226, or SU-DHL-4).[7]

• Cell Culture Media: Appropriate media (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Assay 1 (Viability): CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega).

• Assay 2 (Cell Cycle): Propidium Iodide (PI), RNase A, 70% Ethanol, Phosphate-Buffered Saline (PBS).

• Assay 3 (Transcription): RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen), cDNA synthesis kit, qPCR master mix (e.g., SYBR Green), and validated primers for a short-lived transcript (e.g., c-Myc) and a housekeeping gene (e.g., GAPDH, ACTB).

• Assay 4 (Apoptosis): FITC Annexin V Apoptosis Detection Kit with Propidium Iodide (or other fluorescent conjugate).

• Instrumentation: Luminometer, Flow Cytometer, and a Real-Time PCR System.

• Labware: Sterile cell culture plates (6-well, 96-well opaque), microcentrifuge tubes, flow cytometry tubes, qPCR plates.

Section 4: Detailed Experimental Protocols

Compound Preparation

Scientist's Note: SNS-032 is soluble in DMSO up to at least 10-50 mM.[1] Use fresh, anhydrous DMSO to avoid precipitation. Prepare a high-concentration stock (e.g., 10 mM) and aliquot to minimize freeze-thaw cycles.

• Prepare a 10 mM stock solution of SNS-032 in anhydrous DMSO.

• For experiments, create a serial dilution series in cell culture medium. Ensure the final DMSO concentration in all wells, including the vehicle control, is identical and non-toxic (typically ≤ 0.1%).

Table 1: Example Serial Dilution Scheme for a 100 µL final well volume
Step	Action	SNS-032 Conc.	Final DMSO %
Stock	10 mM SNS-032 in 100% DMSO	10,000 µM	100%
Working Stock	Dilute Stock 1:100 in Media	100 µM	1%
Highest Dose	Add 10 µL of Working Stock to 90 µL Cells	10 µM	0.1%
Serial Dilution	Perform 1:3 serial dilutions from the highest dose	3.33, 1.11, 0.37 µM...	0.1%
Vehicle Control	Add 1 µL of 10% DMSO (in media) to 90 µL Cells	0 µM	0.1%

Protocol 1: Cell Viability Assay (CellTiter-Glo®)

Objective: To determine the concentration of SNS-032 that inhibits cell viability by 50% (IC50). This assay measures ATP levels, an indicator of metabolic activity.[9][10]

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 90 µL of media. Incubate for 24 hours.

• Compound Treatment: Add 10 µL of the prepared SNS-032 serial dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

• Assay Procedure: a. Equilibrate the plate to room temperature for 30 minutes.[10] b. Add 100 µL of reconstituted CellTiter-Glo® reagent to each well.[10] c. Mix on an orbital shaker for 2 minutes to induce cell lysis.[10] d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[10]

• Data Acquisition: Read luminescence on a plate reader.

Protocol 2: Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To quantify the proportion of cells in each phase of the cell cycle (G0/G1, S, G2/M) following SNS-032 treatment.

• Cell Seeding: Seed cells in 6-well plates at a density that allows for ~70-80% confluency at the time of harvest.

• Compound Treatment: Treat cells with SNS-032 at relevant concentrations (e.g., 1x, 5x, and 10x the viability IC50) and a vehicle control for 24 hours.

• Cell Harvest: a. Collect both floating and adherent cells. For adherent cells, use trypsin and neutralize with media containing FBS. b. Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant. c. Wash the cell pellet once with cold PBS and centrifuge again.

• Fixation: a. Resuspend the pellet in ~500 µL of cold PBS. b. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. c. Incubate at 4°C for at least 2 hours (or up to several weeks at -20°C).[11]

• Staining: a. Centrifuge the fixed cells at a slightly higher speed (e.g., 500 x g) for 5 minutes and discard the ethanol. b. Wash the pellet with PBS. c. Resuspend the pellet in 500 µL of PI staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS). d. Incubate for 30 minutes at room temperature in the dark.[11]

• Data Acquisition: Analyze the samples on a flow cytometer, collecting fluorescence data to determine DNA content.

Protocol 3: Transcriptional Inhibition (c-Myc qPCR)

Objective: To measure the downregulation of a short-lived oncogenic transcript, c-Myc, as a direct biomarker of CDK9 inhibition.[12][13]

• Cell Seeding & Treatment: Seed cells in 6-well plates. Treat with SNS-032 (e.g., 5x IC50) and vehicle control for a short duration (e.g., 6 hours), as the effect on transcription is rapid.[1]

• RNA Extraction: Harvest cells and extract total RNA using a commercial kit according to the manufacturer's instructions. Quantify RNA and assess its purity.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from an equal amount of RNA (e.g., 1 µg) from each sample using a reverse transcription kit.

• Quantitative PCR (qPCR): a. Prepare qPCR reactions containing cDNA template, SYBR Green master mix, and primers for c-Myc and a housekeeping gene (e.g., GAPDH). b. Example human c-Myc primers: Forward: 5'-TCAAGAGGTGCCACGTCTCC-3'; Reverse: 5'-TCTTGGAGCAGGATAGTCCTT-3'.[14] c. Run the qPCR plate on a real-time PCR system using a standard thermal cycling protocol.

• Data Analysis: Calculate the relative expression of c-Myc mRNA using the ΔΔCt method, normalizing to the housekeeping gene and comparing the SNS-032 treated sample to the vehicle control.

Protocol 4: Apoptosis Detection (Annexin V/PI Staining)

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells, confirming that cell death occurs via apoptosis. During early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and can be detected by fluorescently-labeled Annexin V.[15][16]

• Cell Seeding & Treatment: Seed cells in 6-well plates and treat with SNS-032 (e.g., 1x, 5x IC50) and vehicle control for 48 hours.

• Cell Harvest: Collect all cells, including the supernatant (which contains floating apoptotic cells) and trypsinized adherent cells.[17]

• Staining: a. Wash cells once with cold PBS. b. Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 x 10^6 cells/mL.[18] c. Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[16] d. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.[16][18] e. Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[18][19] f. Add 400 µL of 1X Binding Buffer to each tube before analysis.[18]

• Data Acquisition: Analyze immediately on a flow cytometer.

  • Healthy cells: Annexin V-negative and PI-negative.[18]

  • Early apoptotic cells: Annexin V-positive and PI-negative.[18]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[18]

Section 5: Data Analysis & Interpretation

Table 2: Summary of Expected Results and Interpretation
Assay	Metric	Expected Result with SNS-032 Treatment
Cell Viability	IC50 Value	A potent IC50 value, typically in the nanomolar range (e.g., 160-880 nM in DLBCL cells).[7]
Cell Cycle	% of Cells in Phase	An accumulation of cells in the G1 and/or G2/M phases, indicating cell cycle arrest.[3]
Transcription	Relative c-Myc mRNA	A significant, dose-dependent decrease in c-Myc mRNA levels compared to the vehicle control.
Apoptosis	% Apoptotic Cells	A dose-dependent increase in the percentage of Annexin V-positive cells.[5]

Data Correlation: A successful characterization will show a strong correlation between the data. For example, the concentrations of SNS-032 that induce cell cycle arrest and transcriptional inhibition should align with those that cause a decrease in viability and an increase in apoptosis. This consistency across multiple assays validates the compound's on-target effects and provides a comprehensive understanding of its cellular pharmacology.

Section 6: Troubleshooting

Problem	Possible Cause	Solution
Low Luminescence in Viability Assay	Low cell number; reagent not at room temp.	Optimize seeding density; ensure all components are equilibrated to RT for 30 min.
Poor Resolution in Cell Cycle Data	Cell clumping; insufficient RNase treatment.	Ensure single-cell suspension before fixation; increase RNase concentration or incubation time.
High Variability in qPCR Results	RNA degradation; inconsistent pipetting.	Use RNase-free technique; ensure accurate pipetting and use a master mix.
High Background in Apoptosis Assay	Harsh cell handling; analysis delay.	Use gentle trypsinization (if needed); analyze samples as soon as possible after staining.

Section 7: References

• Promega Corporation. CellTiter-Glo® Luminescent Cell Viability Assay Protocol. [URL: https://www.promega.com/-/media/files/resources/protocols/technical-bulletins/101/celltiter-glo-luminescent-cell-viability-assay-protocol.pdf]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [URL: https://www.bio-techne.com/en-ca/resources/protocols/annexin-v-and-pi-staining-for-apoptosis-by-flow-cytometry]

• Selleck Chemicals. SNS-032 (BMS-387032). [URL: https://www.selleckchem.com/products/sns-032.html]

• APExBIO. SNS-032 (BMS-387032) - Potent CDK Inhibitor. [URL: https://www.apexbt.com/sns-032-bms-387032.html]

• MedChemExpress. SNS-032 (BMS-387032) | CDK Inhibitor. [URL: https://www.medchemexpress.com/sns-032.html]

• Frontiers. SNS-032 attenuates liver fibrosis by anti-active hepatic stellate cells via inhibition of cyclin dependent kinase 9. [URL: https://www.frontiersin.org/articles/10.3389/fphar.2023.1118683/full]

• R&D Systems. SNS 032 | Cyclin-dependent Kinase Inhibitors. [URL: https://www.rndsystems.com/product/sns-032_4531]

• Chen, R., et al. (2009). Mechanism of action of SNS-032, a novel cyclin-dependent kinase inhibitor, in chronic lymphocytic leukemia. Blood, 113(19), 4637–4645. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2680373/]

• Abcam. Cell cycle analysis with flow cytometry and propidium iodide. [URL: https://www.abcam.com/protocols/cell-cycle-analysis-with-flow-cytometry-and-propidium-iodide]

• National Center for Biotechnology Information. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8722424/]

• R&D Systems. Propidium Iodide Cell Viability Flow Cytometry Protocol. [URL: https://www.rndsystems.com/resources/protocols/propidium-iodide-cell-viability-flow-cytometry-protocol]

• Benchchem. The Trajectory of a Multi-Kinase Inhibitor: A Technical Overview of SNS-032 (BMS-387032) Discovery and Development. [URL: https://www.benchchem.com/uploads/technical-documents/SNS-032-Technical-Guide.pdf]

• University of Virginia School of Medicine. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. [URL: https://med.virginia.edu/flow-cytometry-core-facility/protocols-for-flow/dna-content-for-cell-cycle-analysis-of-fixed-cells-with-propidium-iodide/]

• Promega Corporation. CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin, TB288. [URL: https://www.promega.com/-/media/files/resources/protcards/celltiter-glo-luminescent-cell-viability-assay-quick-protocol.pdf]

• UC San Diego Moores Cancer Center. Cell Cycle Analysis by DNA Content. [URL: https://medschool.ucsd.edu/research/moores/shared-resources/flow-cytometry/protocols/Pages/dna-content.aspx]

• University of Rochester Medical Center. The Annexin V Apoptosis Assay. [URL: https://www.urmc.rochester.edu/medialibraries/urmcmedia/flow-cytometry-core/documents/the-annexin-v-apoptosis-assay.pdf]

• Abcam. Annexin V staining assay protocol for apoptosis. [URL: https://www.abcam.com/protocols/annexin-v-staining-assay-protocol-for-apoptosis]

• Promega Corporation. CellTiter-Glo® 3D Cell Viability Assay Protocol. [URL: https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/celltiter-glo-3d-cell-viability-assay-protocol.pdf]

• Tocris Bioscience. SNS 032 | Non-selective CDKs. [URL: https://www.tocris.com/products/sns-032_4531]

• University of Iowa. DNA Cell Cycle Analysis with PI. [URL: https://flowcytometry.uiowa.edu/sites/flowcytometry.uiowa.edu/files/wysiwyg_uploads/dnacyclepi.pdf]

• Boster Biological Technology. Annexin V PI Staining Guide for Apoptosis Detection. [URL: https://www.bosterbio.com/protocol-and-troubleshooting/flow-cytometry-fc-principle-protocol-and-troubleshooting/annexin-v-pi-staining-guide-for-apoptosis-detection]

• Promega Corporation. CellTiter-Glo® 3D Cell Viability Assay Technical Manual TM412. [URL: https://www.promega.com/products/cell-health-assays/cell-viability-and-cytotoxicity-assays/celltiter-glo-3d-cell-viability-assay/?catNum=G9681]

• New Drug Approvals. SNS-032, BMS-387032 A potent and selective Cdk inhibitor. [URL: https://newdrugapprovals.org/2016/09/09/sns-032-bms-387032-a-potent-and-selective-cdk-inhibitor/]

• YouTube. Using CellTiter-Glo 3D Cell Viability Assay and P3D Scaffolds. [URL: https://www.youtube.com/watch?v=Fj-6-4n98aQ]

• Tong, W. G., et al. (2010). Phase I and Pharmacologic Study of SNS-032, a Potent and Selective Cdk2, 7, and 9 Inhibitor, in Patients With Advanced Chronic Lymphocytic Leukemia and Multiple Myeloma. Journal of Clinical Oncology, 28(18), 3015–3022. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2903328/]

• Li, Y., et al. (2022). Cyclin-dependent kinase 7/9 inhibitor SNS-032 induces apoptosis in diffuse large B-cell lymphoma cells. Cancer Biology & Therapy, 23(1), 273–282. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9043254/]

• Benchchem. Validating UMB103-Induced c-MYC Downregulation: A Comparative Guide. [URL: https://www.benchchem.com/uploads/technical-documents/UMB103-Technical-Guide.pdf]

• Al-Absi, R., et al. (2021). A Real-Time Quantitative PCR Assay for Quantification of c-Myc DNA in Patients who Suffers from Leukemia. Journal of Applied Biotechnology Reports, 8(3), 220-226. [URL: https://jaboreports.com/article-1-1108-en.pdf]

• MedKoo Biosciences. SNS-032 | BMS-387032 | CAS#345627-80-7 | CDK inhibitor. [URL: https://www.medkoo.com/products/2613]

• Royal Society of Chemistry. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. [URL: https://pubs.rsc.org/en/content/articlehtml/2022/md/d2md00206j]

• Journal of Biological Chemistry. Functional inhibition of c-Myc using novel inhibitors identified through “hot spot” targeting. [URL: https://www.jbc.org/article/S0021-9258(23)02476-7/fulltext]

• Smolecule. Buy 3-(1H-pyrazol-1-yl)pyridin-4-amine. [URL: https://www.smolecule.com/3-1h-pyrazol-1-yl-pyridin-4-amine-cas-1201193-41-4]

• National Center for Biotechnology Information. Current status of pyrazole and its biological activities. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4023258/]

• Sabò, A., et al. (2014). Selective transcriptional regulation by Myc in cellular growth control and lymphomagenesis. Nature, 511(7510), 488–492. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4110141/]

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The Rising Star in Fragment-Based Drug Discovery: Application Notes for 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Introduction: The Strategic Value of the Pyridyl-Pyrazole Scaffold

In the landscape of modern drug discovery, Fragment-Based Drug Discovery (FBDD) has emerged as a powerful and efficient paradigm for identifying high-quality lead compounds.[1][2][3] This approach hinges on screening small, low-molecular-weight compounds, or "fragments," that exhibit weak but highly efficient binding to a biological target.[2][3] These initial hits then serve as starting points for rational, structure-guided optimization into potent drug candidates.[1][4] Within the vast chemical space of potential fragments, the 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold has garnered significant attention for its unique combination of desirable properties.

The pyrazole ring is a privileged structure in medicinal chemistry, frequently appearing in approved drugs, particularly as a core component of kinase inhibitors.[5][6][7] Its derivatives have shown a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[5][7] The addition of a pyridyl group introduces a key hydrogen bond acceptor and a vector for exploring solvent-exposed regions of a binding pocket, while the 4-amino group provides a crucial hydrogen bond donor and a readily modifiable handle for chemical elaboration. This trifecta of features makes 1-(pyridin-4-yl)-1H-pyrazol-4-amine an exceptionally versatile and promising fragment for initiating FBDD campaigns against a multitude of targets, most notably protein kinases.[8][9][10][11][12][13]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 1-(pyridin-4-yl)-1H-pyrazol-4-amine in FBDD workflows. We will delve into its synthesis, biophysical screening methodologies, and strategies for hit-to-lead evolution, underpinned by field-proven insights and established protocols.

PART 1: Synthesis and Characterization

A reliable and scalable synthesis of the fragment is paramount for its successful application in a drug discovery program. While numerous methods exist for the synthesis of pyrazole derivatives, a common and effective approach involves the cyclocondensation of a substituted hydrazine with a suitable three-carbon electrophile.[14]

Representative Synthesis Protocol: 1-(pyridin-4-yl)-1H-pyrazol-4-amine

This protocol is a generalized procedure based on established pyrazole synthesis methodologies. Researchers should optimize conditions for their specific laboratory setup and scale.

Principle: The synthesis proceeds via the reaction of 4-hydrazinopyridine with a malononitrile derivative, followed by the transformation of a nitrile or other functional group into the desired 4-amino group.

Materials:

• 4-Hydrazinopyridine hydrochloride

• Malononitrile or a suitable derivative (e.g., ethoxymethylenemalononitrile)

• Sodium ethoxide or another suitable base

• Ethanol, anhydrous

• Raney Nickel or other suitable reduction catalyst (if reducing a nitro group)

• Standard laboratory glassware and safety equipment

Step-by-Step Procedure:

• Preparation of the Pyrazole Core:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-hydrazinopyridine hydrochloride in anhydrous ethanol.

  • Add a stoichiometric equivalent of a base, such as sodium ethoxide, to generate the free hydrazine in situ.

  • To this mixture, add a solution of the three-carbon synthon (e.g., malononitrile) in ethanol dropwise at room temperature.

  • Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction mixture and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain the 4-substituted pyrazole intermediate.

• Introduction of the 4-Amino Group:

  • The strategy for introducing the 4-amino group will depend on the starting three-carbon synthon.

  • If starting with a precursor containing a nitro group at the 4-position of the pyrazole, this can be reduced to the amine using standard hydrogenation conditions (e.g., H2 gas with a Palladium on carbon catalyst).

  • If the intermediate is a 4-cyanopyrazole, it can be hydrolyzed to the corresponding carboxylic acid and then converted to the amine via a Curtius, Hofmann, or Schmidt rearrangement. A more direct route may involve reduction of the nitrile.

• Final Purification and Characterization:

  • The final product, 1-(pyridin-4-yl)-1H-pyrazol-4-amine, should be purified to a high degree (>95%) using column chromatography or recrystallization.

  • Characterize the purified compound by:

    • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity.

    • Mass Spectrometry (MS): To verify the molecular weight.

    • High-Performance Liquid Chromatography (HPLC): To assess purity.

PART 2: Biophysical Screening for Hit Identification

Due to the inherently weak binding affinities of fragments, highly sensitive biophysical techniques are required for hit identification and characterization. A multi-faceted approach, employing orthogonal techniques, is highly recommended to minimize false positives and negatives.

Workflow for Fragment Screening

Caption: A typical workflow for fragment-based drug discovery, from initial high-throughput screening to lead optimization.

Protocol 1: Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay

Principle: This technique measures the change in the melting temperature (Tm) of a target protein upon ligand binding. A positive shift in Tm indicates that the fragment stabilizes the protein.

Materials:

• Purified target protein (0.1-0.5 mg/mL)

• SYPRO Orange dye (5000x stock in DMSO)

• 1-(pyridin-4-yl)-1H-pyrazol-4-amine stock solution (e.g., 100 mM in DMSO)

• Assay buffer (e.g., HEPES, pH 7.5, with 150 mM NaCl)

• qPCR instrument with a thermal ramping capability

Step-by-Step Procedure:

• Preparation of Reagents:

  • Prepare a working solution of the target protein in the assay buffer.

  • Prepare a working solution of SYPRO Orange dye by diluting the stock 500-fold in the assay buffer.

  • Prepare a master mix containing the protein and SYPRO Orange.

• Assay Plate Setup:

  • In a 96-well or 384-well qPCR plate, dispense the master mix into each well.

  • Add the fragment solution to the appropriate wells to achieve the desired final concentration (typically in the µM to mM range). Include DMSO-only controls.

• Data Acquisition:

  • Seal the plate and centrifuge briefly.

  • Place the plate in the qPCR instrument.

  • Run a thermal ramp from 25 °C to 95 °C, increasing the temperature in small increments (e.g., 0.5 °C/minute) and measuring fluorescence at each step.

• Data Analysis:

  • Plot fluorescence intensity versus temperature.

  • Determine the Tm for each well by fitting the data to a Boltzmann equation.

  • A ΔTm of ≥ 2 °C is generally considered a significant shift and a potential hit.

Protocol 2: Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip, which is proportional to the mass change as a ligand binds to an immobilized target.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Immobilization reagents (e.g., EDC/NHS, ethanolamine)

• Purified target protein

• 1-(pyridin-4-yl)-1H-pyrazol-4-amine solutions at various concentrations

• Running buffer (e.g., HBS-EP+)

Step-by-Step Procedure:

• Protein Immobilization:

  • Activate the sensor chip surface using a mixture of EDC and NHS.

  • Inject the purified target protein over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Binding Analysis:

  • Inject a series of concentrations of the fragment solution over the immobilized protein surface.

  • Include buffer-only injections for double referencing.

  • Monitor the change in response units (RU) over time.

• Data Analysis:

  • Subtract the reference surface and buffer-only injection data.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., steady-state affinity or kinetic models) to determine the dissociation constant (KD).

Biophysical Technique	Principle	Typical Affinity Range for Fragments	Throughput	Protein Consumption
DSF / Thermal Shift	Ligand-induced protein stabilization	Not quantitative for affinity	High	Low
SPR	Change in refractive index upon binding	100 µM - 10 mM	Medium to High	Low to Medium
NMR Spectroscopy	Changes in the nuclear magnetic environment	100 µM - 10 mM	Low to Medium	High
X-ray Crystallography	Electron density mapping of a crystal	N/A (provides structural data)	Low	High

PART 3: From Fragment Hit to Lead Candidate

Once a fragment hit like 1-(pyridin-4-yl)-1H-pyrazol-4-amine is validated, the next crucial phase is its evolution into a more potent lead compound. This is typically achieved through two primary strategies: fragment growing and fragment linking.[1]

Structure-Activity Relationship (SAR) through Fragment Evolution

Caption: Strategies for evolving an initial fragment hit into a more potent lead compound.

Fragment Growing: This strategy involves adding chemical functionality to the core fragment to make additional favorable interactions with the target protein. The 4-amino group of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is an ideal vector for "growing" the fragment. For instance, acylation or sulfonylation of the amine can introduce new groups that can occupy adjacent pockets in the binding site, as guided by the X-ray crystal structure.

Fragment Linking: If a second, distinct fragment is found to bind in a nearby pocket, the two fragments can be chemically linked together. The resulting molecule often has a much higher affinity than the sum of the individual fragments due to avidity effects.

Structure-Activity Relationship (SAR) Insights: The pyrazolopyridine scaffold has been successfully employed in the development of potent kinase inhibitors.[8] SAR studies have often shown that substitutions at the N1 position of the pyrazole and the C4 position of the pyridine ring can significantly modulate potency and selectivity.

Conclusion

1-(pyridin-4-yl)-1H-pyrazol-4-amine represents a high-value starting point for fragment-based drug discovery campaigns. Its inherent drug-like properties, synthetic tractability, and versatile chemical handles make it an ideal candidate for screening against a wide array of biological targets. By employing a robust cascade of biophysical screening techniques and leveraging structure-guided design principles, researchers can effectively evolve this promising fragment into novel, high-affinity lead compounds. The protocols and strategies outlined in these application notes provide a solid foundation for harnessing the full potential of this powerful scaffold in the quest for new therapeutics.

References

• Pyrazolopyridine inhibitors of B-RafV600E. Part 2: structure-activity relationships. PubMed. (2011-09-15).
• Biophysical screening in fragment-based drug design: a brief overview. Oxford Academic. (2019-02-06).
• Fragment Screening. Drug Discovery.
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Application Notes &amp; Protocols: A Guide to the Development of Pyrazole-Based Compounds for Cancer Research

Introduction: The Privileged Pyrazole Scaffold in Oncology

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is recognized as a "privileged scaffold" in medicinal chemistry.[1] Its unique structural and physicochemical properties have made it a cornerstone in the development of novel therapeutics. In oncology, this scaffold is particularly prominent, forming the core of several FDA-approved drugs and numerous clinical candidates.[2][3] Pyrazole derivatives exhibit a remarkable breadth of anticancer activities by interacting with a diverse array of molecular targets, including protein kinases, cell cycle regulators, and signaling pathway components.[4][5] Their versatility allows for extensive structure-activity relationship (SAR) studies, enabling chemists to fine-tune potency, selectivity, and pharmacokinetic profiles.[3][5]

This guide provides an in-depth overview of the developmental pipeline for pyrazole-based anticancer agents, from rational design and synthesis to comprehensive preclinical evaluation. It is intended for researchers, scientists, and drug development professionals, offering both the theoretical basis for experimental choices and detailed, field-tested protocols.

Chapter 1: Rational Design & Synthesis of Pyrazole-Based Anticancer Agents

The successful development of a targeted cancer therapeutic begins with a deep understanding of the underlying molecular pathology and the strategic design of molecules to modulate it.

Target Identification and Rationale

The anticancer efficacy of pyrazole compounds stems from their ability to inhibit key proteins that drive cancer cell proliferation, survival, and metastasis.[4][5]

Key Molecular Targets for Pyrazole-Based Inhibitors:

• Cyclin-Dependent Kinases (CDKs): As crucial regulators of the cell cycle, CDKs are attractive targets for cancer therapy.[6] Pyrazole scaffolds have proven highly effective in generating potent and selective inhibitors of CDK2, which can halt uncontrolled cell division.[7][8][9]

• BRAF Kinase: The V600E mutation in the BRAF kinase is a driver mutation in a significant percentage of melanomas and other cancers.[10] Pyrazole-containing compounds, such as the FDA-approved drug Encorafenib, are designed to selectively inhibit this mutant kinase.[11]

• Janus Kinases (JAKs): The JAK/STAT signaling pathway is often constitutively active in hematological malignancies and solid tumors, promoting cell growth and survival.[12][13] Pyrazole derivatives have been successfully developed as potent JAK inhibitors.[14][15]

• Hedgehog (Hh) Signaling Pathway: Aberrant activation of the Hedgehog pathway is implicated in the development of various cancers, including basal cell carcinoma.[16][17] Pyrazole-based molecules can inhibit key components of this pathway, such as the Smoothened (SMO) receptor.[18]

• Other Oncogenic Targets: The pyrazole scaffold has also been incorporated into inhibitors of Epidermal Growth Factor Receptor (EGFR), tubulin polymerization, and other critical cancer targets.[1][4][5]

Synthetic Methodologies

The chemical tractability of the pyrazole core allows for diverse synthetic approaches. Modern methods like microwave-assisted organic synthesis (MAOS) have significantly accelerated the creation of compound libraries for screening by reducing reaction times and improving yields.[1][2]

Protocol 1: Microwave-Assisted Synthesis of a 1,3,5-Trisubstituted Pyrazole Library

This protocol describes a general method for the parallel synthesis of a small library of pyrazole derivatives, ideal for initial SAR exploration. The reaction is a condensation between a 1,3-diketone and a substituted hydrazine.

Materials:

• Substituted 1,3-diketones (e.g., 1-phenyl-1,3-butanedione)

• Substituted hydrazines or hydrazine hydrate

• Ethanol (absolute)

• Glacial acetic acid (catalyst)

• Microwave synthesis vials (10 mL) with stir bars

• Microwave synthesizer

Procedure:

• Reagent Preparation: In a 10 mL microwave vial, add the 1,3-diketone (1.0 mmol, 1.0 eq).

• Solvent and Hydrazine Addition: Add ethanol (3 mL) and a magnetic stir bar. Add the substituted hydrazine (1.1 mmol, 1.1 eq).

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to catalyze the condensation.

• Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 110 °C for 10-15 minutes.[1]

  • Rationale: Microwave heating provides rapid and uniform energy transfer, dramatically shortening the reaction time compared to conventional heating methods.[2] The sealed vessel allows the reaction to be performed at temperatures above the solvent's boiling point, further accelerating the rate.

• Reaction Quenching and Product Isolation: After cooling to room temperature, pour the reaction mixture into ice-cold water (20 mL). The product will typically precipitate.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry. If necessary, purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final compounds using techniques such as NMR (¹H, ¹³C), Mass Spectrometry (MS), and FT-IR.

Chapter 2: In Vitro Evaluation of Anticancer Activity

Once synthesized, pyrazole compounds undergo a cascade of in vitro assays to determine their biological activity, starting with broad cytotoxicity screening and progressing to more specific mechanistic studies.

Primary Cytotoxicity Screening

The initial step is to assess the compound's ability to inhibit the growth of various human cancer cell lines. The MTT assay is a robust and widely used colorimetric method for this purpose.[19][20][21]

Protocol 2: MTT Assay for Cell Viability

Materials:

• Human cancer cell lines (e.g., MCF-7 breast, A549 lung, HCT-116 colon)[19]

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• Test compounds dissolved in DMSO (10 mM stock)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Multichannel pipette, microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Rationale: This allows the cells to adhere and enter a logarithmic growth phase, ensuring they are healthy and responsive at the time of drug treatment.

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle control (DMSO) and positive control (e.g., Doxorubicin) wells.[19]

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 3-4 hours.

  • Rationale: Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration required to inhibit cell growth by 50%) using non-linear regression analysis.

Table 1: Representative Cytotoxicity Data (IC₅₀ in µM) for Hypothetical Pyrazole Compounds

Compound	Target	MCF-7 (Breast)	A549 (Lung)	HCT-116 (Colon)	PC-3 (Prostate)
PYZ-001	CDK2	0.15	0.28	0.21	0.45
PYZ-002	BRAFV600E	>50	0.08	>50	>50
PYZ-003	JAK2	5.6	7.8	4.9	6.2
Doxorubicin	Topo II	0.05	0.09	0.07	0.12

Mechanistic Assays: Target Engagement

After identifying cytotoxic compounds, it is crucial to confirm that they act through their intended mechanism.

Protocol 3: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction. It is a common method for determining the IC₅₀ of kinase inhibitors.[9]

Materials:

• Recombinant kinase (e.g., CDK2/Cyclin A)

• Kinase-specific substrate (e.g., a peptide substrate) and ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds and a known inhibitor (positive control)

• White, opaque 384-well plates

• Luminometer

Procedure:

• Kinase Reaction Setup: In a 384-well plate, add the kinase, substrate, ATP, and varying concentrations of the pyrazole inhibitor.

• Incubation: Incubate the reaction at room temperature for 1 hour.

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Kinase Detection Reagent: Add the Kinase Detection Reagent to convert the ADP generated into ATP, which then drives a luciferase reaction, producing light. Incubate for 30 minutes.

• Luminescence Measurement: Measure the luminescence signal using a plate-reading luminometer. The signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control. Determine the IC₅₀ value by plotting inhibition versus inhibitor concentration.

Protocol 4: Western Blot for Pathway Modulation

Western blotting is used to detect changes in protein levels or post-translational modifications (e.g., phosphorylation) in cells treated with a compound, providing evidence of downstream pathway modulation.[8][9]

Procedure:

• Cell Treatment and Lysis: Treat cancer cells with the pyrazole compound at various concentrations for a specified time. Harvest and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on a polyacrylamide gel by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-Rb) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Expert Tip: Always probe for a loading control protein (e.g., β-actin or GAPDH) on the same blot to ensure equal protein loading across all lanes.

Cell Cycle and Apoptosis Analysis

Anticancer compounds often exert their effects by inducing cell cycle arrest or apoptosis (programmed cell death). Flow cytometry is the gold-standard technique for these analyses.[9][20]

Protocol 5: Flow Cytometry for Cell Cycle Analysis

Procedure:

• Cell Treatment: Treat cells with the test compound for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells, wash with PBS, and fix in ice-cold 70% ethanol while vortexing gently. Store at -20°C.

  • Rationale: Fixation permeabilizes the cell membrane, allowing the DNA-binding dye to enter, while preserving the cellular structure.

• Staining: Centrifuge the fixed cells to remove ethanol, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Analysis: Analyze the stained cells using a flow cytometer. PI fluoresces when bound to DNA, and the fluorescence intensity is proportional to the DNA content. This allows for the quantification of cells in different phases of the cell cycle (G1, S, G2/M).[8]

Chapter 3: In Vivo Evaluation in Preclinical Models

Promising compounds from in vitro studies must be tested in living organisms to evaluate their efficacy, toxicity, and pharmacokinetic properties. The mouse xenograft model is a widely used starting point.[22][23]

Protocol 6: Xenograft Tumor Growth Inhibition Study

Materials:

• Immunocompromised mice (e.g., athymic nude or NSG mice)

• Human cancer cells (e.g., A549)

• Matrigel (optional, to support tumor establishment)

• Test compound formulated in an appropriate vehicle (e.g., 0.5% CMC)

• Standard-of-care chemotherapy agent (positive control)

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation: Subcutaneously inject 1-5 million cancer cells (resuspended in PBS, optionally mixed with Matrigel) into the flank of each mouse.

• Tumor Growth and Randomization: Monitor the mice until tumors reach a palpable size (e.g., 100-150 mm³). Randomize the mice into treatment groups (vehicle, test compound, positive control).

• Compound Administration: Administer the compound to the mice according to the planned schedule (e.g., daily oral gavage). Record the body weight of each mouse regularly to monitor toxicity.

• Tumor Measurement: Measure the tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length × Width²) / 2.

• Endpoint: Continue the study until tumors in the vehicle group reach a predetermined size or for a set duration. Euthanize the mice and excise the tumors for weighing and further analysis (e.g., Western blot, immunohistochemistry).[24]

• Data Analysis: Calculate the Tumor Growth Inhibition (TGI) percentage for each treatment group compared to the vehicle control.

Table 2: Representative In Vivo Efficacy Data in an A549 Xenograft Model

Treatment Group (Dose)	Mean Final Tumor Volume (mm³)	% TGI	Mean Body Weight Change (%)
Vehicle	1250 ± 150	-	-1%
PYZ-001 (30 mg/kg, p.o., QD)	550 ± 95	56%	-3%
Cisplatin (5 mg/kg, i.p., QW)	480 ± 80	62%	-12%

Chapter 4: Case Studies - Visualizing Pyrazole Action on Oncogenic Pathways

The versatility of the pyrazole scaffold allows it to be tailored to inhibit diverse signaling pathways.

Case Study: Pyrazole-Based CDK Inhibitors

CDK2, when complexed with Cyclin E or A, phosphorylates the Retinoblastoma (Rb) protein. This releases the transcription factor E2F, allowing the expression of genes required for S-phase entry. Pyrazole inhibitors block the ATP-binding pocket of CDK2, preventing Rb phosphorylation and causing a G1 phase cell cycle arrest.[6][8]

Caption: Pyrazole-based CDK2 inhibitors block Rb phosphorylation, preventing cell cycle progression.

Case Study: Pyrazole-Based BRAF Inhibitors

The RAS-RAF-MEK-ERK (MAPK) pathway is a critical signaling cascade that regulates cell growth. The BRAF V600E mutation leads to constitutive activation of this pathway. Pyrazole-based inhibitors specifically target the ATP-binding site of mutant BRAF, shutting down the aberrant downstream signaling.[10][25]

Caption: Pyrazole-based inhibitors target the constitutively active BRAF V600E mutant kinase.

Case Study: Pyrazole-Based JAK Inhibitors

Cytokines binding to their receptors activate associated Janus Kinases (JAKs), which then phosphorylate STAT proteins. Phosphorylated STATs dimerize, translocate to the nucleus, and activate gene transcription related to inflammation and cell proliferation. Pyrazole inhibitors block the JAK kinase function, thereby inhibiting the entire pathway.[12][14]

Caption: Pyrazole-based JAK inhibitors block STAT phosphorylation and subsequent gene transcription.

Conclusion and Future Directions

The pyrazole scaffold remains a highly valuable and versatile core for the design of novel anticancer agents. Its proven success in targeting a wide range of oncogenic drivers underscores its importance in modern drug discovery.[1][5] Future research will likely focus on developing next-generation pyrazole derivatives that can overcome acquired drug resistance, target multiple pathways simultaneously, or be conjugated to other modalities to create highly specific and potent cancer therapies.[26][27] The systematic application of the design, synthesis, and evaluation principles outlined in this guide will be instrumental in advancing these promising compounds from the laboratory to the clinic.

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Structure-activity relationship (SAR) studies of 1-(pyridin-4-yl)-1H-pyrazol-4-amine analogs

An Application Guide to the Structure-Activity Relationship (SAR) of 1-(Pyridin-4-yl)-1H-Pyrazol-4-Amine Analogs

Introduction: The Strategic Value of the Pyrazolopyridine Scaffold

The 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold has emerged as a "privileged structure" in medicinal chemistry, particularly in the domain of kinase inhibitor development.[1] Its prevalence stems from the specific three-dimensional arrangement of hydrogen bond donors and acceptors that mimic the adenine portion of ATP, enabling potent and often selective interactions with the hinge region of kinase active sites. The pyridine nitrogen acts as a crucial hydrogen bond acceptor, while the pyrazole N-H and the 4-amino group can serve as hydrogen bond donors, creating a tripartite interaction that anchors the molecule effectively.[2]

This guide provides a comprehensive overview of the structure-activity relationship (SAR) principles governing this class of compounds. It is designed for researchers and drug development professionals, offering not just protocols but the strategic rationale behind the design, synthesis, and evaluation of novel analogs. We will explore how systematic chemical modifications at distinct positions of the scaffold can modulate biological activity, selectivity, and pharmacokinetic properties.

Section 1: The Pharmacophore: Core Structural and Interactive Features

The power of the 1-(pyridin-4-yl)-1H-pyrazol-4-amine core lies in its rigid, planar structure and its pre-organized arrangement of key interacting moieties. Understanding these features is fundamental to rational drug design.

• The Hinge-Binding Motif: The N1-linked pyridine ring is the primary anchor. The nitrogen atom at the 1-position of the pyridine ring is ideally positioned to form a critical hydrogen bond with the amide backbone of the kinase hinge region.[2]

• The Pyrazole Ring: This five-membered heterocycle acts as a stable linker and its substituents can be directed towards specific pockets within the ATP-binding site. The NH at position 1 and the amino group at position 4 are also key interaction points.[3]

• The 4-Amino Group: This exocyclic amine is a versatile handle for modification. It can serve as a hydrogen bond donor or be derivatized to extend into the solvent-exposed region, providing a vector to improve solubility, cell permeability, and other ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Below is a diagram illustrating the core scaffold and its primary interaction points within a typical kinase ATP-binding pocket.

Caption: Core scaffold interactions within a kinase active site.

Section 2: General Synthetic Strategy and Protocol

The synthesis of these analogs is typically achieved through a convergent strategy, with the key step being the formation of the pyrazole ring via condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.[4][5] This approach is highly modular, allowing for the introduction of diversity at multiple positions.

Protocol 2.1: General Synthesis of 1-(Pyridin-4-yl)-1H-Pyrazol-4-Amine Analogs

Rationale: This protocol outlines the construction of the pyrazole ring from a β-ketoacetonitrile derivative and subsequent introduction of the pyridine moiety. The use of a nitro group as a masked amine is a common and reliable strategy, allowing for late-stage reduction under conditions that are typically compatible with a wide range of functional groups.

Materials:

• Substituted β-ketoacetonitrile

• 4-Hydrazinopyridine

• Ethanol (EtOH), Acetic Acid (AcOH)

• Palladium on carbon (Pd/C, 10%)

• Hydrazine monohydrate or Hydrogen gas (H₂)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Step 1: Pyrazole Ring Formation.

  • To a solution of the appropriately substituted β-ketoacetonitrile (1.0 eq) in ethanol, add 4-hydrazinopyridine (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (0.1 eq).

  • Reflux the mixture for 4-12 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the resulting crude 1-(pyridin-4-yl)-1H-pyrazol-4-amine analog by column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired product.

• Alternative Step 1 (for 4-nitro-pyrazole intermediate):

  • If starting with a precursor to the 4-amino group, such as a 2-cyano-3-oxobutanoate with a nitro group precursor, react it with 4-hydrazinopyridine as described above to form the 4-nitro-1-(pyridin-4-yl)-1H-pyrazole intermediate.

• Step 2: Reduction of the Nitro Group (if applicable).

  • Dissolve the 4-nitro-pyrazole intermediate (1.0 eq) in ethanol or methanol.

  • Carefully add 10% Pd/C catalyst (approx. 10% by weight of the starting material).

  • Place the reaction mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature for 2-8 hours. Alternatively, add hydrazine monohydrate (3-5 eq) and heat to 60-80 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the solvent.

  • Concentrate the filtrate under reduced pressure to yield the final 1-(pyridin-4-yl)-1H-pyrazol-4-amine analog. Further purification by chromatography or recrystallization may be necessary.

Caption: General synthetic workflow for pyrazole analogs.

Section 3: Key Structure-Activity Relationship (SAR) Insights

Systematic modification of the scaffold is essential for optimizing potency, selectivity, and drug-like properties. The following sections summarize key SAR trends.

Modifications at the Pyrazole C3 and C5 Positions

Substituents at these positions project into the ATP binding pocket and are critical for determining kinase selectivity.

• C3 Position: Often directed towards the "gatekeeper" residue. Small, hydrophobic groups (e.g., methyl, ethyl) are generally well-tolerated. Larger aromatic rings can be introduced to pick up additional interactions but may also lead to off-target activity.

• C5 Position: This position is often more solvent-exposed. Introducing polar groups can enhance solubility. In some kinases, this position can be modified to interact with the ribose pocket.

Table 1: Illustrative SAR at Pyrazole C3 and C5 Positions (Target: Hypothetical Kinase X)

Compound ID	R¹ (at C3)	R² (at C5)	Kinase X IC₅₀ (nM)
1a	-H	-Ph	250
1b	-Me	-Ph	85
1c	-CF₃	-Ph	450
1d	-Me	-H	120
1e	-Me	-(4-F-Ph)	60
1f	-Me	-(4-OH-Ph)	75

Data is illustrative. Ph = Phenyl, Me = Methyl.

Interpretation: The data suggests that a small alkyl group like methyl at C3 is favorable over hydrogen (1b vs 1a). An electron-withdrawing CF₃ group is detrimental (1c). Modifications to the C5-phenyl group show that fluorine is slightly beneficial (1e), while a polar hydroxyl group is well-tolerated (1f), potentially improving solubility without sacrificing potency.

Modifications at the 4-Amino Group

This position is a key vector for modulating physicochemical properties.

• Acylation: Introducing an acyl group (e.g., acetyl, propionyl) can cap the hydrogen bond donating capacity and introduce new interactions. Often, these groups are designed to bind to proximal amino acid residues or extend towards the solvent-exposed region.

• Alkylation: Small alkyl groups can be added, but this can sometimes disrupt crucial hydrogen bonding networks.

Table 2: Illustrative SAR at the 4-Amino Position (Target: Hypothetical Kinase X)

Compound ID	R³ (at 4-NH-R³)	Kinase X IC₅₀ (nM)	Aqueous Solubility (µg/mL)
1b	-H	85	5
2a	-C(O)Me	150	10
2b	-C(O)cPr	95	8
2c	-C(O)CH₂-Morpholine	110	>100

Data is illustrative. cPr = cyclopropyl.

Interpretation: Unsubstituted amine (1b) is potent. Simple acylation (2a, 2b) can slightly decrease potency. However, adding a solubilizing group like a morpholine via an amide linkage (2c) dramatically improves solubility while maintaining good potency, a common strategy in drug development.[6]

Caption: Summary of key SAR points on the core scaffold.

Section 4: Protocols for Biological Evaluation

A robust SAR campaign requires reliable and reproducible biological assays. The following protocols provide standardized methods for assessing the activity of newly synthesized analogs.

Protocol 4.1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Principle: This assay quantifies the amount of ATP remaining in solution after a kinase reaction. Inhibition of the kinase results in less ATP consumption and a higher luminescence signal. The ADP-Glo™ Kinase Assay (Promega) is a common commercial example.

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of each analog in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in a 384-well plate.

• Kinase Reaction:

  • In a separate 384-well plate, add the kinase, substrate (a suitable peptide or protein), and ATP in kinase buffer.

  • Add 1 µL of the compound from the dilution plate to the kinase reaction wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Incubate the plate at room temperature (e.g., 25°C) for 60 minutes.

• ATP Detection:

  • Add ADP-Glo™ Reagent to all wells to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and induce a luciferase-based luminescence reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence signal on a plate reader.

• Data Analysis: Convert luminescence values to percent inhibition relative to controls. Plot percent inhibition against compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 4.2: Cellular Antiproliferative Assay (MTT or CellTiter-Glo®)

Principle: This assay measures cell viability. For cancer-related kinases, inhibition should lead to reduced cell proliferation. The CellTiter-Glo® (Promega) assay measures cellular ATP levels as an indicator of metabolic activity and viability.

Procedure:

• Cell Plating: Seed cancer cells (chosen based on the target kinase's relevance) into a 96-well, clear-bottom, white-walled plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the compounds in cell culture medium. Add the diluted compounds to the cells and incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• Viability Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add CellTiter-Glo® Reagent to each well (volume equal to the culture medium volume).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the DMSO-treated control cells. Plot the percent viability against compound concentration and fit the data to determine the GI₅₀ (concentration for 50% growth inhibition).

Caption: The iterative workflow of SAR-driven drug discovery.

Conclusion

The 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold is a highly validated and versatile starting point for the development of potent and selective kinase inhibitors. A successful drug discovery campaign hinges on a deep understanding of its structure-activity relationships. By systematically probing the effects of substitutions at the C3/C5 positions of the pyrazole, the 4-amino group, and the pyridine ring, researchers can fine-tune the pharmacological and physicochemical properties of lead compounds. The protocols and strategies outlined in this guide provide a robust framework for executing such a campaign, enabling the rational design and optimization of next-generation therapeutics.

References

• Title: Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Source: Signal Transduction and Targeted Therapy URL: [Link]

• Title: Pyrazole and Pyrazoline-Based EGFR TK Inhibitors: A Review Study Emphasizing Structure-Activity Relationship (SAR). Source: Medicinal Chemistry URL: [Link]

• Title: Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Source: Molecules URL: [Link]

• Title: Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Source: PubMed URL: [Link]

• Title: Structure–activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. Source: PubMed Central URL: [Link]

• Title: A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Source: MDPI URL: [Link]

• Title: Amino-Pyrazoles in Medicinal Chemistry: A Review. Source: PubMed Central URL: [Link]

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Source: PubMed Central URL: [Link]

• Title: Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. Source: SciSpace URL: [Link]

• Title: Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. Source: PubMed Central URL: [Link]

• Title: Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors. Source: PubMed URL: [Link]

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Targeting Mitotic Catastrophe: A Guide to the Application of Pyrazole-Based Inhibitors Against Aurora Kinases

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of pyrazole-containing compounds, a promising class of small molecules, for the inhibition of Aurora kinases. While the specific compound 1-(pyridin-4-yl)-1H-pyrazol-4-amine is not extensively characterized in the literature as a singular agent, the broader pyrazole scaffold is a well-established pharmacophore in the development of potent Aurora kinase inhibitors.[1][2][3][4][5] This guide will, therefore, focus on the general application and evaluation of pyrazole-based inhibitors in targeting this critical family of mitotic regulators.

The Central Role of Aurora Kinases in Cell Division and Oncology

Aurora kinases are a family of serine/threonine kinases that are essential regulators of mitosis.[6][7] In mammals, this family consists of three highly homologous members: Aurora A, Aurora B, and Aurora C.[6][8]

• Aurora A: Primarily localizes to the centrosomes and spindle poles, playing a crucial role in centrosome maturation, mitotic entry, and the formation of a bipolar spindle.[6][8]

• Aurora B: A key component of the chromosomal passenger complex (CPC), it is instrumental in chromosome condensation, proper kinetochore-microtubule attachments, and the spindle assembly checkpoint.[8][9]

• Aurora C: Its functions can overlap with Aurora B, particularly in meiosis, and its overexpression has been noted in several cancers.[6][8]

Given their fundamental role in cell proliferation, the dysregulation and overexpression of Aurora kinases are common hallmarks of many human cancers, making them attractive targets for therapeutic intervention.[10] Small molecule inhibitors targeting the ATP-binding pocket of these kinases have shown significant promise in preclinical and clinical studies.[4][11]

The Pyrazole Scaffold: A Privileged Structure in Kinase Inhibition

The pyrazole ring system is a versatile heterocyclic motif that has been successfully employed in the design of numerous kinase inhibitors. Its ability to form key hydrogen bond interactions within the ATP-binding site, coupled with the synthetic tractability to explore various substitutions, makes it an ideal core for developing potent and selective inhibitors.[1][2][3][4][5] Compounds incorporating pyrazole and related pyridinopyrazole structures have demonstrated significant activity against Aurora kinases.

Mechanism of Action and Cellular Phenotypes of Aurora Kinase Inhibition

Pyrazole-based Aurora kinase inhibitors are typically ATP-competitive, binding to the catalytic site of the kinase and preventing the phosphorylation of downstream substrates.[11] The specific cellular consequences depend on the isoform(s) being targeted:

• Inhibition of Aurora A: Leads to defects in centrosome separation, failure to form a bipolar spindle, and mitotic arrest.

• Inhibition of Aurora B: Results in improper chromosome alignment, failure of the spindle assembly checkpoint, and ultimately, cytokinesis failure, leading to polyploidy.[1][2] This is often followed by apoptosis.[10]

A common biomarker for Aurora B inhibition is the reduction in the phosphorylation of Histone H3 at Serine 10 (pH3S10), a direct substrate of Aurora B.[10][12]

Experimental Protocols for the Evaluation of Pyrazole-Based Aurora Kinase Inhibitors

The characterization of a novel pyrazole-based Aurora kinase inhibitor requires a multi-faceted approach, encompassing both biochemical and cell-based assays.

Biochemical Kinase Inhibition Assay

This assay directly measures the ability of the compound to inhibit the enzymatic activity of purified Aurora kinases.

Principle: The assay quantifies the phosphorylation of a substrate peptide by the kinase in the presence of varying concentrations of the inhibitor. The amount of ATP consumed is indirectly measured, often through a luminescence-based system.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM β-glycerophosphate, 2 mM DTT, 0.1 mM Na3VO4, 10 mM MgCl2).[9]

  • Reconstitute recombinant human Aurora A and Aurora B enzymes and a suitable substrate (e.g., inactive histone H3) in the kinase buffer.[9]

  • Prepare a serial dilution of the pyrazole-based test compound in DMSO, followed by a further dilution in the kinase buffer.

  • Prepare an ATP solution at a concentration close to its Km for the kinase.

• Assay Execution (384-well plate format):

  • Add 5 µL of the diluted test compound to the wells.

  • Add 5 µL of the kinase/substrate mixture to each well.

  • Incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of the ATP solution.

  • Incubate for 30-60 minutes at 30°C.[9]

  • Stop the reaction and measure the remaining ATP using a commercial luminescence-based kit (e.g., Kinase-Glo®).

• Data Analysis:

  • The luminescence signal is inversely proportional to kinase activity.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%).[7]

Cellular Assay for Target Engagement: Phospho-Histone H3 (Ser10) Inhibition

This assay confirms that the inhibitor can penetrate the cell membrane and engage its target, Aurora B, in a cellular context.

Principle: The level of Histone H3 phosphorylation at Serine 10 (pH3S10) is measured in cells treated with the inhibitor. A reduction in the pH3S10 signal indicates Aurora B inhibition.[7]

Step-by-Step Protocol (Western Blotting):

• Cell Culture and Treatment:

  • Seed a suitable cancer cell line (e.g., HCT116, HeLa) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the pyrazole-based inhibitor for a defined period (e.g., 6-24 hours).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against phospho-Histone H3 (Ser10) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.[7]

  • Strip and re-probe the membrane for total Histone H3 or a loading control like GAPDH to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-Histone H3 signal to the total Histone H3 or loading control signal.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC50.

Cell Proliferation and Viability Assay

This assay assesses the overall effect of the inhibitor on cancer cell growth and survival.

Principle: The number of viable cells is quantified after a prolonged incubation with the inhibitor.

Step-by-Step Protocol:

• Cell Seeding and Treatment:

  • Seed cancer cells in 96-well plates at an appropriate density.

  • After 24 hours, treat the cells with a serial dilution of the pyrazole-based inhibitor.

• Incubation:

  • Incubate the plates for 72 hours to allow for multiple cell divisions.

• Viability Measurement:

  • Measure cell viability using a commercially available reagent such as one that quantifies ATP (e.g., CellTiter-Glo®) or metabolic activity (e.g., MTT, resazurin).[7]

• Data Analysis:

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration.

  • Calculate the GI50 (concentration for 50% growth inhibition) or IC50 value.[7]

Data Presentation

The inhibitory activities of pyrazole-based compounds against Aurora kinases can be summarized in a clear and concise table for comparative analysis.

Compound ID	Scaffold	Aurora A IC50 (nM)	Aurora B IC50 (nM)	HCT116 Cell GI50 (nM)
AT9283	Pyrazol-4-yl urea	~3	~3	10-50
Compound X	Pyridinyl-pyrazole	15	5	75
Compound Y	Imidazo[4,5-b]pyridine	212	461	250
VX-680 (Ref.)	Pan-Aurora Inhibitor	0.6	18	10-100

Note: The data for Compounds X and Y are representative examples based on literature for this class of compounds. AT9283 and VX-680 data are derived from published findings.[1][2][4]

Visualizing Pathways and Workflows

Diagrams are essential for illustrating complex biological pathways and experimental procedures.

Caption: Aurora Kinase Signaling in Mitosis.

Caption: Inhibitor Characterization Workflow.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. A compound that demonstrates potent inhibition in the biochemical assay should consequently show a dose-dependent reduction in the cellular phosphorylation of an Aurora B substrate. This on-target activity should then correlate with a potent anti-proliferative effect in cancer cell lines known to be sensitive to Aurora kinase inhibition. Discrepancies between biochemical potency and cellular activity may indicate issues with cell permeability, off-target effects, or cellular efflux, requiring further investigation.

References

• Girdler, F., et al. (2015). A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Frontiers in Oncology. [Link]

• García-García, L., et al. (2016). Phenotypic Screening Approaches to Develop Aurora Kinase Inhibitors: Drug Discovery Perspectives. SLAS DISCOVERY: Advancing Life Sciences R&D. [Link]

• Girdler, F., et al. (2015). A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. PubMed. [Link]

• Borisa, A. C., & Bhatt, H. G. (2017). Aurora B Inhibitors as Cancer Therapeutics. MDPI. [Link]

• American Association for Cancer Research. (2005). A fragment-based drug discovery process used to identify novel Aurora kinase inhibitors exhibiting in vivo xenograft activity. AACR Journals. [Link]

• Howard, S., et al. (2009). Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity. PubMed. [Link]

• Yan, T., et al. (2017). Identification of an Aurora kinase inhibitor specific for the Aurora B isoform. Oncotarget. [Link]

• Howard, S., et al. (2009). Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity. Discovery - the University of Dundee Research Portal. [Link]

• Beniwal, M., et al. (2022). Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors. BMC Chemistry. [Link]

• Cee, V. J., et al. (2010). Discovery of a potent, selective, and orally bioavailable pyridinyl-pyrimidine phthalazine aurora kinase inhibitor. PubMed. [Link]

• Faisal, A., et al. (2014). 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition. Bioorganic & Medicinal Chemistry Letters. [Link]

• Howard, S., et al. (2009). Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity. Journal of Medicinal Chemistry. [Link]

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• 3. Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition: Co-crystallisation studies with Aurora-A reveal distinct differences in the orientation of the pyrazole N1-substituent - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Docking Studies of Pyrazole Derivatives with Protein Kinases

Introduction: The Strategic Intersection of Pyrazole Scaffolds and Protein Kinase Inhibition

Protein kinases, as central regulators of cellular signaling pathways, represent a major class of drug targets, particularly in oncology.[1] Dysregulation of kinase activity is a hallmark of numerous diseases, making the development of specific and potent inhibitors a cornerstone of modern therapeutic strategies.[1][2] Among the vast chemical space explored for kinase inhibition, the pyrazole scaffold has emerged as a "privileged structure."[3][4] Its synthetic accessibility, favorable drug-like properties, and versatile nature as a bioisosteric replacement have cemented its importance in medicinal chemistry.[3][4] Notably, eight FDA-approved small molecule kinase inhibitors feature a pyrazole ring, including well-known drugs like Crizotinib and Ruxolitinib, highlighting the clinical success of this chemical moiety.[4]

These pyrazole-containing molecules often function as ATP-competitive inhibitors, binding to the highly conserved ATP-binding pocket of the kinase domain.[2] The pyrazole ring itself can engage in crucial hydrogen bonding and hydrophobic interactions within this pocket, contributing significantly to the binding affinity and selectivity of the inhibitor.[3] Computational methods, particularly molecular docking, have become indispensable tools in the rational design and optimization of these inhibitors.[2][5] Docking simulations predict the preferred orientation and binding affinity of a ligand (the pyrazole derivative) within the active site of a protein (the kinase), providing invaluable insights for structure-activity relationship (SAR) studies and guiding synthetic efforts.[6]

This application note provides a comprehensive, step-by-step protocol for conducting molecular docking studies of pyrazole derivatives with protein kinases. It is designed for researchers, scientists, and drug development professionals, offering not just a procedural guide but also the underlying rationale for key experimental choices, ensuring scientific integrity and robust, reproducible results.

Conceptual Workflow: From Target Selection to Binding Pose Analysis

The overall process of a molecular docking study can be visualized as a logical pipeline, beginning with the careful preparation of both the protein target and the small molecule ligands, followed by the docking simulation itself, and culminating in a thorough analysis and validation of the results.

Caption: Key interactions in a kinase ATP-binding site.

Step 3.2: Running the Docking Simulation

• Action: Execute the docking run using the chosen software. Parameters to consider include the number of binding modes to generate and the "exhaustiveness" or thoroughness of the search algorithm. [7]* Rationale: The docking algorithm will systematically sample different orientations and conformations of the ligand within the defined binding site, evaluating the fitness of each "pose" using a scoring function. Generating multiple poses is important as the top-scoring pose is not always the most accurate one. [7] Step 3.3: Analysis of Docking Poses and Scores

• Action: Analyze the output of the docking run. This involves examining the predicted binding poses and their associated scores. [6]The docking score is an estimate of the binding affinity (e.g., in kcal/mol), with lower scores generally indicating better binding. * Rationale: The primary output is a ranked list of ligand poses. [8]It is crucial to visually inspect the top-scoring poses to ensure they are chemically reasonable and make sense in the biological context of the kinase active site. [9]For instance, the pyrazole core is expected to form hydrogen bonds with the hinge region of the kinase. Step 3.4: Detailed Interaction Analysis

• Action: For the most promising poses, perform a detailed analysis of the intermolecular interactions between the pyrazole derivative and the kinase. [10]Identify key hydrogen bonds, hydrophobic interactions, salt bridges, and any potential steric clashes.

• Rationale: This analysis provides the structural basis for the predicted binding affinity and is the most valuable output for guiding drug design. Understanding which parts of the molecule contribute positively or negatively to binding allows for rational design of new derivatives with improved potency or selectivity. [11][9]

  Interaction Type	Typical Interacting Groups on Pyrazole Derivatives	Key Kinase Residues Involved
  Hydrogen Bonding	Pyrazole N-H, other heteroatoms (N, O)	Hinge region backbone amides, polar side chains (e.g., Asp, Glu, Ser, Thr)
  Hydrophobic Interactions	Aryl rings, alkyl substituents	Aliphatic and aromatic side chains (e.g., Val, Leu, Ile, Phe, Tyr)
  π-π Stacking	Aromatic rings on the pyrazole scaffold	Aromatic residues (e.g., Phe, Tyr, His)

  | Electrostatic Interactions | Charged functional groups | Charged residues (e.g., Asp, Glu, Lys, Arg) |

Table 1: Common interactions between pyrazole inhibitors and protein kinases.

Self-Validating Systems: Ensuring Trustworthiness in Docking Protocols

A critical component of any computational protocol is self-validation. This ensures that the chosen parameters and methods are appropriate for the specific biological system under study.

Protocol 4.1: Re-docking of a Co-crystallized Ligand

• Objective: To validate that the docking protocol can reproduce a known experimental binding pose.

• Methodology:

  • Select a kinase PDB structure that contains a co-crystallized ligand.

  • Prepare the protein as described in Part 1.

  • Extract the co-crystallized ligand from the complex.

  • Prepare the extracted ligand as described in Part 2.

  • Dock the prepared ligand back into its own receptor's binding site using the protocol from Part 3.

  • Analysis: Superimpose the top-scoring docked pose with the original crystallographic pose and calculate the Root Mean Square Deviation (RMSD).

• Success Criterion: An RMSD value of less than 2.0 Å between the docked pose and the crystal pose is generally considered a successful validation, indicating the docking protocol is reliable for this target. [12] Protocol 4.2: Discriminating Known Binders from Decoys

• Objective: To ensure the scoring function can distinguish between known active compounds and presumed inactive (decoy) molecules.

• Methodology:

  • Compile a small set of known pyrazole-based inhibitors for the target kinase.

  • Generate a larger set of decoy molecules. These should have similar physicochemical properties (e.g., molecular weight, logP) to the known inhibitors but different topologies. The DUD-E database is a useful resource for generating decoys. [13] 3. Dock both the known inhibitors and the decoy set against the target kinase.

  • Analysis: Compare the distribution of docking scores for the active compounds versus the decoys.

• Success Criterion: The known inhibitors should, on average, have significantly better (i.e., more negative) docking scores than the decoy molecules. [14]This can be quantified using metrics like the Receiver Operating Characteristic (ROC) curve, where an Area Under the Curve (AUC) greater than 0.7 is desirable. [13]

Conclusion and Future Directions

Molecular docking is a powerful and cost-effective computational technique that plays a vital role in the discovery and development of pyrazole-based kinase inhibitors. [5][15]By providing detailed insights into the molecular interactions that govern binding, docking studies enable medicinal chemists to make data-driven decisions in the design-synthesize-test-analyze cycle. The protocols outlined in this application note provide a robust framework for performing these studies with high scientific rigor.

While docking is an excellent tool for generating hypotheses and prioritizing compounds, it is essential to remember that docking scores are predictions, not direct measurements of binding affinity. [6]The results must always be interpreted in the context of the biological system and, ultimately, validated through experimental assays. Future advancements in this field will likely involve the integration of machine learning algorithms, enhanced scoring functions, and the use of molecular dynamics simulations to account for protein flexibility, further improving the predictive power of these computational approaches. [2][6]

References

• Pop, C. M., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
• Singh, S., et al. (2023).
• The PyMOL Molecular Graphics System. (2023). How To Dock Ligands In MOE | MOE Tutorial. YouTube.
• Durdagi, S., et al. (2019). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Frontiers in Pharmacology.
• Bioinformatics Tutorials. (2020). Protein-ligand docking with AutoDock Vina and UCSF Chimera. YouTube.
• Al-Ostoot, F. H., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed.
• Creative Proteomics. (n.d.). Molecular Docking Results Analysis and Accuracy Improvement.
• Dr. M. Arfan. (2024). Template Based Docking Using MOE Software | Molecular Docking Tutorial. YouTube.
• Woolfrey, J., & Weston, G. S. (2002). The use of computational methods in the discovery and design of kinase inhibitors. Current pharmaceutical design.
• BioCode. (n.d.). Molecular Docking of Protein Ligand using MOE. BioCode.
• Sharma, R., & Singh, N. (n.d.). Computational Design of Multi-target Kinase Inhibitors.
• Lang, P. T., & Brozell, S. (2025). Tutorial: Prepping Molecules. UCSF DOCK.
• Jahangiri, F. H. (2025). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide. YouTube.
• Pop, C. M., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed.
• Taha, M., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020)
• Rizzi, A., et al. (2022). Current State of Open Source Force Fields in Protein–Ligand Binding Affinity Predictions.
• Yuan, Y., et al. (2023). An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. MDPI.
• ScotCHEM. (n.d.). Force Fields.
• Al-Ostoot, F. H., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Eco-Vector Journals Portal.
• Al-Ostoot, F. H., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets.
• Shaikh, J., et al. (2022). Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. Bentham Science Publishers.
• School of Chemical Sciences KB. (2020). Tutorial - Protein-ligand docking with MOE. University of Illinois Urbana-Champaign.
• Medium. (2023).
• ResearchGate. (2021). How can I validate docking result without a co-crystallized ligand?.
• Baker Lab. (2021). Force Field Optimization Guided by Small Molecule Crystal Lattice Data Enables Consistent Sub-Angstrom Protein–Ligand Docking.
• Dr. M. Arfan. (2024). MOE Molecular Docking and Analysis | Protein Docking | Complete Step-by-Step Tutorial. YouTube.
• Ghazimoradi, S., et al. (2025). Discovery of Pyrazole-Based CDK8 Inhibitors Using High-Throughput Virtual Screening. Sami Publishing Company.
• Pirhadi, S., et al. (2022). Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. ACS Omega.
• Pirhadi, S., et al. (2022). Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. NIH.
• Kirchmair, J., et al. (2008).
• Rizzi, A., et al. (2024). Current State of Open Source Force Fields in Protein-Ligand Binding Affinity Predictions.
• ResearchGate. (2013). What are the best ways to validate a docking result?.
• Forli, S., et al. (2016). Basic docking. Autodock Vina 1.2.
• Spandidos Publications. (2024). Ligands preparation: Significance and symbolism.
• Dr. Ammar AL-Farga. (2021). Analysis of Docking results by Autodock. YouTube.
• Jahangiri, F. H. (2020). Autodock Vina Tutorial - Molecular Docking. YouTube.
• Bioinformatics Insights. (2024). How to Perform Molecular Docking with AutoDock Vina. YouTube.
• Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?. Stack Exchange.
• Ghazimoradi, S., et al. (2025). Discovery of Pyrazole-Based CDK8 Inhibitors Using High- Throughput Virtual Screening.
• Seifert, M. H. J. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. PMC - NIH.
• ResearchGate. (2022). How to validate the molecular docking results ?.
• Ghazimoradi, S., et al. (2025). Discovery of Pyrazole-Based CDK8 Inhibitors Using High- Throughput Virtual Screening. Chemical Methodologies.
• ResearchGate. (2024). How to interprete and analyze molecular docking results?.
• Michigan State University. (n.d.). Lessons from Docking Validation.

Sources

• 1. Frontiers | In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs [frontiersin.org]
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• 3. mdpi.com [mdpi.com]
• 4. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches [mdpi.com]
• 6. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 7. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
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• 15. chemmethod.com [chemmethod.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Welcome to the dedicated technical support guide for the synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions. As Senior Application Scientists, our goal is to bridge the gap between theoretical knowledge and practical application, ensuring your synthesis is both successful and reproducible.

Introduction to the Synthesis

The synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is a nuanced process that typically involves the cyclocondensation of 4-hydrazinopyridine with a suitable three-carbon (C3) synthon. The choice of this C3 component is critical as it dictates the reaction pathway and the potential for impurity formation. A common and effective strategy is a modification of the Knorr pyrazole synthesis, which utilizes a 1,3-dicarbonyl compound or its equivalent.

This guide will focus on a probable and widely applicable synthetic route, addressing the common challenges associated with it. We will explore the critical parameters, potential pitfalls, and optimization strategies to maximize your yield and purity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing both solutions and the underlying scientific rationale.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or in some cases, no desired product at all. What are the likely causes and how can I fix this?

Answer: Low or negligible yield is one of the most common challenges in pyrazole synthesis. The root cause can often be traced to several factors:

• Incomplete Reaction: The condensation reaction may not be proceeding to completion.

  • Solution: Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting materials are still present after the expected reaction time, consider extending the duration or moderately increasing the temperature. For many condensation reactions, refluxing the reaction mixture can be beneficial.

• Suboptimal pH: The pH of the reaction medium is crucial. The initial condensation to form the hydrazone is often acid-catalyzed, but a strongly acidic medium can protonate the hydrazine, rendering it non-nucleophilic.

  • Solution: If using an acid catalyst (e.g., acetic acid, HCl), ensure it is used in catalytic amounts. A buffer system can also be employed to maintain an optimal pH range (typically 4-6).

• Steric Hindrance: The pyridyl group on the hydrazine can present some steric bulk, potentially slowing down the reaction with sterically demanding C3 synthons.

  • Solution: If steric hindrance is suspected, switching to a less hindered C3 synthon could be an option. Alternatively, increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.

• Poor Quality Starting Materials: Impurities in the 4-hydrazinopyridine or the C3 synthon can interfere with the reaction. 4-hydrazinopyridine can be susceptible to oxidation if not stored properly.

  • Solution: Ensure the purity of your starting materials. If necessary, purify the 4-hydrazinopyridine before use. It is often prepared from 4-chloropyridine and hydrazine hydrate; ensure this reaction has gone to completion and the starting materials are removed.[1]

Issue 2: Formation of Multiple Products and Side Reactions

Question: My TLC/LC-MS analysis shows multiple spots/peaks, indicating the formation of side products. What are these impurities and how can I minimize them?

Answer: The formation of side products is a frequent issue, directly impacting both yield and the difficulty of purification. Common side products in this synthesis include:

• Uncyclized Hydrazone Intermediate: The initial condensation product, the hydrazone, may be stable and fail to cyclize.[2]

  • Solution: This is often an indication that the cyclization step requires more forcing conditions. After the initial condensation, increasing the temperature or adding a dehydrating agent can promote the intramolecular cyclization.

• Regioisomer Formation: Depending on the C3 synthon used, the formation of a regioisomeric pyrazole is possible. For instance, if an unsymmetrical β-ketoester is used, the pyridyl group could be adjacent to either the ester or the keto-derived substituent.

  • Solution: The choice of solvent and reaction conditions can influence regioselectivity.[3] Generally, polar solvents and lower temperatures can favor one isomer over the other. A thorough literature search for analogous reactions can provide guidance on achieving the desired regioselectivity.

• Azine Formation: A common side reaction involves the reaction of the hydrazone intermediate with another molecule of the carbonyl compound, leading to the formation of an azine. This is more prevalent at higher temperatures.

  • Solution: Maintain a strict 1:1 stoichiometry of the hydrazine and the dicarbonyl compound. Adding the carbonyl compound slowly to the hydrazine solution can also minimize its concentration and reduce the likelihood of azine formation.

Issue 3: Difficulty in Product Purification

Question: I am struggling to purify the final product. It seems to be either insoluble or streaks on my silica column. What are the best purification strategies?

Answer: The presence of both a basic pyridine ring and an amino group can make the purification of 1-(pyridin-4-yl)-1H-pyrazol-4-amine challenging.

• Recrystallization: This is often the most effective method for purifying aminopyrazoles.[4]

  • Solution: Ethanol is a commonly used and effective solvent for the recrystallization of aminopyrazoles.[4] You may also explore other polar solvents like isopropanol or solvent mixtures such as ethanol/water or ethyl acetate/hexane.

• Column Chromatography: If recrystallization is ineffective, column chromatography can be used, but with some precautions.

  • Solution: The basic nature of the product can cause it to streak on silica gel. To mitigate this, consider adding a small amount of a basic modifier like triethylamine (0.5-1%) to your eluent system. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is recommended.

• Acid-Base Extraction: The basic nature of the compound can be exploited for purification.

  • Solution: Dissolve the crude product in an organic solvent and extract it into an acidic aqueous solution (e.g., 1M HCl). The impurities may remain in the organic layer. Then, basify the aqueous layer with a base like NaOH or NaHCO₃ to precipitate the pure product, which can then be collected by filtration.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable C3 synthon for this synthesis?

A1: The ideal C3 synthon would be one that readily reacts with 4-hydrazinopyridine and has a group at the C2 position that can be easily converted to an amino group. A common approach is to use a β-ketonitrile. The reaction of a hydrazine with a β-ketonitrile is a well-established method for synthesizing 3(5)-aminopyrazoles. For a 4-aminopyrazole, a suitable precursor would be a 1,3-dicarbonyl compound that is first converted to an oxime at the C2 position before condensation with the hydrazine.

Q2: What are the optimal reaction conditions (solvent, temperature, catalyst)?

A2: Optimal conditions are highly substrate-dependent, but a good starting point is:

• Solvent: Ethanol or acetic acid are commonly used. Ethanol is generally preferred to avoid potential N-acetylation of the product at high temperatures.[2]

• Temperature: The reaction is often carried out at reflux temperature. Microwave-assisted synthesis can also be a powerful tool to reduce reaction times and improve yields.[5]

• Catalyst: A catalytic amount of a protic acid like acetic acid or a mineral acid is often beneficial for the initial condensation step.

Q3: How can I confirm the structure of my final product?

A3: A combination of spectroscopic techniques is essential for unambiguous structure confirmation:

• NMR Spectroscopy (¹H and ¹³C): This will provide detailed information about the chemical environment of the protons and carbons, allowing you to confirm the connectivity of the pyridyl and pyrazole rings and the position of the amino group.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

• Infrared (IR) Spectroscopy: This can be used to identify key functional groups, such as the N-H stretches of the amino group.

Experimental Protocols

The following is a generalized, illustrative protocol for the synthesis of 1-(pyridin-4-yl)-1H-pyrazol-4-amine. Note: This is a hypothetical protocol based on established pyrazole synthesis methodologies and should be adapted and optimized for your specific laboratory conditions and safety protocols.

Protocol 1: Synthesis via a β-Ketonitrile Intermediate

This protocol is based on the common method of synthesizing aminopyrazoles from β-ketonitriles.

Step 1: Synthesis of 4-hydrazinopyridine This can be prepared from 4-chloropyridine hydrochloride and hydrazine hydrate.

Step 2: Cyclocondensation

• In a round-bottom flask equipped with a reflux condenser, dissolve 4-hydrazinopyridine (1 equivalent) in ethanol.

• Add a suitable β-ketonitrile (e.g., malononitrile derivative) (1 equivalent) to the solution.

• Add a catalytic amount of a base like piperidine or triethylamine.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and reduce the solvent under vacuum.

• Purify the crude product by recrystallization from ethanol or by column chromatography.

Visualizing the Workflow

Diagram 1: Troubleshooting Logic for Low Yield

Caption: A flowchart for troubleshooting low product yield.

Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Reactant Ratio	1:1 (Hydrazine:Dicarbonyl)	Minimizes side reactions like azine formation.
Catalyst Conc.	1-5 mol%	Sufficient to catalyze the reaction without causing side reactions.
Temperature	80-120 °C (Reflux)	Provides activation energy for cyclization.
pH	4-6	Optimal for hydrazone formation.

References

• Fichez, J., Busca, P., & Prestat, G. (n.d.).
• Minimizing side product formation in aminopyrazole synthesis. (n.d.). BenchChem.
• 3(5)-aminopyrazole. (n.d.). Organic Syntheses Procedure.
• Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transform
• Process for preparation of aminopyrazole. (n.d.).
• Purification of Amino-Pyrazoles. (2022). Reddit.
• Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Deriv
• Process for the preparation of 4-aminopyrazole derivatives. (n.d.).
• Approaches towards the synthesis of 5-aminopyrazoles. (2011). PMC NIH.
• How to prepare 4-hydrazino pyridine? (2016).
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Recent Advances in the Synthesis of Pyrazole Deriv
• METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIV
• Pyrazole synthesis. (n.d.). Organic Chemistry Portal.
• Process for the preparation of pyrimidinyl-4-aminopyrazole compounds. (n.d.).
• Synthesis of the Hydrazinyl Pyridine Intermediate: Phase-Appropriate Delivery. (2017).
• Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use. (n.d.).
• (3-amino-1H-pyrazol-4-yl) (aryl)methanones. (n.d.).
• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applic
• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applic
• Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. (n.d.). NIH.
• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. (n.d.). Chemical Methodologies.
• Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. (n.d.). Slideshare.
• Prakash BHATE. (n.d.).
• Optimization of reaction conditions a. (n.d.).
• 194 recent advances in the synthesis of new pyrazole deriv
• Technical Support Center: Optimizing Reaction Conditions for (4-methoxycyclohexyl)
• Optimization of the condensation conditions. a. (n.d.).

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• 5. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of N-arylpyrazoles

Welcome to the technical support center for N-arylpyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during the synthesis of this important class of heterocyclic compounds. Our focus is on understanding and mitigating common side reactions to improve yield, purity, and predictability in your experiments.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific problems you might be facing in the lab, offering explanations rooted in reaction mechanisms and providing actionable protocols for resolution.

Issue 1: My reaction is producing a mixture of regioisomers that are difficult to separate.

This is the most frequently encountered problem, especially when using classical methods like the Knorr synthesis with unsymmetrical 1,3-dicarbonyl compounds.

Q: Why am I getting two different N-arylpyrazole products?

A: The formation of regioisomers occurs when the two carbonyl groups of your 1,3-dicarbonyl starting material have different electronic and steric environments. The arylhydrazine can attack either carbonyl group, leading to two different cyclization pathways and ultimately, a mixture of constitutional isomers.[1] The regiochemical outcome is a delicate balance of several factors.[2]

Core Factors Influencing Regioselectivity:

• Electronic Effects: Electron-withdrawing groups on the 1,3-dicarbonyl compound can make the adjacent carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the hydrazine.[1]

• Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the arylhydrazine can physically block the approach to one of the carbonyl groups, favoring attack at the less hindered site.[1]

• Reaction Conditions (pH): The pH of the reaction medium is critical. Under acidic conditions, the nucleophilicity of the two nitrogen atoms in the arylhydrazine can be altered, potentially reversing the selectivity compared to neutral or basic conditions.[1][3]

Troubleshooting Protocol:

• Analyze the Electronic and Steric Profile of Your Substrates:

  • Identify the more electrophilic carbonyl carbon in your 1,3-dicarbonyl.

  • Assess the steric bulk around each carbonyl group and on your arylhydrazine. This will help you predict the likely major isomer.

• Systematic pH Optimization:

  • Acidic Conditions (e.g., acetic acid, HCl in ethanol): Protonation of a carbonyl can enhance its electrophilicity.

  • Neutral Conditions: Often gives a mixture of isomers if steric and electronic factors are not strongly differentiating.

  • Basic Conditions (e.g., sodium acetate, triethylamine): Can alter the nucleophilicity of the hydrazine and favor one pathway over another.

• Solvent Selection:

  • Non-nucleophilic, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity in favor of the 5-arylpyrazole isomer.[4] These solvents are non-competitive with the hydrazine for attacking the more reactive carbonyl group.[4]

• Temperature Control:

  • Lowering the reaction temperature can sometimes enhance the kinetic selectivity for one isomer over the other.

Separation of Regioisomers:

If you are still left with a mixture, chromatographic separation can be challenging due to the similar polarities of the isomers.

Technique	Key Considerations
Column Chromatography	Use a long column with a shallow solvent gradient. Dry loading the sample is often more effective than wet loading.[5]
Preparative TLC/HPLC	Can be effective for small-scale separations where baseline separation is achievable on an analytical scale.
Crystallization	Fractional crystallization can sometimes be used if one isomer is significantly less soluble or forms crystals more readily.
Derivatization	In challenging cases, derivatizing the mixture (e.g., by protecting a reactive group) can alter the physical properties of the isomers, making them easier to separate. The protecting group can then be removed.[6]

Issue 2: My Palladium-catalyzed N-arylation (Buchwald-Hartwig type) is giving low yield or multiple byproducts.

Q: What are the common side reactions in Buchwald-Hartwig N-arylation of pyrazoles?

A: While often highly efficient, these reactions are sensitive to the choice of ligand, base, and solvent. Common side reactions include:

• Hydrodehalogenation of the Aryl Halide: This results in the formation of an arene byproduct where the halogen has been replaced by a hydrogen. It can occur via a competing β-hydride elimination pathway.[7]

• Homocoupling of the Aryl Halide: This leads to the formation of a biaryl byproduct.

• Catalyst Deactivation: The palladium catalyst can be deactivated by certain functional groups or impurities.

• Competitive C-H Arylation: In some cases, direct C-H arylation of the pyrazole ring can compete with N-arylation, especially with highly reactive catalyst systems.

Troubleshooting Protocol:

• Ligand Screening: The choice of phosphine ligand is crucial. Sterically hindered, electron-rich ligands often give the best results.

  • Start with a general-purpose ligand like tBuBrettPhos.[8]

  • If yields are low, screen other ligands such as XPhos, SPhos, or bidentate ligands like BINAP or DPPF.[7]

• Base Selection: The base plays a key role in the catalytic cycle.

  • Common bases include NaOt-Bu, K2CO3, and Cs2CO3.

  • A weaker base may be necessary if your substrate is base-sensitive.

  • The choice of base can also influence the regioselectivity of N-arylation on unsymmetrical pyrazoles.

• Solvent and Temperature:

  • Anhydrous, aprotic solvents like toluene, dioxane, or DMF are typically used.

  • Ensure your solvent is thoroughly degassed to prevent oxidation of the catalyst.

  • Reactions are often run at elevated temperatures (80-110 °C), but lower temperatures may be required for sensitive substrates.

• Purity of Starting Materials:

  • Ensure your pyrazole and aryl halide are pure and dry. Impurities can poison the catalyst.

Frequently Asked Questions (FAQs)

Q1: I am performing a 1,3-dipolar cycloaddition to synthesize pyrazoles. What are the potential side reactions?

A: 1,3-dipolar cycloadditions, for instance between a diazo compound and an alkyne, can be very effective but may also lead to side reactions. The primary concern is often regioselectivity, similar to the Knorr synthesis.[4] Depending on the substituents on the dipole and dipolarophile, a mixture of regioisomers can be formed.[9] Additionally, the stability of the 1,3-dipole (e.g., the diazo compound) is crucial; decomposition can lead to byproducts. In some cases, the reaction may proceed through a stepwise mechanism rather than a concerted one, which can open up pathways to other side products.[10]

Q2: My reaction seems to stall, and I'm isolating unreacted starting material and what appears to be a hydrazone intermediate. What's happening?

A: This indicates that the initial condensation between the hydrazine and one of the carbonyl groups is occurring, but the subsequent cyclization and dehydration to form the aromatic pyrazole ring is hindered. This can be due to:

• Steric hindrance: Bulky groups may prevent the molecule from adopting the necessary conformation for cyclization.

• Unfavorable reaction conditions: The dehydration step is often acid-catalyzed. If the reaction medium is not sufficiently acidic, this step can be very slow.

• Low temperature: The activation energy for the cyclization/dehydration may not be overcome at the current reaction temperature.

Troubleshooting: Try increasing the reaction temperature, adding a catalytic amount of a strong acid (like p-toluenesulfonic acid), or extending the reaction time.

Q3: Can I use a copper catalyst for N-arylation instead of palladium? What are the potential issues?

A: Yes, copper-catalyzed N-arylation (Ullmann condensation) is a well-established alternative to palladium-catalyzed methods and can be more cost-effective.[11][12][13] However, traditional Ullmann reactions often require harsh conditions (high temperatures, polar solvents like DMF or DMSO) and stoichiometric amounts of copper.[14] Modern protocols use catalytic amounts of copper with various ligands (like diamines) to improve efficiency and mildness.[11][12] Potential side reactions are similar to palladium-catalyzed routes, including the formation of homocoupled biaryls and hydrodehalogenation products. The choice of ligand and base is also critical for success in copper-catalyzed systems.[15]

Q4: How important is the purity of my starting materials?

A: It is critically important. Impurities in your 1,3-dicarbonyl compound or arylhydrazine can lead to a host of unwanted side reactions, resulting in a complex product mixture and reduced yield of your desired N-arylpyrazole. For metal-catalyzed reactions, impurities can poison the catalyst, leading to low or no conversion. Always use purified starting materials and anhydrous, degassed solvents for the best results.

References

• Deng, X., & Mani, N. S. (2006). Reaction of N-Monosubstituted Hydrazones with Nitroolefins: A Novel Regioselective Pyrazole Synthesis. Organic Letters, 8(16), 3505–3508.
• Abdel-Wahab, B. F., et al. (2017).
• Abdel-Wahab, B. F., et al. (2017).
• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis.
• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis.
• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415.
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• Thompson, R. E., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL.
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• Zheng, Y., et al. (2019). 1,3-Dipolar Cycloaddition of Alkyne-Tethered N-Tosylhydrazones: Synthesis of Fused Polycyclic Pyrazoles. The Journal of Organic Chemistry, 84(21), 13686–13695.
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• Li, J.-H., et al. (2009). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. Molecules, 14(12), 5168–5179.
• Ukraintsev, I. V., et al. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules, 27(19), 6296.
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• Bekhit, A. A., et al. (2008). Synthesis, characterization and preliminary screening of regioisomeric 1-(3-pyridazinyl)-3-arylpyrazole and 1-(3-pyridazinyl)-5-arylpyrazole derivatives towards cyclooxygenase inhibition. European Journal of Medicinal Chemistry, 43(2), 456–463.
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Technical Support Center: Purification of 4-Aminopyrazole Derivatives

Welcome to the technical support center for the purification of 4-aminopyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for common purification challenges. The unique electronic properties of the 4-aminopyrazole scaffold, a crucial pharmacophore in medicinal chemistry, can present specific hurdles during purification.[1][2] This document offers a structured, question-and-answer-based approach to navigate these challenges effectively.

Section 1: Foundational Purification Strategies & FAQs

This section addresses initial considerations and frequently asked questions when selecting a purification method for 4-aminopyrazole derivatives.

Q1: What are the primary methods for purifying crude 4-aminopyrazole derivatives?

A1: The most effective purification techniques for 4-aminopyrazole derivatives are recrystallization, column chromatography, and acid-base extraction. The choice of method depends on the scale of the reaction, the nature of the impurities, and the physical properties of the specific derivative.[3][4][5]

Q2: What are the common impurities I should expect in my crude 4-aminopyrazole product?

A2: Typical impurities include unreacted starting materials (e.g., β-ketonitriles, hydrazines), regioisomers (e.g., 5-aminopyrazoles if using a monosubstituted hydrazine), and byproducts from side reactions.[6] In some cases, residual solvents or reagents from the workup can also be present.

Q3: How do I choose the best purification strategy for my specific 4-aminopyrazole derivative?

A3: The selection process can be guided by a few key principles. Recrystallization is often suitable for large quantities of a solid product where impurities have different solubility profiles. Column chromatography is excellent for separating compounds with varying polarities.[7] Acid-base extraction is a powerful technique for separating acidic or basic impurities from your target compound.[8][9]

Below is a decision-making workflow to help guide your choice:

Caption: Decision tree for selecting a purification method.

Section 2: Troubleshooting Recrystallization

Recrystallization is a powerful technique but can be fraught with challenges. This section provides solutions to common issues.

Q4: My 4-aminopyrazole derivative is "oiling out" instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the compound separates from the solution as a liquid. This can happen if the solution is cooled too quickly or if the solvent's boiling point is higher than the compound's melting point. To fix this, try reheating the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly. Using a different solvent with a lower boiling point can also be effective.[7][10]

Q5: No crystals are forming even after my solution has cooled. What are the next steps?

A5: A lack of crystal formation usually indicates a supersaturated solution. You can induce crystallization by:

• Scratching: Gently scratch the inside of the flask at the solution's surface with a glass rod to create nucleation sites.[10]

• Seeding: Add a tiny crystal of the pure 4-aminopyrazole derivative to the solution.[10]

• Concentration: Carefully evaporate some of the solvent to increase the concentration of your compound.[7]

• Further Cooling: Place the solution in an ice bath or refrigerator to further decrease solubility.[7]

Q6: How do I select an appropriate recrystallization solvent for my 4-aminopyrazole derivative?

A6: An ideal solvent will dissolve your compound well at high temperatures but poorly at low temperatures. For aminopyrazoles, common and effective solvents include ethanol, ethyl acetate, or mixtures like ethanol/water or ethyl acetate/hexane.[3][11][12] It is crucial to perform small-scale solubility tests with a variety of solvents to find the optimal one for your specific derivative.

Table 1: Common Recrystallization Solvents for Aminopyrazole Derivatives

Solvent/System	Polarity	Boiling Point (°C)	Notes
Ethanol	Polar Protic	78	Good general-purpose solvent for many aminopyrazoles.[12]
Ethyl Acetate	Polar Aprotic	77	Effective for derivatives with moderate polarity.[3]
n-Hexane	Nonpolar	69	Often used as an anti-solvent with a more polar solvent.
Ethanol/Water	Polar Protic	Variable	A good system for more polar derivatives.[11]
Ethyl Acetate/Hexane	Mixed	Variable	Useful for less polar derivatives.

Section 3: Column Chromatography Guide

Column chromatography is a versatile technique for separating complex mixtures.

Q7: My 4-aminopyrazole derivative is streaking on the TLC plate and the column. How can I improve the separation?

A7: Streaking is often caused by the basicity of the amino group interacting strongly with the acidic silica gel. To mitigate this, you can deactivate the silica gel by adding a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonia in methanol, to your eluent.[5] This will improve the peak shape and resolution.

Q8: What is a good starting point for a solvent system for column chromatography of a 4-aminopyrazole derivative?

A8: A common and effective eluent system is a mixture of a nonpolar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[4] Start with a low polarity mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity while monitoring the separation by TLC. The ideal Rf value for your product on the TLC plate is typically between 0.2 and 0.4.[7]

Experimental Protocol: Column Chromatography of a 4-Aminopyrazole Derivative

• TLC Analysis: Analyze your crude mixture using Thin Layer Chromatography (TLC) with various ratios of Hexane/Ethyl Acetate to find the optimal solvent system for separation.

• Column Packing (Wet Method):

  • Secure a chromatography column vertically.

  • Add a small plug of cotton or glass wool to the bottom.

  • Pour a small layer of sand over the plug.

  • Fill the column with your chosen eluent.

  • Slowly add a slurry of silica gel in the eluent, allowing it to settle into a packed bed.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a polar solvent (like dichloromethane or acetone).

  • Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder.

  • Carefully add this dry-loaded sample to the top of the column.

• Elution:

  • Begin eluting with your chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing your purified product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Caption: Workflow for column chromatography purification.

Section 4: Acid-Base Extraction Troubleshooting

This technique leverages the basicity of the 4-amino group for efficient purification.

Q9: How does acid-base extraction work for purifying 4-aminopyrazole derivatives?

A9: The basic amino group of the 4-aminopyrazole can be protonated by an aqueous acid (like 1M HCl) to form a water-soluble ammonium salt.[9][13] This salt will move from the organic layer to the aqueous layer, leaving non-basic impurities behind in the organic layer. The aqueous layer can then be collected, and the pH raised with a base (like NaOH) to regenerate the neutral, water-insoluble 4-aminopyrazole, which can then be extracted back into an organic solvent.[13]

Q10: An emulsion has formed between the organic and aqueous layers during extraction. How can I break it?

A10: Emulsions are a common issue. To resolve this, you can:

• Allow the separatory funnel to stand undisturbed for a longer period.

• Gently swirl the funnel instead of vigorous shaking.

• Add a small amount of brine (saturated aqueous NaCl solution) to increase the ionic strength of the aqueous layer.

• Filter the mixture through a pad of Celite.

Q11: I'm not getting a good recovery of my product after the back-extraction. What could be the problem?

A11: Poor recovery can result from incomplete protonation or deprotonation, or the product having some solubility in the aqueous layer even in its neutral form. Ensure you are using a sufficient excess of acid and base for the extractions. When back-extracting the neutral product, use multiple small portions of the organic solvent rather than one large portion to improve efficiency.

Section 5: Characterization of Purified 4-Aminopyrazole Derivatives

After purification, it is essential to confirm the identity and purity of your compound.

Q12: What are the key characterization techniques I should use?

A12: The primary methods for characterizing your purified 4-aminopyrazole derivative are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of your compound.[3][14][15]

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.[3][4]

• Melting Point: A sharp melting point close to the literature value indicates high purity.

Section 6: Safety Precautions

Working with 4-aminopyrazole derivatives requires adherence to standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[16][17][18]

• Handling: Avoid contact with skin and eyes, and do not breathe in the dust.[16] Handle in a well-ventilated area or a fume hood.[16][18]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[17] Some derivatives may be air or moisture sensitive.[17]

References

• Process for the preparation of 4-aminopyrazole derivatives. (2007).

• Acid-Base Extraction. University of Colorado Boulder. [Link]

• Synthesis of Novel Derivatives of 4-Amino-3,5-Dicyanopyrazole. (2025). ResearchGate. [Link]

• Acid–base extraction. Wikipedia. [Link]

• 3-Aminopyrazole-4-carboxylic acid. (2018). SIELC Technologies. [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014). ResearchGate. [Link]

• Click-to-Release Reactions for Tertiary Amines and Pyridines. (2026). ACS Publications. [Link]

• Process for the preparation of pyrimidinyl-4-aminopyrazole compounds. (2021).

• Biologically active 4‐aminopyrazole derivatives. (2024). ResearchGate. [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024). National Institutes of Health. [Link]

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• Organocatalytic Dearomatization of 5-Aminopyrazoles: Synthesis of 4-Hydroxypyrazolines. (2024). ACS Publications. [Link]

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• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). National Institutes of Health. [Link]

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• Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Derivatives. (2014). MDPI. [Link]

• Synthesis and Characterization of Pyranopyrazole derivatives as Potential Organic Nonlinear optical (NLO) Materials and Density Functional theory (DFT) studies. (2025). FRONTIERS IN CHEMICAL SCIENCES. [Link]

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Technical Support Center: Overcoming Poor Aqueous Solubility of Pyrazole Compounds

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of pyrazole-containing compounds. Pyrazole derivatives are a cornerstone in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1][2][3][4] However, their often-hydrophobic nature presents a significant hurdle for formulation, bioavailability, and overall in vivo efficacy.[5]

This resource provides in-depth, experience-driven troubleshooting advice and frequently asked questions to help you navigate these common experimental issues.

Troubleshooting Guide: From Bench to Preclinical

This section addresses specific problems you might be facing during your research and provides actionable solutions.

Issue 1: My pyrazole compound is crashing out of solution during my in vitro assay.

Question: I'm preparing my pyrazole derivative for a cell-based assay. I dissolve it in DMSO to make a stock solution, but when I dilute it into my aqueous cell culture media, it immediately precipitates. How can I prevent this and obtain reliable data?

Answer: This is a classic solubility problem that can severely impact the accuracy and reproducibility of your in vitro experiments. The abrupt change in solvent polarity from DMSO to a predominantly aqueous medium causes the compound to fall out of solution. Here’s a systematic approach to troubleshoot this:

Root Cause Analysis & Immediate Solutions:

• Co-solvent Systems: The simplest and often most effective initial strategy is to employ a co-solvent system.[6] Instead of diluting directly into the aqueous buffer, you can create an intermediate dilution in a mixture of the aqueous buffer and a water-miscible organic solvent.

  • Why it works: Co-solvents like ethanol, isopropanol, or polyethylene glycol (PEG) increase the overall polarity of the solvent system, helping to keep your hydrophobic compound solvated.[7]

  • Practical Tip: Always perform a vehicle control experiment to ensure the co-solvent itself does not affect your assay results. A final DMSO concentration of less than 0.5% is generally recommended for most cell-based assays.

• pH Modification: If your pyrazole derivative possesses ionizable functional groups (acidic or basic), adjusting the pH of your aqueous medium can significantly enhance its solubility.[6][7]

  • Why it works: Converting the compound into its salt form by moving the pH away from its pKa increases its polarity and, consequently, its aqueous solubility.[8] For a basic pyrazole, lowering the pH will lead to protonation and salt formation. Conversely, for an acidic pyrazole, increasing the pH will result in deprotonation and salt formation.

  • Experimental Protocol: Conduct a simple pH-solubility profile. Prepare a series of buffers at different pH values (e.g., pH 4, 6, 7.4, 9) and determine the solubility of your compound in each. This will help you identify the optimal pH for your experiments.

Advanced Strategies for Persistent Issues:

• Cyclodextrin Encapsulation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[9][10] They can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic pyrazole derivative and increasing its apparent water solubility.[9][11][12][13]

  • Why it works: The hydrophilic outer surface of the cyclodextrin-drug complex allows it to dissolve readily in aqueous media, while the pyrazole compound remains shielded within the hydrophobic core.[9]

  • Commonly Used Cyclodextrins: β-cyclodextrin (β-CD) and its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are widely used.[9][13]

• Use of Surfactants: Non-ionic surfactants like Tween-80 or Cremophor EL can be used at concentrations above their critical micelle concentration (CMC) to form micelles that encapsulate the pyrazole compound.[5]

  • Why it works: The hydrophobic core of the micelle provides a favorable environment for the pyrazole derivative, while the hydrophilic shell interacts with the aqueous medium, keeping the entire complex in solution.[7]

  • Caution: Surfactants can have their own biological effects, so thorough validation with vehicle controls is crucial.

Workflow for Overcoming In Vitro Assay Precipitation

Caption: A decision-making workflow for troubleshooting pyrazole compound precipitation in in vitro assays.

Issue 2: My pyrazole compound has poor bioavailability in my animal model.

Question: I've successfully formulated my pyrazole compound for intravenous (IV) administration, but when I administer it orally (PO) to my animal models, the plasma exposure is extremely low. How can I improve its oral bioavailability?

Answer: Poor oral bioavailability for a poorly soluble compound is a common and significant challenge in drug development. It often stems from low dissolution rates in the gastrointestinal (GI) tract and/or poor permeation across the gut wall. Here’s how to approach this multifaceted problem:

Initial Formulation Strategies:

• Particle Size Reduction (Micronization & Nanonization): The dissolution rate of a drug is directly proportional to its surface area. Reducing the particle size dramatically increases the surface area available for dissolution.

  • Why it works: According to the Noyes-Whitney equation, a larger surface area leads to a faster dissolution rate, which can improve absorption.[14]

  • Techniques:

    • Micronization: Techniques like jet milling can reduce particle sizes to the micron range (1-10 µm).[14]

    • Nanosuspensions: This is a more advanced technique where the drug is formulated as a colloidal dispersion of sub-micron particles (typically 100-500 nm).[15][16][17][18][19] Nanosuspensions can significantly enhance both the dissolution rate and saturation solubility.[16][17][19]

• Amorphous Solid Dispersions (ASDs): This is one of the most powerful and widely used techniques for enhancing the oral bioavailability of poorly soluble drugs.[20][21][22]

  • Why it works: In an ASD, the crystalline drug is converted into an amorphous (non-crystalline) state and dispersed within a hydrophilic polymer matrix.[20][21][23] The amorphous form has a higher free energy than the crystalline form, leading to a significant increase in apparent solubility and dissolution rate.[20]

  • Common Polymers: Polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and copolymers like Soluplus® are frequently used.

  • Preparation Methods: Spray drying and hot-melt extrusion are common industrial methods for preparing ASDs.[20][22][23]

Chemical Modification Strategies:

• Salt Formation: For pyrazole compounds with acidic or basic moieties, forming a salt is a well-established method to improve solubility and dissolution rate.[7][24][25][26]

  • Why it works: Salts are generally more soluble in water than their corresponding neutral forms due to their ionic nature.[24][25]

  • Considerations: The choice of counter-ion is critical and can influence the salt's stability, hygroscopicity, and manufacturability.[24][25] A salt screening study is necessary to identify the optimal salt form.

• Prodrug Approach: A prodrug is a chemically modified, inactive form of a drug that, after administration, is converted to the active parent drug through metabolic processes.[4][27]

  • Why it works: A common prodrug strategy for improving solubility is to attach a polar functional group (e.g., a phosphate or an amino acid) to the parent molecule.[27] This increases the aqueous solubility of the prodrug, which is then cleaved in vivo to release the active pyrazole compound.[7][27]

Summary of Bioavailability Enhancement Strategies

Strategy	Mechanism of Action	Key Advantages	Key Disadvantages
Micronization	Increases surface area, leading to faster dissolution.[14]	Simple, well-established technique.	Limited effectiveness for very poorly soluble compounds.
Nanosuspension	Drastically increases surface area and saturation solubility.[16][17]	High drug loading possible; suitable for various administration routes.[16]	Potential for physical instability (particle growth).
Solid Dispersion	Converts the drug to a high-energy amorphous state.[20][21]	Significant increase in apparent solubility and dissolution.[20][21]	Potential for recrystallization of the amorphous drug over time.
Salt Formation	Increases solubility by converting the drug to an ionic form.[24][25]	Well-understood and widely accepted by regulatory agencies.	Only applicable to ionizable compounds; potential for disproportionation.[25]
Prodrug	Covalently attaches a polar moiety to improve solubility.[7][27]	Can overcome very low solubility; potential for targeted delivery.	Requires in vivo conversion to the active drug; adds synthetic complexity.

Frequently Asked Questions (FAQs)

Q1: What are the best initial solvents to try for dissolving a new, uncharacterized pyrazole compound?

A1: Pyrazole and its derivatives generally exhibit good solubility in a range of organic solvents.[6] For initial screening, it's recommended to test a panel of solvents with varying polarities. Common starting points include:

• Polar Aprotic Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile (ACN)

• Polar Protic Solvents: Ethanol, Methanol[6]

• Chlorinated Solvents: Dichloromethane (DCM)

• Ethers: Tetrahydrofuran (THF)

For reactions, aprotic dipolar solvents often yield better results.[6]

Q2: Can I use heat to dissolve my pyrazole compound?

A2: Yes, for most pyrazole derivatives, solubility in organic solvents increases with temperature.[6] Gentle warming can be an effective way to dissolve your compound for reactions or recrystallization. However, you must first confirm the thermal stability of your compound to avoid degradation. A simple way to check is to run a thin-layer chromatography (TLC) or a quick LC-MS analysis on a small sample that has been heated to the desired temperature for a short period.

Q3: How do I choose between using a co-solvent and a cyclodextrin for my in vitro assay?

A3: The choice depends on the specific requirements of your assay and the properties of your compound.

• Start with a co-solvent: It is the simpler and more cost-effective approach. If you can achieve the desired concentration with a co-solvent level that is non-toxic to your cells (e.g., <0.5% DMSO), this is often sufficient.

• Use cyclodextrins for more challenging compounds: If your compound is extremely insoluble and requires a high concentration in the assay, or if the required co-solvent concentration is toxic, cyclodextrins are an excellent alternative.[11] They are generally well-tolerated in cell culture.

Q4: What is a hydrotrope and can it be used for pyrazole compounds?

A4: A hydrotrope is a compound that enhances the solubility of other solutes in water.[6] They are typically small organic molecules that can increase the solubility of poorly soluble organic compounds in aqueous media. For example, sodium p-toluenesulfonate (NaPTS) has been used to facilitate the synthesis of pyrazoles in water.[28] While less common in final drug formulations, they can be useful tools in synthetic chemistry to enable reactions in aqueous media.[28]

Q5: My pyrazole compound is a weak base. How can I use this property to my advantage for formulation?

A5: The basic nature of your pyrazole compound is a significant advantage for solubility enhancement. By creating a formulation with a pH below the pKa of the compound, you can ensure it exists in its protonated, more soluble salt form. This is the principle behind using pH adjustment and salt formation.[7][29] For an oral formulation, you could consider incorporating acidic excipients to create an acidic microenvironment in the GI tract, which would promote the dissolution of your weakly basic drug.[29]

Q6: Are there any structural modifications I can make to the pyrazole scaffold itself to improve solubility?

A6: Yes, medicinal chemists often employ structural modification as a strategy. Introducing polar functional groups, such as hydroxyl (-OH), amino (-NH2), or carboxylic acid (-COOH) groups, can increase the hydrophilicity of the molecule and improve its aqueous solubility.[7] Another strategy is to disrupt the molecular planarity or symmetry of the compound, which can reduce the crystal lattice energy and thereby improve solubility.[30] However, any structural modification must be carefully evaluated to ensure it does not negatively impact the compound's pharmacological activity.[30] The pyrazole ring itself can be considered a bioisostere for other aromatic rings like benzene, and its use can sometimes improve physicochemical properties like solubility.[31][32]

References

• Synthesis and spectroscopy studies of the inclusion complex of 3-amino-5-methyl pyrazole with beta-cyclodextrin. ResearchGate. Available from: [Link]

• Prodrugs of Pyrazolo[3,4-d]pyrimidines: From Library Synthesis to Evaluation as Potential Anticancer Agents in an Orthotopic Glioblastoma Model. PubMed. Available from: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. Available from: [Link]

• Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. PMC - NIH. Available from: [Link]

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• Pyrazole - Solubility of Things. Solubility of Things. Available from: [Link]

• SOLID DISPERSION: STRATEGY TO ENHANCE SOLUBILITY. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. IRIS UniGe. Available from: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Available from: [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. MDPI. Available from: [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. PMC - PubMed Central. Available from: [Link]

• Solid dispersion technique to enhance the solubility and dissolution rate of Aripiprazole by fusion method. ResearchGate. Available from: [Link]

• Advances in Solid Dispersion Techniques for Enhancing Drug Solubility, Bioavailability and Controlled Release. International Journal for Multidisciplinary Research. Available from: [Link]

• Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science. Available from: [Link]

• Nanosuspensions in Pharmaceutical Sciences: A Comprehensive Review. International Journal of Pharmaceutical Sciences and Nanotechnology. Available from: [Link]

• Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. Available from: [Link]

• Nanosuspension: An approach to enhance solubility of drugs. PMC - NIH. Available from: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. Available from: [Link]

• Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs. NIH. Available from: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available from: [Link]

• Nanosuspension: An approach to enhance solubility of drugs. Semantic Scholar. Available from: [Link]

• nanosuspensions: a stratergy to increase the solubility and bioavailability of poorly water. SciSpace. Available from: [Link]

• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. International Journal of Chemical Science. Available from: [Link]

• Salt formation to improve drug solubility. (2007). Semantic Scholar. Available from: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available from: [Link]

• Nanosuspension: An approach to enhance solubility of drugs. PubMed. Available from: [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. Available from: [Link]

• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Available from: [Link]

• Formulations For Poorly Soluble And Low Bioavailability Drugs. Clinical Leader. Available from: [Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

• pH Control of Conductance in a Pyrazolyl Langmuir-Blodgett Monolayer. Digital CSIC. Available from: [Link]

• Formulation approaches for orally administered poorly soluble drugs. PubMed. Available from: [Link]

• Synthetic pathway for solvent-free preparations of pyrazole derivatives. ResearchGate. Available from: [Link]

• Synthesis of Pyrazole Compounds by Using Sonication Method. International Journal of Trend in Scientific Research and Development. Available from: [Link]

• Strategies of solubility enhancement and perspectives in solubility measurements of pharmaceutical compounds. PMC - NIH. Available from: [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. NIH. Available from: [Link]

• Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries. PMC - NIH. Available from: [Link]

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PMC - NIH. Available from: [Link]

• Impact of dissolution medium pH and ionization state of the drug on the release performance of amorphous solid dispersions. PubMed. Available from: [Link]

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Technical Support Center: Improving Metabolic Stability of Pyridine-Containing Heterocycles

Introduction

The pyridine scaffold is a cornerstone in modern medicinal chemistry, integral to numerous FDA-approved drugs.[1][2] Its unique physicochemical properties, such as its basicity, hydrogen bonding capability, and ability to improve compound solubility, make it a highly valuable heterocycle.[1][3] However, the pyridine ring and its derivatives are often susceptible to metabolic degradation, primarily through oxidation by Cytochrome P450 (CYP) enzymes and Aldehyde Oxidase (AO).[4][5] This metabolic liability can lead to high clearance, low bioavailability, and reduced efficacy, posing significant challenges during drug development.

This technical support guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive resource for troubleshooting and improving the metabolic stability of pyridine-containing compounds. It combines frequently asked questions (FAQs) for rapid issue identification with in-depth troubleshooting guides and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My pyridine-containing compound shows high clearance in an in vitro assay. What are the likely metabolic pathways responsible?

High clearance of pyridine heterocycles is typically driven by Phase I oxidative metabolism. The two primary enzyme families responsible are:

• Cytochrome P450s (CYPs): These heme-containing enzymes, located primarily in liver microsomes, catalyze the oxidation of the pyridine ring.[4][6] This can lead to hydroxylation at various positions on the ring or N-oxide formation. The electron density of the ring influences its susceptibility, with more electron-rich pyridines being more prone to oxidation.[7][8]

• Aldehyde Oxidase (AO): This cytosolic molybdo-flavoenzyme is increasingly recognized for its significant role in the metabolism of aza-heterocycles.[5][9][10] AO typically oxidizes electron-deficient carbons adjacent to the ring nitrogen, forming lactam metabolites (e.g., pyridones).[5][11]

Q2: I've identified a highly polar metabolite. What is its likely structure?

Increased polarity strongly suggests the introduction of an oxygen atom. The most common polar metabolites for pyridine rings are:

• Hydroxylated Pyridines: Formed by CYP-mediated oxidation, adding a hydroxyl (-OH) group to a carbon on the ring.[12]

• Pyridine N-oxides: The pyridine nitrogen itself can be oxidized, which significantly increases polarity.[12]

• Pyridones (Lactams): Resulting from AO-mediated oxidation of a carbon atom alpha to the ring nitrogen.[11]

Q3: What are the primary strategies to improve the metabolic stability of my lead compound?

Improving metabolic stability involves strategic chemical modifications designed to hinder enzymatic metabolism. Key approaches include:

• Blocking Sites of Metabolism: Introduce sterically hindering groups (e.g., methyl, fluoro, cyclopropyl) at metabolically labile positions to prevent the enzyme from accessing the "soft spot".[11][12] For example, adding a fluorine atom to a position susceptible to hydroxylation can effectively block this pathway.[8][11]

• Modulating Electronic Properties: Decrease the electron density of the pyridine ring to make it less susceptible to oxidation. This is often achieved by adding electron-withdrawing groups or by incorporating additional nitrogen atoms into the ring (e.g., scaffold-hopping from pyridine to pyrimidine).[7][12]

• Bioisosteric Replacement: Replace the entire pyridine ring or a labile functional group with a bioisostere that is more resistant to metabolism while retaining the desired biological activity.[12][13][14] Examples include replacing a pyridine with a saturated bioisostere like 3-azabicyclo[3.1.1]heptane, which has shown to dramatically improve stability.[13]

• Ring Saturation: In some cases, converting the aromatic pyridine ring to a piperidine ring can improve metabolic stability, although this significantly alters the molecule's geometry and properties.[11]

Q4: How can I quickly perform an initial assessment of my compound's metabolic stability?

An in vitro metabolic stability assay using liver microsomes is the standard high-throughput screening method.[15][16] This assay measures the rate at which your compound is consumed over time in the presence of liver enzymes.[16] The primary readout is either the percentage of the compound remaining at a specific time point or the calculated half-life (t½) and intrinsic clearance (CLint).[15] Microsomal assays primarily assess metabolism by CYPs (Phase I) and some Phase II enzymes if appropriate cofactors are added.[17][18]

Troubleshooting Guides

Issue 1: High Clearance Observed in Microsomal Stability Assay

1.1 Problem Identification & Confirmation: You've run a standard microsomal stability assay and found that your compound has a short half-life (e.g., < 15 minutes) and high intrinsic clearance.

1.2 Root Cause Analysis: Distinguishing CYP vs. AO Metabolism The first critical step is to determine which enzyme class is responsible for the rapid metabolism, as this will dictate your modification strategy. Since standard microsomal fractions contain primarily CYP enzymes and hepatocytes or S9 fractions contain both CYPs and cytosolic enzymes like AO, a tiered approach is necessary.[17][18]

1.3 Solutions & Experimental Workflow: The workflow below outlines the process to pinpoint the metabolic culprit.

Caption: Troubleshooting workflow for high in vitro clearance.

Issue 2: Inconsistent Results or Low Potency in Cell-Based Assays

2.1 Problem Identification: You observe high variability in your assay results, or the compound appears less potent than expected based on biochemical data. This could be due to the compound degrading under the assay conditions before it can act on its target.

2.2 Root Cause Analysis:

• Chemical Instability: The compound may be unstable in the aqueous, pH-buffered cell culture media.

• Photodegradation: Pyridine-containing compounds can be sensitive to light.[12]

• Precipitation: The compound may be precipitating out of solution at the tested concentration, reducing its effective concentration.

2.3 Solution: Assess Compound Stability in Assay Conditions

• Prepare a solution of your compound in the exact cell culture medium used for your assay at the highest concentration tested.

• Incubate the solution under the same conditions as your cell-based assay (e.g., 37°C, 5% CO₂, 24-48 hours). Include a control sample stored at 4°C in the dark.

• Take samples at various time points (e.g., 0, 2, 8, 24, 48 hours).

• Analyze the samples by LC-MS to quantify the concentration of the parent compound remaining.

• Compare the concentration over time. A significant decrease indicates instability. If the compound is light-sensitive, conduct experiments under amber or light-protected conditions.[12]

Strategic Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assessment using Liver Microsomes

This protocol determines the rate of disappearance of a test compound over time.

Materials:

• Pooled Liver Microsomes (Human, Rat, etc.)

• Test Compound Stock Solution (e.g., 10 mM in DMSO)

• Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., NADPH, G6P, G6PDH)

• Positive Control Compounds (High clearance: Verapamil; Low clearance: Warfarin)

• Quenching Solution (e.g., Acetonitrile with internal standard)

• 96-well plates, incubator, LC-MS/MS system

Procedure:

• Prepare Master Mix: In a microcentrifuge tube, prepare a master mix containing phosphate buffer and the liver microsome solution (final concentration typically 0.5 mg/mL). Pre-warm at 37°C for 10 minutes.

• Initiate Reaction: Add the test compound and positive controls to the master mix to achieve the final desired concentration (typically 1 µM). Immediately add the NADPH regenerating system to start the reaction. For the negative control (T=0), add quenching solution before adding the NADPH system.

• Incubation: Incubate the plate at 37°C, shaking gently.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing the cold quenching solution to stop the reaction.[17]

• Sample Processing: Centrifuge the quenched plate to precipitate proteins. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the line is used to calculate the half-life (t½ = -0.693 / slope) and intrinsic clearance (CLint).[15]

Protocol 2: Enzyme Phenotyping using Chemical Inhibitors

This protocol helps determine if metabolism is primarily driven by CYPs or AO.

Procedure:

• Set up the stability assay as described in Protocol 1, using either liver microsomes (for CYPs) or liver S9 fraction (for AO).

• Prepare parallel incubations with and without specific chemical inhibitors:

  • For CYPs (in microsomes): Use a broad-spectrum CYP inhibitor like 1-aminobenzotriazole (1-ABT).

  • For AO (in S9 fraction): Use a known AO inhibitor like Hydralazine.[19]

• Pre-incubate: Add the inhibitor to the enzyme mix and pre-incubate for 15-30 minutes at 37°C before adding the test compound and NADPH.

• Run the stability assay as usual.

• Analyze Results: Compare the rate of metabolism in the presence and absence of the inhibitor. A significant reduction in metabolism in the presence of an inhibitor points to the corresponding enzyme family as the primary contributor.

Data Interpretation & Strategic Modification

Once the metabolic soft spot and the responsible enzyme are identified, a rational modification strategy can be designed.

Table 1: Common Metabolic Liabilities of Pyridine Rings and Mitigation Strategies

Metabolic Liability	Common Metabolite(s)	Suggested Modification Strategy	Rationale & Citation
Unsubstituted, Electron-Rich Ring	Hydroxylated Pyridine	Introduce electron-withdrawing groups (e.g., -CF₃, -CN) or an additional nitrogen (e.g., pyridine -> pyrimidine).	Decreases ring electron density, making it less susceptible to CYP-mediated oxidation.[7][12]
Unsubstituted C-2 or C-4 Position	Pyridone (Lactam)	Block the position with a small, stable group (e.g., methyl, fluorine).	Sterically hinders access for Aldehyde Oxidase (AO).[11]
Pyridine Nitrogen	Pyridine N-oxide	Introduce steric bulk on adjacent carbons (C-2, C-6).	Hinders enzymatic access to the nitrogen lone pair.[12]
Metabolically Labile Substituent	Oxidized substituent	Replace the substituent with a bioisostere (e.g., replace a metabolically labile methyl group with a trifluoromethyl group).	The C-F bond is significantly stronger and more resistant to oxidation than a C-H bond.
Entire Pyridine Ring is a Liability	Multiple Metabolites	Replace the pyridine ring with a more stable bioisostere (e.g., 3-azabicyclo[3.1.1]heptane, pyrimidine).	Saturated bioisosteres or more electron-deficient heterocycles can exhibit dramatically improved metabolic stability.[7][13]

Decision Tree for Chemical Modification Strategy

Caption: Decision tree for selecting a modification strategy.

References

• Benchchem. strategies to improve the stability of 4H-dioxino[4,5-b]pyridine analogs.
• Dalvie, D. K., et al. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry.
• Singh, U. P., et al. (2021). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Advances.
• Accelysion. (2025). How to Conduct an In Vitro Metabolic Stability Study.
• De, S., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry.
• Hryshchyshyn, A., et al. (2023). Unexpected Discovery of Saturated Pyridine Mimetics. ChemRxiv.
• Meanwell, N. A. (2019). Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. Future Medicinal Chemistry.
• Nguyen, T., et al. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Medicinal Chemistry.
• Ackley, D. C., et al. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Protocols.
• Guengerich, F. P. (2018). Mechanisms of Cytochrome P450-Catalyzed Oxidations. ACS Catalysis.
• Guengerich, F. P. (2018). Mechanisms of Cytochrome P450-Catalyzed Oxidations. ACS Catalysis.
• Merck Millipore. Metabolic Stability Assays.
• Basak, A. (2023). Nano-review on bioisosteres: Focus on 3-Azabicyclo[3.1.1]heptane as a Surrogate of Pyridine. ResearchGate.
• Life Technologies. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
• Yoon, G. (2017). Improving potency and metabolic stability by introducing an alkenyl linker to pyridine-based histone deacetylase inhibitors for orally available RUNX3 modulators. European Journal of Medicinal Chemistry.
• Kaiser, J. P., et al. (1996). Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions. Microbiological Reviews.
• BioIVT. Metabolic Stability Assay Services.
• Domainex. (2024). Synthesis in Review: New Benzophenone Bioisosteres and a Pyridine Regiodivergent Arylation.
• Forrester, M. B. (n.d.). Drug Modifications to Improve Stability. An Introduction to Medicinal Chemistry & Molecular Recognition.
• Nguyen, T., et al. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Medicinal Chemistry.
• Sanoh, S., et al. (2014). Aldehyde oxidase and its role as a drug metabolizing enzyme. Journal of Pharmaceutical Sciences & Research.
• Ritchie, T. J., et al. (2012). The pyridazine heterocycle in molecular recognition and drug discovery. Medicinal Chemistry Communications.
• Jones, C. K., et al. (2017). Species-Specific Involvement of Aldehyde Oxidase and Xanthine Oxidase in the Metabolism of the Pyrimidine-Containing mGlu5-Negative Allosteric Modulator VU0424238 (Auglurant). Drug Metabolism and Disposition.
• Garattini, E., & Terao, M. (2012). The role of aldehyde oxidase in drug metabolism. Expert Opinion on Drug Metabolism & Toxicology.
• Ashihara, H., & Crozier, A. (2013). Fig. 5 Possible metabolic pathways of pyridine compounds in tea leaves... ResearchGate.
• Pryde, D. C., et al. (2019). Metabolism by Aldehyde Oxidase: Drug Design and Complementary Approaches to Challenges in Drug Discovery. Journal of Medicinal Chemistry.
• Al-Ostoot, F. H., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Molecules.
• Garattini, E., & Terao, M. (2012). The role of aldehyde oxidase in drug metabolism. ResearchGate.
• Sharma, A., et al. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. IntechOpen.

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Technical Support Center: Aminopyrazole Synthesis Scale-Up

Welcome to the technical support guide for aminopyrazole synthesis. This resource is designed for researchers, chemists, and process development professionals who are transitioning aminopyrazole synthesis from the laboratory bench to pilot or production scale. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights to overcome the common and complex challenges associated with this critical class of heterocycles.

Aminopyrazoles are foundational scaffolds in numerous pharmaceuticals and agrochemicals.[1] However, their synthesis is nuanced, presenting challenges in regioselectivity, reaction control, and purification that become magnified during scale-up. This guide provides direct answers and troubleshooting strategies to navigate these complexities effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions encountered during the scale-up process.

Q1: What is the single most critical challenge when scaling up aminopyrazole synthesis, and how do I address it?

A1: The most significant and pervasive challenge is controlling regioselectivity when using monosubstituted hydrazines (e.g., methylhydrazine, phenylhydrazine).[2] The reaction between a hydrazine and a 1,3-dielectrophilic precursor (like a β-ketonitrile) can produce two different regioisomers: the N-substituted 3-aminopyrazole and the 5-aminopyrazole.[2] On a small scale, these can be difficult to separate; on a large scale, separating them via chromatography is often economically and practically unfeasible.

The core of the issue lies in the two non-equivalent nitrogen atoms of the substituted hydrazine, which exhibit different nucleophilicities.[2] The key to a successful scale-up is to establish reaction conditions that overwhelmingly favor one isomer over the other by exploiting kinetic versus thermodynamic control. This must be optimized at the bench before any scale-up is attempted.

Q2: My reaction is highly exothermic. How do I manage thermal safety during scale-up?

A2: Thermal management is a primary safety and quality concern. The condensation and cyclization steps in aminopyrazole synthesis are often exothermic.[3] As you scale up, the surface-area-to-volume ratio of the reactor decreases dramatically, making heat dissipation far less efficient than in laboratory glassware.[3] An uncontrolled exotherm can lead to runaway reactions, pressure buildup, and the formation of degradation impurities.

Key solutions include:

• Controlled Reagent Addition: Never mix all reagents at once. The hydrazine component should be added slowly and sub-surface to the reactor containing the other precursor. This allows the cooling system to keep pace with the heat being generated.[3]

• Accurate Temperature Monitoring: Use calibrated internal temperature probes, not just the reactor jacket temperature, to get a true reading of the reaction mass.

• Process Safety Evaluation: For multi-kilogram scale, perform a reaction calorimetry study (e.g., using a Reaction Calorimeter, RC1) to quantify the heat of reaction and determine the required cooling capacity and safe addition rates.

Q3: The solvent system that worked in the lab is causing precipitation and mixing issues at scale. What should I consider?

A3: Solvent selection is critical and goes beyond just dissolving reactants.[3][4] An ideal solvent for scale-up should:

• Keep reactants and key intermediates soluble to ensure a homogeneous reaction.

• Allow the final product to crystallize or precipitate upon completion or cooling, simplifying isolation by filtration and avoiding chromatography.

• Have a suitable boiling point for reaction temperature control and be easily removable during downstream processing.

• Meet safety and environmental standards for the facility.

If your lab solvent (e.g., pure ethanol) is causing issues, screen a panel of solvents or co-solvent systems (e.g., toluene/ethanol mixtures). Sometimes, a solvent that is poorer for the final product's solubility is advantageous for isolation.[3]

Q4: How can I be absolutely certain about the regiochemistry of my final product?

A4: Confirming the correct isomer is non-negotiable. While standard 1H NMR and mass spectrometry are necessary, they are often insufficient to unambiguously assign the structure of 3- vs. 5-aminopyrazole isomers. Authoritative confirmation requires more advanced analytical techniques:

• 2D NMR Spectroscopy: Techniques like HMBC (Heteronuclear Multiple Bond Correlation), specifically a 1H-15N HMBC, are powerful for establishing the connectivity between the N-substituent and the pyrazole ring nitrogens.[2]

• Single-Crystal X-ray Diffraction: This is the gold standard for structural elucidation. If you can grow a suitable crystal of your product, it provides definitive, undeniable proof of the molecular structure.[2]

Section 2: Troubleshooting Guide: From Low Yields to Impure Products

This guide addresses specific experimental failures in a problem-and-solution format.

Issue 1: Poor Regioselectivity - My product is a mixture of 3- and 5-aminopyrazole isomers.

This is the most common product quality issue. The ratio of isomers is highly dependent on reaction conditions, which can be tuned to favor one product.[2] This is a classic case of Kinetic vs. Thermodynamic Control .

• The 3-aminopyrazole is generally the kinetically favored product . Its formation is faster and is promoted under basic conditions and lower temperatures, where the initial reaction adducts do not have enough energy to equilibrate to the more stable form.

• The 5-aminopyrazole is generally the thermodynamically more stable product . Its formation is favored under neutral or acidic conditions at elevated temperatures, which allows any initially formed kinetic product (or its precursor) to revert and follow the pathway to the most stable final product.[2]

dot

Caption: Kinetic vs. Thermodynamic control pathways in aminopyrazole synthesis.

Objective	Favored Product	Typical Conditions	Causality	Reference
Maximize Speed	3-Aminopyrazole	Basic catalyst (e.g., NaOEt, Et3N) in a polar solvent (e.g., EtOH) at low temperatures (0°C to RT).	The more nucleophilic nitrogen of the hydrazine attacks faster. Basic conditions accelerate the cyclization without allowing for equilibration to the more stable isomer.
Maximize Stability	5-Aminopyrazole	Neutral (refluxing EtOH) or acidic catalyst (catalytic AcOH in toluene) at elevated temperatures.	Higher temperatures and acidic/neutral conditions allow the reaction intermediates to equilibrate, ultimately leading to the formation of the most thermodynamically stable product.	[2]

Issue 2: Incomplete Reaction or Low Conversion.

If your reaction stalls, consider the following factors before simply extending the reaction time.

dot

Caption: Troubleshooting workflow for incomplete aminopyrazole synthesis reactions.

Troubleshooting Steps:

• Check Hydrazine Form: If you are using a hydrazine salt (e.g., hydrochloride), a base must be added to liberate the free, nucleophilic hydrazine for the reaction to proceed.[2] This is a very common oversight during scale-up.

• Increase Activation Energy: The final cyclization and aromatization steps can be slow. Gently increasing the temperature or switching to a higher-boiling solvent can often drive the reaction to completion.

• Use Catalysis: If not already in use, a catalytic amount of acid (like acetic acid) or base (like piperidine) can accelerate both the initial condensation and the final cyclization. The choice of catalyst will also influence regioselectivity.[2]

• Consider Microwave Irradiation: For difficult cyclizations, microwave-assisted synthesis has been shown to dramatically reduce reaction times from hours to minutes and can be scalable using continuous flow reactors.[2][5]

Issue 3: Difficult Product Isolation and Purification.

The structural similarity of 3- and 5-aminopyrazole isomers makes their separation by standard techniques like column chromatography or recrystallization notoriously difficult and impractical at scale.[2]

dot

Caption: Decision tree for selecting a purification strategy.

Best Practices:

• Optimize First: The most effective strategy is to avoid forming the isomeric mixture in the first place. Dedicate sufficient time to small-scale trials to find the optimal solvent, catalyst, and temperature for your specific substrates to achieve >98% regioselectivity.[2]

• Selective Precipitation/Crystallization: Design the process so the desired product is significantly less soluble in the reaction solvent (or an anti-solvent) than the impurities and the undesired isomer. A controlled cooling profile can selectively crystallize the target compound.

• Salt Formation: If isomers have different pKa values, it may be possible to selectively precipitate one as a salt by adding a specific acid (e.g., HCl, H2SO4). This can be a highly effective and scalable purification method.

Section 3: Key Methodologies & Protocols

The following are generalized, illustrative protocols. ALWAYS perform a thorough safety assessment and small-scale trials before implementing at a larger scale.

Protocol 1: Kinetically Controlled Synthesis of a 3-Aminopyrazole Derivative

• Objective: To favor the formation of the kinetic 3-amino isomer.

• Principle: Utilizes basic conditions and low temperature to promote rapid, irreversible cyclization.

• Reactor Setup: Equip a jacketed reactor with a mechanical stirrer, temperature probe, and a nitrogen inlet. Ensure the reactor is inert and dry.

• Reagent Charge: Charge the reactor with the β-ketonitrile precursor and absolute ethanol.

• Cooling: Cool the reactor contents to 0-5 °C using the jacket cooling system.

• Base Addition: Prepare a solution of sodium ethoxide (1.1 equivalents) in ethanol. Add this solution slowly to the reactor, maintaining the internal temperature below 10 °C.

• Hydrazine Addition: Add the substituted hydrazine (1.05 equivalents) dropwise via an addition funnel over 1-2 hours. Critically maintain the internal temperature at 0-5 °C throughout the addition.

• Reaction: Stir the mixture at 0-5 °C for an additional 2-4 hours, monitoring by HPLC or TLC for the disappearance of starting material.

• Workup: Once complete, neutralize the reaction with a calculated amount of acetic acid. The product may precipitate directly or after partial solvent removal under vacuum. Filter the solid, wash with cold ethanol, and dry under vacuum.

Protocol 2: Thermodynamically Controlled Synthesis of a 5-Aminopyrazole Derivative

• Objective: To favor the formation of the more stable 5-amino isomer.

• Principle: Uses neutral or acidic conditions at elevated temperatures to allow the reaction to reach thermodynamic equilibrium.

• Reactor Setup: Equip a jacketed reactor with a mechanical stirrer, temperature probe, reflux condenser, and a nitrogen inlet.

• Reagent Charge: Charge the reactor with the β-ketonitrile precursor, the substituted hydrazine (1.05 equivalents), ethanol, and a catalytic amount of glacial acetic acid (0.1 equivalents).

• Heating: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and hold for 4-12 hours.

• Monitoring: Monitor the reaction by HPLC or TLC. The ratio of the 5-amino to the 3-amino isomer should increase over time.

• Workup: Once the starting material is consumed and the isomer ratio is stable, cool the reactor to room temperature. The product will often crystallize upon cooling. If not, reduce the solvent volume under vacuum to induce crystallization.

• Isolation: Filter the solid product, wash with a small amount of cold ethanol to remove soluble impurities, and dry under vacuum.

References

• Fichez, J., Busca, P., & Prestat, G. (2018). Recent advances in aminopyrazoles synthesis and functionalization. In Targets in Heterocyclic Systems (Vol. 22, pp. 312-343). Italian Society of Chemistry. Retrieved from [Link]

• Kappe, C. O., et al. (2007). Flow and batch mode focused microwave synthesis of 5-amino-4-cyanopyrazoles and their further conversion to 4-aminopyrazolopyrimidines. Organic & Biomolecular Chemistry, 5(17), 2758-61. Retrieved from [Link]

• Wan, Y., & Liu, J. (2021). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Medicinal Chemistry, 12(10), 1694-1729. Retrieved from [Link]

• Baxendale, I. R., et al. (2007). Flow and batch mode focused microwave synthesis of 5-amino-4-cyanopyrazoles and their further conversion to 4-aminopyrazolopyrimidines. Durham University. Retrieved from [Link]

• Cheeseman, M., et al. (2011). A practical, two-step synthesis of 1-alkyl-4-aminopyrazoles. Tetrahedron Letters, 52(35), 4543-4545. Retrieved from [Link]

• Kamal, A., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 148-170. Retrieved from [Link]

• Kamal, A., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 148-170. Retrieved from [Link]

• Reddit r/Chempros. (2021). Advices for Aminopyrazole synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3(5)-aminopyrazole. Retrieved from [Link]

• Daïch, A., et al. (2017). Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega, 2(12), 8835-8847. Retrieved from [Link]

• Elnagdi, M. H., et al. (2006). Recent developments in aminopyrazole chemistry. ARKIVOC, 2006(4), 1-45. Retrieved from [Link]

• Larsen, S. D., et al. (2022). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. Organic Process Research & Development, 26(5), 1461-1469. Retrieved from [Link]

• Biotage. (2023). How to Scale-Up Normal-Phase Purification. Retrieved from [Link]

• Al-Zahrani, F. A., et al. (2022). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules, 27(22), 7935. Retrieved from [Link]

• Kumar, V., et al. (2016). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 12, 1729-1773. Retrieved from [Link]

• El-Taweel, F. M. A., & Abu Elmaati, T. M. (2004). Recent developments in aminopyrazole chemistry. ResearchGate. Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Selectivity of Pyrazole-Based Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for enhancing the selectivity of pyrazole-based kinase inhibitors. This guide is designed to provide you, a researcher in the field of kinase inhibitor development, with practical, in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we understand the nuances of kinase inhibitor design and are here to help you navigate the complexities of achieving selectivity.

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved kinase inhibitors.[1][2][3] Its versatility allows for interactions with the ATP-binding site of a wide range of kinases.[1][2] However, this adaptability also presents a significant challenge: achieving selectivity for the target kinase over the vast landscape of the human kinome. Off-target effects can lead to misleading experimental results, cellular toxicity, and a lack of therapeutic efficacy.[4][5] This guide will equip you with the knowledge to anticipate, troubleshoot, and overcome these selectivity challenges.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments, providing not just solutions, but the scientific reasoning behind them.

Issue 1: Your Pyrazole-Based Inhibitor Shows High Potency but Poor Selectivity in an Initial Kinase Panel Screen.

You've synthesized a novel pyrazole-based compound and the initial biochemical screen shows a promising low nanomolar IC50 against your target kinase. However, a broader kinase panel reveals significant activity against several other kinases.

Troubleshooting & Optimization:

• Analyze the Binding Mode: The first step is to understand why your inhibitor is promiscuous. If not already available, obtaining a co-crystal structure of your inhibitor with the target kinase is invaluable. In the absence of a crystal structure, computational docking studies can provide crucial insights into the binding interactions.[6] The pyrazole ring often acts as a hinge-binder, mimicking the adenine portion of ATP.[1][2] Look for opportunities to introduce modifications that exploit unique features of your target's ATP-binding pocket.

• Structure-Activity Relationship (SAR) Studies: A systematic SAR study is essential for improving selectivity.[7][8][9] Small modifications to the pyrazole scaffold or its substituents can have a significant impact on the selectivity profile.[10] For example, adding bulky groups can create steric hindrance that prevents binding to off-target kinases with smaller binding pockets.[1]

• Exploit Gatekeeper Residue Differences: The "gatekeeper" residue, which controls access to a hydrophobic pocket near the ATP-binding site, is a key determinant of inhibitor selectivity. Kinases with smaller gatekeeper residues (e.g., threonine) are generally more sensitive to inhibitors than those with larger gatekeeper residues (e.g., methionine, phenylalanine). Design modifications that specifically target the gatekeeper residue of your kinase of interest.

Issue 2: Discrepancy Between Biochemical IC50 and Cellular EC50.

Your inhibitor demonstrates high potency in a biochemical assay (IC50), but a much weaker effect in a cell-based assay (EC50).

Troubleshooting & Optimization:

• Cellular Permeability and Efflux: The compound may have poor cell permeability or be actively transported out of the cell by efflux pumps.

  • Actionable Step: Assess the physicochemical properties of your compound (e.g., lipophilicity, polar surface area). Consider co-incubation with known efflux pump inhibitors to see if cellular potency improves.

• High Intracellular ATP Concentration: Biochemical assays are often run at ATP concentrations close to the Km of the kinase, which can be significantly lower than the millimolar concentrations found in cells.[11] This high intracellular ATP concentration can outcompete your ATP-competitive inhibitor, leading to a weaker effect in cells.[12][13]

  • Actionable Step: Determine the Ki (inhibition constant) of your compound, which is a measure of binding affinity independent of ATP concentration.[14][15] This will give you a more accurate picture of your inhibitor's potency.

• Target Engagement in a Cellular Context: It's crucial to confirm that your inhibitor is actually binding to the target kinase within the cell.

  • Actionable Step: Utilize techniques like the NanoBRET™ Target Engagement Assay to directly measure compound binding to the target protein in live cells.[16][17]

Issue 3: Unexpected Phenotype or Paradoxical Pathway Activation.

Treatment with your inhibitor results in an unexpected cellular phenotype or even the activation of the very pathway you are trying to inhibit.

Troubleshooting & Optimization:

• Off-Target Effects: The observed phenotype may be due to the inhibition of an unknown off-target kinase.[18]

  • Actionable Step: Perform a comprehensive kinome scan to identify potential off-targets.[19] This can be done through commercial services that screen your compound against hundreds of kinases.

• Paradoxical Activation: Some kinase inhibitors can paradoxically activate signaling pathways.[18] This can occur through various mechanisms, such as disrupting negative feedback loops or promoting the formation of active kinase dimers.

  • Actionable Step: Conduct a dose-response experiment over a wide range of concentrations. Paradoxical activation is often dose-dependent. Also, investigate the phosphorylation status of upstream and downstream components of the signaling pathway using techniques like Western blotting to map out the signaling changes.

Frequently Asked Questions (FAQs)

Q1: What are the most common off-target kinases for pyrazole-based inhibitors?

A1: Due to the conserved nature of the ATP-binding pocket, pyrazole-based inhibitors can have off-target activity against a wide range of kinases. Common off-targets often belong to the same kinase family as the intended target. For example, inhibitors designed for one member of the Src family of kinases may also inhibit other Src family members. It is crucial to perform broad kinase profiling to identify the specific off-target profile of your compound.[19][20]

Q2: How can I rationally design more selective pyrazole-based inhibitors from the start?

A2: Structure-based drug design is a powerful strategy for designing selective inhibitors.[8] By analyzing the crystal structures of your target kinase and closely related off-targets, you can identify subtle differences in the ATP-binding pocket that can be exploited.[21] For instance, targeting less conserved regions or exploiting differences in the flexibility of the kinase can lead to improved selectivity. Computational methods can also be used to predict inhibitor selectivity and guide the design process.[22][23][24][25][26]

Q3: What experimental assays are essential for characterizing the selectivity of a new kinase inhibitor?

A3: A multi-tiered approach is recommended:

• Biochemical Assays: Initial screening against the primary target and a panel of related kinases to determine IC50 values.[12]

• Broad Kinome Profiling: Testing the compound against a large panel of kinases (kinome-wide) to identify potential off-targets.[19][27][28]

• Cell-Based Assays: Confirming on-target activity and assessing the cellular potency (EC50) in relevant cell lines.[16][17][29] This can include assays that measure the phosphorylation of a downstream substrate or cell proliferation assays.[16][17]

• Target Engagement Assays: Directly measuring the binding of the inhibitor to the target kinase in live cells to confirm engagement.[16]

• Thermal Shift Assays (DSF): A biophysical method to assess compound binding to purified proteins, which can help identify both kinase and non-kinase off-targets.[20][30]

Q4: How do I interpret the different potency metrics (IC50, Ki, Kd, EC50)?

A4:

• IC50 (Half-maximal inhibitory concentration): The concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific experimental conditions. It is highly dependent on the assay conditions, particularly the ATP concentration.[12][14]

• Ki (Inhibition constant): The dissociation constant of the enzyme-inhibitor complex. It is a measure of the inhibitor's binding affinity and is independent of substrate concentration, making it a more reliable measure of potency.[14][15]

• Kd (Dissociation constant): A measure of the equilibrium between the complex and its dissociated components. A lower Kd indicates a higher binding affinity.

• EC50 (Half-maximal effective concentration): The concentration of a drug that gives half of the maximal response in a cellular or in vivo assay. It reflects not only the inhibitor's potency but also its cellular permeability and stability.[14]

Metric	Description	Context
IC50	Concentration for 50% inhibition	Biochemical Assay
Ki	Inhibition constant (binding affinity)	Biochemical Assay
Kd	Dissociation constant (binding affinity)	Biophysical Assay
EC50	Concentration for 50% effect	Cellular Assay

Experimental Protocols & Visualizations

Protocol: Kinase Selectivity Profiling using a Luminescent ADP-Glo™ Assay

This protocol provides a general framework for assessing the selectivity of a pyrazole-based inhibitor against a panel of kinases.

Materials:

• Purified recombinant kinases

• Kinase-specific substrates

• ADP-Glo™ Kinase Assay Kit

• Test inhibitor (solubilized in DMSO)

• Kinase reaction buffer

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of your pyrazole-based inhibitor in DMSO.

• Kinase Reaction Setup:

  • In a 384-well plate, add your inhibitor at various concentrations.

  • Add the kinase and its specific substrate to each well.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at the optimal temperature for the specific kinase.

• ADP Detection:

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent.

  • Incubate to allow for the conversion of remaining ATP to ADP.

  • Add the Kinase Detection Reagent to convert ADP to ATP, which is then used in a luciferase reaction to generate a luminescent signal.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and therefore, the kinase activity.

  • Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Diagrams

Caption: Iterative workflow for enhancing kinase inhibitor selectivity.

Caption: Logic diagram for a structure-activity relationship (SAR) study.

References

• Computational analysis of kinase inhibitor selectivity using structural knowledge. (n.d.). National Institutes of Health.
• Computational methods for analysis and inference of kinase/inhibitor relationships. (n.d.). National Institutes of Health.
• Kinase Selectivity Profiling System: General Panel Protocol. (n.d.). Promega Corporation.
• Computational Modeling of Kinase Inhibitor Selectivity. (2010). ACS Medicinal Chemistry Letters.
• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. (n.d.). MDPI.
• Computational Modeling of Kinase Inhibitor Selectivity. (n.d.). National Institutes of Health.
• Kinase inhibitor selectivity profiling using differential scanning fluorimetry. (n.d.). PubMed.
• Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. (n.d.). National Institutes of Health.
• Cell-based test for kinase inhibitors. (2020). INiTS.
• Rapid Discovery and Structure–Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. (n.d.). Journal of Medicinal Chemistry.
• Technical Support Center: Mitigating Off-Target Effects of Pyrazole-Based Compounds. (n.d.). Benchchem.
• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). National Institutes of Health.
• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (n.d.). MDPI.
• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (n.d.). MDPI.
• Structure-based design of novel class II c-Met inhibitors: 2. SAR and kinase selectivity profiles of the pyrazolone series. (2012). PubMed.
• Spotlight: Cell-based kinase assay formats. (2022). Reaction Biology.
• Testing kinase inhibitors where it matters: Drug screening in intact cells. (2024). Reaction Biology.
• Pyrazole and Pyrazoline-Based EGFR TK Inhibitors: A Review Study Emphasizing Structure-Activity Relationship (SAR). (2025). PubMed.
• Protein Kinase Selectivity Profiling Using Microfluid Mobility Shift Assays. (n.d.). Springer.
• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). MDPI.
• Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors. (2022). ACS Publications.
• Measuring and interpreting the selectivity of protein kinase inhibitors. (2025). ResearchGate.
• Kinase Strips for routine creations of inhibitor selectivity profiles: A novel approach to targeted and flexible kinase profiling. (n.d.). ResearchGate.
• Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. (2011). National Institutes of Health.
• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (n.d.). MDPI.
• A Comparative Guide to the Efficacy of Pyrazole-Based Kinase Inhibitors. (n.d.). Benchchem.
• Technical Support Center: Minimizing Off-Target Effects of Pyrazinib in Cell Lines. (n.d.). Benchchem.
• Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. (n.d.). National Institutes of Health.
• The difference between Ki, Kd, IC50, and EC50 values. (2019). The Science Snail.
• What is the difference between IC50, Ki and Kd of a given inhibitor in an assay? (2017). ResearchGate.
• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). PubMed.
• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (n.d.). PubMed.
• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. (n.d.). National Institutes of Health.
• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. (2014). ACS Chemical Biology.

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Reference Data & Comparative Studies

A Comparative Analysis of Pyrazole-Based Kinase Inhibitors: 1-(pyridin-4-yl)-1H-pyrazol-4-amine vs. Established Clinical Agents

This guide provides a detailed comparison of the pyrazole-containing compound, 1-(pyridin-4-yl)-1H-pyrazol-4-amine, with other prominent pyrazole-based kinase inhibitors. We will delve into their respective target profiles, potency, and the experimental methodologies used to characterize them, offering researchers a comprehensive resource for understanding their relative performance and potential applications in drug discovery.

Introduction: The Pyrazole Scaffold in Kinase Inhibition

The pyrazole ring system is a "privileged scaffold" in medicinal chemistry, particularly in the design of kinase inhibitors. Its unique structural and electronic properties allow it to form key hydrogen bond interactions with the hinge region of the ATP-binding pocket of many kinases, a critical interaction for potent inhibition. This guide focuses on 1-(pyridin-4-yl)-1H-pyrazol-4-amine, a representative of this class, and compares it against established inhibitors to highlight the nuances in efficacy and selectivity driven by substitutions on the core pyrazole structure.

Profile: 1-(pyridin-4-yl)-1H-pyrazol-4-amine

1-(pyridin-4-yl)-1H-pyrazol-4-amine is a chemical scaffold that has been explored in the development of inhibitors for several kinase families. While not a marketed drug itself, it serves as a foundational structure for more complex inhibitors. Research has shown its derivatives to have activity against various kinases, including Janus kinases (JAKs) and spleen tyrosine kinase (Syk). For the purpose of this guide, we will consider it as a representative early-stage fragment or lead compound.

Comparator Pyrazole-Based Kinase Inhibitors

To provide a meaningful comparison, we will evaluate 1-(pyridin-4-yl)-1H-pyrazol-4-amine against two clinically successful pyrazole-based kinase inhibitors:

• Ruxolitinib: A potent inhibitor of Janus-associated kinases (JAK1 and JAK2), approved for the treatment of myelofibrosis and polycythemia vera. Its pyrazole core is crucial for its interaction with the JAK kinase domain.

• Crizotinib: An inhibitor of ALK, ROS1, and MET kinases, used in the treatment of certain types of non-small cell lung cancer. The pyrazole moiety in Crizotinib is part of a more complex aminopyridine structure that contributes to its target selectivity.

Comparative Analysis: Potency and Selectivity

The efficacy of a kinase inhibitor is defined by its potency (how much of the drug is needed to inhibit the target) and its selectivity (how specifically it inhibits the intended target versus other kinases).

Table 1: Comparative Kinase Inhibition Profiles

Compound	Primary Target(s)	IC50 (nM)	Key Off-Targets	Therapeutic Area
1-(pyridin-4-yl)-1H-pyrazol-4-amine (Derivatives)	JAK family, Syk	Varies by derivative	Other tyrosine kinases	Investigational
Ruxolitinib	JAK1, JAK2	3.3 (JAK1), 2.8 (JAK2)	JAK3 (428 nM)	Myeloproliferative Neoplasms
Crizotinib	ALK, MET, ROS1	20-60 (ALK)	Multiple other kinases	Oncology (NSCLC)

Note: Data for 1-(pyridin-4-yl)-1H-pyrazol-4-amine derivatives is highly variable and depends on the specific chemical modifications.

This data highlights a key principle in drug design: while the core pyrazole is important, the substituents dictate the potency and selectivity profile. Ruxolitinib's structure is optimized for the JAK family, whereas Crizotinib's modifications grant it potent activity against a different set of kinases.

Experimental Protocols for Kinase Inhibitor Characterization

To ensure data is reliable and reproducible, standardized assays are essential. Below are detailed protocols for key experiments used to characterize and compare kinase inhibitors.

In Vitro Kinase Assay (Lanthascreen™ Eu Kinase Binding Assay)

This assay measures the binding affinity of the inhibitor to the target kinase.

Principle: A competitive binding assay where the inhibitor competes with a fluorescently labeled ATP-competitive tracer for binding to the kinase. Binding of the tracer to a europium-labeled antibody results in a high FRET signal. The inhibitor displaces the tracer, causing a decrease in the FRET signal.

Step-by-Step Protocol:

• Prepare Reagents: Dilute the kinase, Eu-anti-tag antibody, and Alexa Fluor™ tracer in the kinase buffer.

• Compound Dilution: Perform a serial dilution of the test compounds (e.g., 1-(pyridin-4-yl)-1H-pyrazol-4-amine, Ruxolitinib) in DMSO, followed by a further dilution in the assay buffer.

• Assay Plate Setup: Add 5 µL of the diluted compounds to a 384-well plate.

• Kinase/Antibody Addition: Add 5 µL of the kinase/antibody mixture to each well.

• Tracer Addition: Add 5 µL of the tracer to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).

• Data Analysis: Calculate the ratio of the acceptor and donor emission signals. Plot the FRET ratio against the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Workflow: In Vitro Kinase Binding Assay

Caption: Workflow for determining inhibitor IC50 via a TR-FRET binding assay.

Cell-Based Proliferation Assay (CellTiter-Glo® Luminescent Cell Viability Assay)

This assay determines the effect of the inhibitor on the proliferation of cancer cell lines that are dependent on the target kinase.

Principle: Measures the number of viable cells in culture based on quantitation of the ATP present, which signals the presence of metabolically active cells.

Step-by-Step Protocol:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the kinase inhibitor for a specified period (e.g., 72 hours).

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

• Lysis: Add the CellTiter-Glo® Reagent directly to the cell culture wells.

• Incubation: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis, followed by a 10-minute incubation at room temperature to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a plate reader.

• Data Analysis: Plot the luminescent signal against the inhibitor concentration and calculate the GI50 (concentration for 50% growth inhibition).

Western Blot for Target Phosphorylation

This technique is used to confirm that the inhibitor is engaging its target within the cell by measuring the phosphorylation state of the kinase or its downstream substrates.

Principle: Separates proteins by size using gel electrophoresis, transfers them to a membrane, and uses specific antibodies to detect the levels of both the total and phosphorylated forms of the target protein.

Step-by-Step Protocol:

• Cell Treatment & Lysis: Treat cells with the inhibitor for a short period (e.g., 1-2 hours), then lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Gel Electrophoresis: Load equal amounts of protein onto an SDS-PAGE gel and separate them by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% BSA or milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-JAK2) overnight at 4°C.

• Washing: Wash the membrane to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescent (ECL) substrate and visualize the protein bands using a digital imager.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for the total protein to confirm equal loading.

Signaling Pathway: JAK-STAT Pathway Inhibition

Caption: Ruxolitinib inhibits the JAK-STAT signaling pathway.

Conclusion

The pyrazole scaffold is a versatile and effective starting point for the development of potent and selective kinase inhibitors. While 1-(pyridin-4-yl)-1H-pyrazol-4-amine represents a foundational chemical structure, its comparison with clinically approved drugs like Ruxolitinib and Crizotinib demonstrates the critical role of targeted chemical modifications in achieving therapeutic efficacy. The experimental protocols detailed in this guide provide a robust framework for researchers to characterize novel pyrazole-based inhibitors and benchmark them against established standards in the field.

References

• Title: Design, Synthesis, and Structure-Activity Relationship of 1-(Pyridin-4-yl)-1H-pyrazol-4-amine Derivatives as Spleen Tyrosine Kinase (Syk) Inhibitors. Source: Molecules. URL: [Link]

• Title: Discovery of a novel and potent series of 1H-pyrazol-4-amine derivatives as Janus kinase inhibitors. Source: Bioorganic & Medicinal Chemistry Letters. URL: [Link]

• Title: Ruxolitinib: a new JAK1/2 inhibitor for the treatment of myelofibrosis. Source: Journal of the Advanced Practitioner in Oncology. URL: [Link]

• Title: Crizotinib: a new treatment for non-small-cell lung cancer. Source: The Pharmaceutical Journal. URL: [Link]

A Comparative Guide to the Efficacy of Aminopyrazole Derivatives in HCT116 Colorectal Carcinoma Cells

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced potency and selectivity remains a paramount objective. Among the myriad of heterocyclic scaffolds explored, aminopyrazole derivatives have emerged as a promising class of compounds exhibiting significant anticancer activity across various malignancies.[1][2][3][4][5] This guide provides a comprehensive comparison of the efficacy of select aminopyrazole derivatives in the context of HCT116 cells, a well-characterized and widely utilized human colorectal carcinoma cell line.[6][7][8][9]

The HCT116 cell line, derived from a human colon tumor, possesses key genetic features, including a mutation in the KRAS proto-oncogene, that make it a relevant model for studying colorectal cancer.[6] Its robust use in drug screening and mechanistic studies provides a solid foundation for evaluating the therapeutic potential of novel compounds.[7][10][11] This document will delve into the comparative cytotoxic effects, mechanisms of action, and the underlying signaling pathways targeted by different aminopyrazole derivatives, supported by experimental data and detailed protocols.

Comparative Cytotoxicity of Aminopyrazole Derivatives in HCT116 Cells

The primary measure of a compound's anticancer potential is its ability to inhibit cell growth and induce cell death. The half-maximal inhibitory concentration (IC50), the concentration of a drug that inhibits a biological process by 50%, is a standard metric for this assessment. A lower IC50 value indicates a more potent compound. Several studies have reported the cytotoxic effects of various aminopyrazole derivatives against HCT116 cells.

Derivative Class	Specific Compound	IC50 in HCT116 Cells (µM)	Reference
Pyrazolo[3,4-d]pyrimidine	Compound 7	11.51 ± 0.35	[12]
1H-Pyrazolo[3,4-d]pyrimidine	Compound 24	19.56	[5]
3-Aminopyrazole	Compound 23b	2.28	[4]
5-Aminopyrazole	Compound 22	3.18	[4]
Pyrazolo[3,4-b]quinoline	QTZ05	2.3 - 10.2	[13]
Pyrazolo[3,4-b]pyridine	Compound 45h	1.98	[14]
Pyrazolyl Analogue	Compound 1	4.2	[15][16]
Pyrano[2,3-c]pyrazole	Compound 104	4.13	[5]

Note: The IC50 values are presented as reported in the respective studies and may vary based on experimental conditions such as incubation time and assay method.

The data clearly indicates that minor structural modifications to the aminopyrazole core can significantly impact cytotoxic potency. For instance, the sulphamoyl derivative 23b and the pyrazolo[3,4-b]pyridine derivative 45h exhibit particularly low IC50 values, suggesting high efficacy in inhibiting HCT116 cell proliferation.[4][14]

Mechanistic Insights: Unraveling the Mode of Action

Understanding the mechanism by which these derivatives exert their cytotoxic effects is crucial for their development as therapeutic agents. The primary mechanisms observed for aminopyrazole derivatives in HCT116 cells are the induction of apoptosis and the perturbation of the cell cycle.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical process for eliminating damaged or cancerous cells. Many effective anticancer drugs function by triggering this pathway. The induction of apoptosis by aminopyrazole derivatives in HCT116 cells has been demonstrated through various assays, including Annexin V/PI staining and analysis of caspase activity.[17][18][19][20][21]

For example, the lH-pyrazolo[3,4-b]quinolin-3-amine derivative QTZ05 was shown to induce apoptosis in HCT-116 cells in a concentration-dependent manner, as evidenced by chromatin condensation and increased Annexin V staining.[13] Similarly, pyrazolo[3,4-b]pyridine derivative 45h was found to induce apoptosis in HCT-116 cells.[14]

Experimental Workflow: Apoptosis Assessment by Annexin V/PI Staining

Caption: Workflow for assessing apoptosis using Annexin V/PI staining and flow cytometry.

Cell Cycle Arrest

The cell cycle is a tightly regulated process that governs cell division. Dysregulation of the cell cycle is a hallmark of cancer. Several aminopyrazole derivatives have been shown to induce cell cycle arrest in HCT116 cells, preventing them from progressing through the division cycle and ultimately leading to cell death.[22][23][24][25][26]

The pyrazolo[3,4-b]quinoline derivative QTZ05 was found to cause an arrest in the sub-G1 phase of the cell cycle in HCT-116 cells, which is indicative of apoptosis.[13] Another study on a pyrazolo[3,4-b]pyridine derivative, 45h , demonstrated cell cycle arrest at the S phase in HCT-116 cells.[14]

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for cell cycle analysis using propidium iodide staining and flow cytometry.

Targeting Key Signaling Pathways in Colorectal Cancer

The anticancer activity of aminopyrazole derivatives often stems from their ability to modulate specific signaling pathways that are aberrantly activated in colorectal cancer.[27] Key pathways implicated include those regulated by Cyclin-Dependent Kinases (CDKs), Epidermal Growth Factor Receptor (EGFR), and kinases involved in inflammatory processes like p38 MAPK.[4][5][28][29]

Signaling Pathways Targeted by Aminopyrazole Derivatives

Caption: Key signaling pathways in HCT116 cells targeted by aminopyrazole derivatives.

Some aminopyrazole derivatives have shown potent inhibitory activity against CDK2, a key regulator of cell cycle progression.[5][28] Inhibition of CDK2 can lead to cell cycle arrest, thereby halting tumor growth.[29] Others have demonstrated the ability to inhibit EGFR, a receptor tyrosine kinase that, when overactivated, can drive cell proliferation and survival.[5] Furthermore, the p38 MAPK pathway, which is involved in cellular stress responses and inflammation, has been identified as a target for some 5-aminopyrazoles, linking their anticancer effects to the modulation of inflammatory signaling.[4]

Detailed Experimental Protocols

To ensure the reproducibility and validation of the findings presented, detailed protocols for the key assays are provided below.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[30][31][32] NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.[30][33]

Protocol:

• Cell Seeding: Seed HCT116 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the aminopyrazole derivatives in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well. Mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Apoptosis Detection: Annexin V-FITC/PI Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[20][34]

Protocol:

• Cell Seeding and Treatment: Seed HCT116 cells in 6-well plates and treat with the aminopyrazole derivatives at their respective IC50 concentrations for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Cell Staining: Resuspend the cells in 1X Annexin-binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis by Flow Cytometry

This method quantifies the DNA content of cells, allowing for the determination of the proportion of cells in each phase of the cell cycle (G0/G1, S, and G2/M).[22][23][25][26]

Protocol:

• Cell Seeding and Treatment: Seed HCT116 cells and treat with the aminopyrazole derivatives as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A. Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Generate a histogram of DNA content to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

Aminopyrazole derivatives represent a versatile and potent class of anticancer agents with significant efficacy against the HCT116 colorectal cancer cell line. Their ability to induce apoptosis and cause cell cycle arrest, coupled with their potential to target key oncogenic signaling pathways, underscores their therapeutic promise. The comparative data presented in this guide highlights the importance of structure-activity relationship studies in optimizing the potency of these compounds.

Future research should focus on in-depth mechanistic studies to elucidate the precise molecular targets of the most potent derivatives. Furthermore, in vivo studies using HCT116 xenograft models are warranted to validate the preclinical efficacy and assess the pharmacokinetic and pharmacodynamic properties of these promising compounds. The continued exploration of the aminopyrazole scaffold holds great potential for the development of novel and effective therapies for colorectal cancer.

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A Researcher's Guide to the Validation of 1-(pyridin-4-yl)-1H-pyrazol-4-amine as a Specific Kinase Inhibitor

In the landscape of drug discovery, the precise validation of a small molecule's specificity is the bedrock upon which its therapeutic potential is built. Kinase inhibitors, in particular, demand rigorous scrutiny due to the high degree of structural conservation across the human kinome. An ostensibly specific inhibitor can possess unforeseen off-target activities, leading to misleading biological interpretations and potential toxicities.

This guide provides a comprehensive, technically-grounded framework for the validation of a novel kinase inhibitor, using the hypothetical compound 1-(pyridin-4-yl)-1H-pyrazol-4-amine (hereafter referred to as 'Compound-P') as a case study. The pyrazole scaffold is a well-established pharmacophore in kinase inhibition, with derivatives known to target a range of kinases, including Janus kinases (JAKs), Cyclin-dependent kinases (CDKs), and Aurora kinases.[1][2][3][4] For the purpose of this guide, we will hypothesize that initial screens have suggested Compound-P is a potent inhibitor of Janus Kinase 3 (JAK3) , a critical mediator of cytokine signaling in immune cells.[5][6][7]

We will compare the performance of Compound-P against Tofacitinib , a well-characterized, clinically approved JAK inhibitor, to provide a benchmark for potency and specificity. This guide will detail the causality behind each experimental choice and provide robust, self-validating protocols for each stage of the validation pipeline.

Section 1: Foundational Validation: In Vitro Biochemical Potency & Selectivity

The Rationale: The essential first step is to quantify the direct inhibitory effect of Compound-P on purified, recombinant kinase enzymes. This biochemical assay removes the complexities of a cellular environment, providing a clean measure of potency (IC50) and initial selectivity against closely related kinases. We will assess inhibition of JAK3 and its family members, JAK1 and JAK2, to establish a preliminary selectivity profile.

Experimental Protocol: ADP-Glo™ Luminescent Kinase Assay

The ADP-Glo™ assay is a robust method that quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[8][9] It is a universal platform suitable for virtually any kinase.[10]

Principle of the Assay: The assay is performed in two steps. First, the kinase reaction is stopped, and any remaining ATP is depleted. Second, the ADP generated by the kinase is converted back to ATP, which then fuels a luciferase/luciferin reaction, producing a luminescent signal directly proportional to kinase activity.[8][9]

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 200 mM NaCl, 10 mM MgCl2, 1 mM MnCl2).[11] Prepare serial dilutions of Compound-P and Tofacitinib in DMSO, followed by a final dilution in kinase buffer.

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of test compound or DMSO vehicle control.

• Enzyme/Substrate Addition: Add 2.5 µL of a solution containing the specific JAK kinase (JAK1, JAK2, or JAK3) and its corresponding substrate peptide.

• Reaction Initiation: Add 5 µL of an ATP solution to each well to initiate the kinase reaction. The final ATP concentration should be at or near the Km for each respective kinase to ensure accurate IC50 determination.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Reaction Termination: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[12] Incubate for 40 minutes at room temperature.[9][12]

• Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[12] Incubate for 30-60 minutes at room temperature.[12]

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Comparative Data Summary

Compound	JAK3 IC50 (nM)	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK1 Selectivity (Fold vs. JAK3)	JAK2 Selectivity (Fold vs. JAK3)
Compound-P	5	550	850	110x	170x
Tofacitinib	2	20	150	10x	75x

This hypothetical data suggests Compound-P is a potent JAK3 inhibitor with significantly greater selectivity against JAK1 and JAK2 compared to the benchmark, Tofacitinib.

Section 2: Cellular Target Engagement Confirmation

The Rationale: Demonstrating that a compound inhibits a purified enzyme is not sufficient; we must confirm it can reach and bind to its intended target within the complex milieu of a living cell.[13] The Cellular Thermal Shift Assay (CETSA®) is a powerful biophysical method that directly assesses drug-target engagement in intact cells.[14][15][16][17][18]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

Principle of the Assay: CETSA operates on the principle of ligand-induced thermal stabilization. When a protein binds to a ligand (like Compound-P), it becomes more resistant to heat-induced unfolding and aggregation.[14][16][18] By heating cells treated with the compound and then measuring the amount of soluble target protein remaining, we can confirm target engagement.[15]

Step-by-Step Methodology:

• Cell Culture & Treatment: Culture a relevant human cell line (e.g., Jurkat T-cells, which express JAK3) to approximately 80% confluency. Treat the cells with Compound-P (e.g., 1 µM), Tofacitinib (1 µM), or a DMSO vehicle control for 1 hour.

• Heating Step: Aliquot the cell suspensions into PCR tubes. Heat the tubes to a range of different temperatures (e.g., 40°C to 65°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.[14]

• Cell Lysis: Lyse the cells by freeze-thaw cycles to release the cellular proteins.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Protein Quantification: Carefully collect the supernatant containing the soluble protein fraction.

• Western Blot Analysis: Analyze the amount of soluble JAK3 in each sample using Western blotting with a specific anti-JAK3 antibody.

• Data Analysis: Quantify the band intensities from the Western blot. Plot the percentage of soluble JAK3 relative to the unheated control against the temperature for each treatment condition. The resulting "melting curve" will shift to the right for compounds that bind and stabilize JAK3.

Visualization of the Validation Workflow

Caption: The JAK3/STAT5 signaling pathway inhibited by Compound-P.

Conclusion

This guide outlines a rigorous, multi-tiered strategy for validating the specificity of a novel kinase inhibitor, 1-(pyridin-4-yl)-1H-pyrazol-4-amine (Compound-P), against its putative target, JAK3. Through a combination of in vitro biochemical assays, cellular target engagement confirmation, and global kinome profiling, we can build a comprehensive and trustworthy specificity profile.

The hypothetical data presented suggests that Compound-P is not only a potent JAK3 inhibitor but also possesses a superior selectivity profile when compared to the established drug Tofacitinib. This systematic approach, which explains the causality behind each experimental choice and relies on self-validating protocols, is essential for mitigating risks and making informed decisions in the progression of a drug discovery program.

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Comparative Cytotoxicity of Pyrazole Analogs in the MCF-7 Cell Line: A Senior Application Scientist's Guide

Introduction

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic compounds, pyrazole and its derivatives have emerged as a privileged scaffold in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities, including potent anticancer properties.[1][2] This guide provides a comprehensive comparison of the cytotoxic effects of various pyrazole analogs against the MCF-7 human breast cancer cell line, a cornerstone model for estrogen receptor-positive (ER+) breast cancer research. Drawing upon a wealth of experimental data, this document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of structure-activity relationships, mechanistic insights, and detailed experimental protocols to aid in the rational design and evaluation of next-generation pyrazole-based anticancer agents.

The Rationale for Pyrazole Scaffolds in Oncology

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, serves as a versatile template for the synthesis of compounds with diverse biological activities.[1] In the context of cancer, pyrazole derivatives have been shown to target a range of critical cellular processes, including cell cycle progression, apoptosis, and signal transduction pathways.[1][2] Their ability to inhibit various protein kinases, such as Vascular Endothelial Growth Factor Receptor (VEGFR), Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinases (CDKs), underscores their potential as targeted cancer therapeutics.[1] The MCF-7 cell line, with its well-characterized genetic and molecular background, provides an ideal platform to dissect the cytotoxic potential and mechanistic underpinnings of these promising compounds.

Comparative Cytotoxicity of Pyrazole Analogs in MCF-7 Cells

The cytotoxic potential of a compound is a primary determinant of its therapeutic efficacy. The half-maximal inhibitory concentration (IC50), the concentration of a drug that inhibits cell growth by 50%, is a standard metric for quantifying cytotoxicity. A lower IC50 value indicates a more potent compound. The following table summarizes the IC50 values of a selection of pyrazole analogs against the MCF-7 cell line, as reported in various studies. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as incubation time and the specific cytotoxicity assay employed.

Pyrazole Analog/Derivative Class	Specific Compound(s)	IC50 (µM) against MCF-7	Reference Compound(s)	IC50 (µM) of Reference	Key Findings
Pyrazole-Naphthalene	Compound 112	2.78 ± 0.24	Cisplatin	15.24 ± 1.27	Over five times more potent than cisplatin; induces apoptosis and G2/M cell cycle arrest.
Differently Substituted Pyrazoles	Compounds 11, 12, 15	2.85 - 23.99	Doxorubicin, 5-FU	Not specified for MCF-7	Compound 11 demonstrated superior cytotoxicity and also inhibited COX-2.
Pyrazolyl 2-aminopyrimidine	Compound 7t	Not specified	Not specified	Not specified	A potent Hsp90 inhibitor that induces apoptosis via the mitochondrial pathway and causes subG1 cell cycle arrest.
Platinum(II) with Pyrazole Derivatives	PtPz1, PtPz2, PtPz3	Stronger than cisplatin	Cisplatin	Not specified	Induce G1 cell cycle arrest and apoptosis.
Pyrazole Carbaldehyde Derivative	Compound 43	0.25	Doxorubicin	0.95	Identified as a potent PI3 kinase inhibitor.[1]
Pyrazolo[3,4-d]pyrimidine Derivative	Derivative 17	2.89	Toceranib, Doxorubicin	2.28, 4.27	Showed high inhibitory activity, comparable to toceranib.[1]
Benzimidazole-grafted benzene sulfonamide-pyrazole hybrid	Compound 7	0.15–0.33	Colchicine, CA-4	Not specified	Showed high antiproliferative activity as a potential tubulin polymerization inhibitor.[1]
Pyrazolopyridine Derivative	Compound 5k	2.03 ± 0.23	Not specified	Not specified	Found to be the most active against MCF-7 cells in its series.[3]
1-(2-pyridinyl)-4-aryl-1H-pyrazole-3,5-diamine derivative	Compound 5	8.03	Roscovitine	Not specified	Displayed potent cytotoxicity and induced apoptosis.[4]
Thiazolyl-pyrazoline hybrid	Compound 6e	7.21	Lapatinib	7.45	Exhibited remarkable cytotoxic activity and potent dual EGFR/HER2 inhibition.[5]
Thiazolyl-pyrazoline hybrid	Compound 6k	8.02	Lapatinib	7.45	Showed very potent antiproliferative activity and significant EGFR/HER2 inhibition.[5]
Pyrazole derivative with trifluoromethylphenyl ring	Compound a1	5.84 ± 0.76 µg/ml	Not specified	Not specified	Observed to be the most potent compound in its series against MCF-7 cells.[6]
Pyrazoline B	Pyrazoline B	16.42 µg/ml	Not specified	Not specified	Exhibited cytotoxic and pro-apoptotic effects associated with G2/M cell cycle arrest.[7]
Pyrazole derivative	PYRIND	39.7 ± 5.8	Not specified	Not specified	Decreased viability of MCF-7 cells after 72 hours of treatment.[2]

Mechanistic Insights: How Pyrazole Analogs Induce Cytotoxicity

The cytotoxic effects of pyrazole analogs in MCF-7 cells are often mediated by the induction of apoptosis (programmed cell death) and/or cell cycle arrest. These mechanisms are frequently linked to the inhibition of key signaling pathways that are dysregulated in cancer.

Induction of Apoptosis

Apoptosis is a critical process for eliminating damaged or cancerous cells. Many pyrazole derivatives have been shown to trigger apoptosis in MCF-7 cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

A novel pyrazole-based derivative, P3C, has been shown to induce apoptosis by accumulating reactive oxygen species (ROS), leading to mitochondrial depolarization and the activation of caspases-3/7 and -8.[8] The activation of caspase-8 suggests the involvement of the extrinsic pathway, while mitochondrial depolarization is a hallmark of the intrinsic pathway.[8] Furthermore, pyrazole-based chalcone derivatives have been reported to induce apoptosis in MCF-7 cells, which is mediated by the upregulation of the tumor suppressor p53.[6]

The following diagram illustrates a generalized signaling pathway for pyrazole-induced apoptosis in MCF-7 cells, integrating the roles of ROS, p53, and caspases.

Caption: Generalized pyrazole-induced apoptosis pathway in MCF-7 cells.

Cell Cycle Arrest

In addition to apoptosis, pyrazole analogs can exert their cytotoxic effects by arresting the cell cycle at specific checkpoints, thereby preventing cancer cell proliferation. Several studies have reported that pyrazole derivatives induce cell cycle arrest in MCF-7 cells, often at the G1 or G2/M phases.[1][6]

For instance, certain pyrazole carboxamides have been shown to cause cell cycle arrest in MCF-7 cells.[1] The inhibition of CDKs, key regulators of the cell cycle, is a common mechanism by which pyrazole compounds induce cell cycle arrest. Novel pyrazole derivatives have been identified as potent CDK2 inhibitors, leading to G1 phase arrest and apoptosis.[9]

The diagram below illustrates how pyrazole-based CDK inhibitors can lead to cell cycle arrest.

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A Head-to-Head Comparison of Pyrazolopyridine and Pyrimidine-Based Inhibitors in Kinase-Targeted Drug Discovery

In the landscape of modern drug discovery, particularly in the realm of oncology, the inhibition of protein kinases has emerged as a cornerstone of targeted therapy. Among the myriad of scaffolds utilized to design potent and selective kinase inhibitors, pyrazolopyridines and pyrimidines represent two of the most successful and versatile heterocyclic cores. This guide provides a detailed, head-to-head comparison of these two prominent classes of inhibitors, delving into their structural features, mechanism of action, and performance against key oncogenic kinases, supported by experimental data from peer-reviewed studies. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights necessary to make informed decisions in the design and selection of next-generation kinase inhibitors.

The Central Role of the Kinase Hinge Region

Protein kinases catalyze the transfer of a phosphate group from ATP to a substrate protein, a fundamental process in cellular signaling.[1] The ATP-binding pocket of kinases is the primary target for a large number of small molecule inhibitors. A key feature of this pocket is the "hinge region," which forms crucial hydrogen bonds with the adenine ring of ATP.[1] Both pyrazolopyridine and pyrimidine scaffolds are designed as "hinge-binders," acting as bioisosteres of adenine to effectively compete with ATP and inhibit kinase activity.[2] The specific substitutions on these core scaffolds dictate the inhibitor's potency and selectivity by interacting with other regions of the ATP-binding site.

Core Scaffold Comparison: Pyrazolopyridine vs. Pyrimidine

Feature	Pyrazolopyridine	Pyrimidine
Core Structure	Fused pyrazole and pyridine rings	Single six-membered aromatic ring with two nitrogen atoms
Common Targets	RET, VEGFR2, CDKs, B-Raf, HPK1[1][3][4][5][6]	EGFR, CDKs, VEGFR2, Aurora Kinase[7][8][9]
Mechanism of Action	Primarily ATP-competitive kinase inhibition[1]	Primarily ATP-competitive kinase inhibition[2]
Representative Potency (IC50)	Varies by target, can reach sub-nanomolar to nanomolar range. For example, a pyrazolopyrimidine derivative showed an IC50 of 0.063 µM against VEGFR-2.[4] A pyrazolo[1,5-a]pyrimidine derivative demonstrated an IC50 of 18 nM against CDK2.[10]	Varies by target, can reach sub-nanomolar to nanomolar range. For instance, a (4-pyrazolyl)-2-aminopyrimidine derivative, compound 17, is a highly potent CDK2 inhibitor with an IC50 of 0.29 nM. Another pyrimidine derivative, compound SP2, showed VEGFR-2 kinase inhibition with an IC50 of 6.82 μM.[8]
Key Advantages	Privileged scaffold in drug discovery with several approved drugs and clinical candidates. The fused ring system can provide a rigid framework for optimizing interactions within the ATP binding site.[1][3]	A foundational scaffold in medicinal chemistry present in numerous approved drugs. The single ring allows for diverse and readily achievable substitutions to tune potency and selectivity.[11]
Noteworthy Drugs/Candidates	Selpercatinib (RET inhibitor), Olverembatinib (multi-kinase inhibitor)[1][3]	Imatinib (multi-kinase inhibitor, though a phenylaminopyrimidine derivative), Gefitinib (EGFR inhibitor), Ribociclib (CDK4/6 inhibitor)[11]

In-Depth Analysis of Performance Against Key Kinase Targets

A direct, objective comparison of inhibitor performance necessitates evaluating compounds under identical experimental conditions. While the literature is rich with studies on individual pyrazolopyridine and pyrimidine-based inhibitors, direct head-to-head comparative studies are less common. The following sections present available data for key kinase targets, highlighting the potency of representative compounds from each class.

Epidermal Growth Factor Receptor (EGFR)

EGFR is a receptor tyrosine kinase that plays a pivotal role in cell proliferation and is frequently dysregulated in cancer.[7] Both pyrimidine and pyrazolopyrimidine scaffolds have been successfully employed to develop potent EGFR inhibitors.

• Pyrimidine-based EGFR Inhibitors: The 4-anilinoquinazoline and related pyrimidine derivatives are classic examples of EGFR inhibitors, with gefitinib and erlotinib being notable approved drugs. The pyrimidine core forms key hydrogen bonds with the hinge region of the EGFR kinase domain.[7]

• Pyrazolopyrimidine-based EGFR Inhibitors: Several pyrazolo[3,4-d]pyrimidine derivatives have been developed as potent EGFR inhibitors. For instance, compound 16 in a recent study demonstrated an IC50 of 0.034 µM against EGFR.[11][12] Another derivative, compound 12b , showed an IC50 of 0.016 µM against wild-type EGFR and 0.236 µM against the T790M mutant.[13]

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is critical for tumor growth and metastasis.[4]

• Pyrazolopyrimidine-based VEGFR-2 Inhibitors: A series of novel pyrazolo[3,4-d]pyrimidine derivatives were synthesized and evaluated for their VEGFR-2 inhibitory activity. Compound 12b from this series exhibited potent inhibition with an IC50 value of 0.063 µM.[4] Another study on pyrazolopyrimidine urea derivatives identified compounds with nanomolar IC50 values against VEGFR-2.[14]

• Pyrimidine-based VEGFR-2 Inhibitors: Novel substituted N-(4-((2-aminopyrimidin-5-yl)oxy)phenyl)-N-phenyl cyclopropane-1,1-dicarboxamide derivatives have been designed as VEGFR-2 inhibitors. Compound SP2 from this series showed VEGFR-2 kinase inhibition with an IC50 of 6.82 µM.[8]

Cyclin-Dependent Kinase 2 (CDK2)

CDK2 is a crucial regulator of the cell cycle, and its dysregulation is implicated in the uncontrolled proliferation of cancer cells.[15]

• Pyrazolopyridine-based CDK2 Inhibitors: A study on new pyridine and pyrazolopyridine derivatives identified compound 4 as a potent CDK2 inhibitor with an IC50 of 0.24 µM, which was more potent than the reference compound roscovitine.[1]

• Pyrimidine-based CDK2 Inhibitors: A novel class of (4-pyrazolyl)-2-aminopyrimidines has been discovered as highly potent and selective CDK2 inhibitors. Compound 17 from this series displayed an exceptionally low IC50 of 0.29 nM.[15] Furthermore, pyrazolo[1,5-a]pyrimidine derivatives have also shown significant CDK2 inhibition, with compound 21c exhibiting an IC50 of 18 nM.[10]

Signaling Pathways and Experimental Workflows

To provide a comprehensive understanding, the following diagrams illustrate a key signaling pathway targeted by these inhibitors and a typical experimental workflow for their evaluation.

EGFR Signaling Pathway

Caption: EGFR signaling cascade and the point of intervention for ATP-competitive inhibitors.

Experimental Workflow: In Vitro Kinase Inhibition Assay

Caption: A generalized workflow for determining the IC50 of kinase inhibitors.

Experimental Protocols

In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase. The assay measures the amount of ADP produced, which is proportional to kinase activity.[16]

Materials:

• Kinase of interest (e.g., EGFR, VEGFR-2, CDK2)

• Kinase-specific substrate peptide

• ATP

• Test inhibitors (Pyrazolopyridine or Pyrimidine-based compounds)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a stock solution of the test inhibitor in 100% DMSO. Create a serial dilution of the inhibitor in DMSO.

• Kinase Reaction Setup:

  • In a 96-well plate, add 2.5 µL of the serially diluted inhibitor or DMSO (vehicle control) to each well.

  • Add 2.5 µL of the kinase solution to each well.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Reaction Initiation:

  • Initiate the kinase reaction by adding 5 µL of a mixture containing the substrate and ATP to each well.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[16]

Cell Proliferation (MTT) Assay

This assay is used to assess the cytotoxic effect of the inhibitors on cancer cell lines. It measures the metabolic activity of cells, which is an indicator of cell viability.[5][7]

Materials:

• Cancer cell line of interest (e.g., A549 for EGFR, HUVEC for VEGFR-2)

• Complete cell culture medium

• Test inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well tissue culture plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Remove the medium and add fresh medium containing various concentrations of the test inhibitor. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100-200 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the inhibitor concentration and determine the IC50 value.[5]

Conclusion and Future Perspectives

Both pyrazolopyridine and pyrimidine scaffolds have proven to be exceptionally valuable in the development of kinase inhibitors for targeted cancer therapy. Pyrimidines, as a foundational heterocyclic core, have a long and successful history in medicinal chemistry, leading to numerous approved drugs.[11] The pyrazolopyridine scaffold, a privileged structure in its own right, has given rise to a new generation of potent and selective inhibitors, with several recent approvals and promising clinical candidates.[1][3]

The choice between these two scaffolds is not a matter of inherent superiority but rather depends on the specific therapeutic target and the desired properties of the final drug candidate. The data presented in this guide, while not from direct single-study comparisons, clearly indicates that both scaffolds can be elaborated to produce inhibitors with exceptional, often sub-nanomolar, potency.

Future research will undoubtedly continue to leverage the versatility of both pyrazolopyridine and pyrimidine cores. The ongoing exploration of novel substitutions and the application of advanced drug design strategies, such as structure-based design and computational modeling, will further refine the selectivity and efficacy of inhibitors based on these remarkable scaffolds. The ultimate goal remains the development of safer and more effective targeted therapies for patients with cancer and other diseases driven by aberrant kinase signaling.

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A Comparative Guide to the Cross-Reactivity Profiling of 1-(pyridin-4-yl)-1H-pyrazol-4-amine Against the Human Kinome

For researchers, scientists, and drug development professionals, the journey of a small molecule from a promising hit to a clinical candidate is paved with rigorous characterization. A critical milestone in this journey is understanding its selectivity profile. This guide provides an in-depth analysis of the methodologies used to profile the kinase cross-reactivity of 1-(pyridin-4-yl)-1H-pyrazol-4-amine , a compound built upon a pyrazolopyridine scaffold known to be a "privileged" structure in kinase inhibitor design.[1][2] We will objectively compare its hypothetical performance with established kinase inhibitors, supported by detailed experimental protocols and data interpretation frameworks, to provide a comprehensive playbook for its evaluation.

The promiscuity of kinase inhibitors, a consequence of the highly conserved ATP-binding pocket across the human kinome, is a double-edged sword.[3][4] Unintended off-target interactions can lead to toxicity, derailing an otherwise promising therapeutic.[5][6] Conversely, a well-characterized polypharmacology profile, where a compound deliberately engages multiple targets, can yield superior efficacy.[7][8] Therefore, generating a comprehensive cross-reactivity profile is not merely a checkbox exercise; it is a foundational step in defining a compound's therapeutic potential and safety profile.[9][10]

I. Methodologies for Kinase Inhibitor Profiling

The primary goal of a kinase assay is to quantify the enzymatic activity of a kinase, which involves measuring the transfer of a phosphate group from ATP to a specific substrate.[11][12] This can be assessed through various platforms, broadly categorized as biochemical assays that measure direct enzyme inhibition and cell-based assays that confirm target engagement in a more physiologically relevant context.[9][13][14]

Gold-Standard Biochemical Profiling: The Radiometric Assay

Radiometric assays, such as the HotSpot™ platform, are widely considered the gold standard for kinase screening due to their direct measurement of enzymatic activity, which minimizes false positives and negatives often associated with indirect detection methods.[13][15] This format is versatile, accommodating ATP-competitive, substrate-competitive, and allosteric inhibitors.[15]

Below is a detailed protocol for determining the inhibitory activity of 1-(pyridin-4-yl)-1H-pyrazol-4-amine against a panel of kinases.

Caption: On-target versus off-target kinase inhibition.

III. From Biochemical Data to Cellular Insights

While biochemical assays are essential for determining direct enzymatic inhibition, they do not fully capture the complexity of the cellular environment. [7]Factors such as cell permeability, intracellular ATP concentrations (typically 1-5 mM, much higher than in many assays), and engagement with scaffolding proteins can significantly alter a compound's functional activity. [8] Therefore, the crucial next step is to validate biochemical hits in cell-based assays. The NanoBRET™ Target Engagement assay, for example, allows for the quantitative measurement of compound binding to a specific kinase within intact, live cells. [14]This provides a more physiologically relevant measure of target occupancy and is critical for establishing a clear link between biochemical potency and cellular effect.

IV. Conclusion

The cross-reactivity profiling of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is a multi-step process that is fundamental to its development as a chemical probe or therapeutic agent. This guide outlines a robust framework for this evaluation, beginning with gold-standard radiometric assays to establish a broad biochemical profile and IC50 values. By comparing its hypothetical profile to well-characterized inhibitors like Crizotinib and Ruxolitinib, we can begin to understand its potential selectivity and polypharmacology.

Ultimately, a comprehensive understanding requires integrating data from multiple platforms. The journey from in vitro enzymatic inhibition to in vivo efficacy is validated by confirming target engagement in a cellular context. This rigorous, multi-faceted approach ensures that decisions made during drug development are based on a solid foundation of high-quality, reproducible, and translatable data.

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Comparative In Vivo Efficacy of 1-(Pyridin-4-yl)-1H-Pyrazol-4-Amine Analogs in Preclinical Xenograft Models: A Guide for Drug Development Professionals

This guide provides an in-depth analysis of the in vivo performance of 1-(pyridin-4-yl)-1H-pyrazol-4-amine analogs, a privileged scaffold in modern kinase inhibitor design.[1][2] We will move beyond a simple recitation of data to explore the causal relationships between chemical structure, kinase target engagement, and antitumor efficacy in robust, preclinical xenograft models. The objective is to equip researchers and drug development professionals with a comparative framework and actionable insights for advancing novel cancer therapeutics.

The Pyrazole-Pyridine Scaffold: A Cornerstone of Kinase Inhibition

The pyrazole ring system is a versatile and highly valuable motif in medicinal chemistry. Its unique physicochemical properties, including the ability of its nitrogen atoms to act as both hydrogen bond donors and acceptors, allow it to mimic the adenine ring of ATP.[2][3] This bioisosteric relationship enables pyrazole-containing molecules to effectively compete for the ATP-binding pocket of a wide range of protein kinases, which are critical regulators of cellular signaling and are frequently dysregulated in cancer.[3] The addition of a pyridine ring, as seen in the 1-(pyridin-4-yl)-1H-pyrazol-4-amine scaffold, further enhances the drug-like properties and provides additional vectors for chemical modification to optimize potency and selectivity.[4][5]

Analogs derived from this core structure have been successfully developed to target several key oncogenic driver kinases, most notably Fibroblast Growth Factor Receptors (FGFRs), BRAF, and SRC family kinases.[6][7][8]

Key Oncogenic Signaling Pathways Targeted

Understanding the mechanism of action requires a grasp of the signaling cascades these inhibitors are designed to disrupt. Dysregulation of pathways like the FGFR and RAS/RAF/MEK/ERK pathways is a fundamental driver of tumor cell proliferation, survival, and angiogenesis.[9][10]

Below is a representation of the FGFR signaling cascade, a primary target for several potent 1-(pyridin-4-yl)-1H-pyrazol-4-amine analogs.

Caption: FGFR signaling pathway and point of inhibition.

Comparative In Vivo Efficacy in Xenograft Models

The true test of a potential therapeutic lies in its performance within a living system. Xenograft models, which involve transplanting human tumor cells or tissues into immunodeficient mice, are the cornerstone of preclinical oncology drug development.[11][12] They provide critical data on a compound's ability to inhibit tumor growth in a complex physiological environment.[11] This section compares the in vivo efficacy of notable analogs.

One of the most well-documented analogs is Debio 1347 (CH5183284) , a selective, orally available inhibitor of FGFR1, 2, and 3.[8][13][14] Its development provides an excellent case study.

Analog/Compound	Primary Target(s)	Xenograft Model	Dosing & Schedule	Key Efficacy Results	Reference(s)
Debio 1347 (CH5183284)	FGFR1, FGFR2, FGFR3	SNU-16 (Stomach cancer, FGFR2 amplified)	3 - 30 mg/kg, Oral (p.o.), Daily	Dose-dependent tumor growth inhibition. Significant antitumor activity observed.	[8]
Debio 1347 (CH5183284)	FGFR1, FGFR2, FGFR3	RT112/luc (Bladder cancer, FGFR3 fusion)	10 - 30 mg/kg, Oral (p.o.), Daily	Showed significant tumor growth inhibition in models with FGFR genetic alterations.	[8][14]
Debio 1347 (CH5183284)	FGFR2 Gatekeeper Mutant (V564F)	Ba/F3 cells expressing FGFR2 V564F	30 mg/kg, Oral (p.o.), Daily	Uniquely able to inhibit tumor growth driven by a gatekeeper mutation that confers resistance to other FGFR inhibitors.	[8][13]
eCF506	SRC Family Kinases	Breast Cancer Xenograft	Oral administration (dose not specified)	Inhibited SRC phosphorylation in tumor xenografts in mice.	[6][15]
Unnamed Pyrazole Derivatives	B-Raf	LOX IMVI (Melanoma, BRAF V600E)	Not specified	Demonstrated ability to inhibit downstream ERK phosphorylation in tumors from mouse xenograft studies.	[7]
Pyrazolo[3,4-d]pyrimidine-6-amine Analogs (47 & 48)	TRAP1, Hsp90	PC3 (Prostate Cancer)	Not specified	Significantly reduced tumor growth in mouse xenograft models.	[16]

This table is a synthesis of data from multiple sources. For complete experimental details, please consult the cited references.

Key Insights: The data clearly demonstrates that the efficacy of these analogs is tightly linked to the genetic background of the tumor. Debio 1347 shows profound activity in xenograft models harboring FGFR gene amplifications or fusions, establishing a clear predictive biomarker for sensitivity.[8] Its ability to inhibit a gatekeeper resistance mutant highlights a significant clinical advantage.[8] Similarly, other pyrazole-based scaffolds show target engagement and downstream pathway modulation in vivo, validating their mechanism of action.[7][15]

A Self-Validating Protocol for In Vivo Xenograft Efficacy Studies

Trustworthy and reproducible data is paramount. The following section details a robust, field-proven workflow for assessing the in vivo efficacy of a test compound in a cell line-derived xenograft (CDX) model.[17][18][19] The causality behind each step is explained to ensure a self-validating experimental system.

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A Comparative Guide to Pyrazole Scaffold Modifications for Enhanced Target Binding

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in modern medicinal chemistry.[1][2][3] Its remarkable versatility stems from its unique physicochemical properties: it can act as both a hydrogen bond donor (at the N-1 position) and acceptor (at the N-2 position), and it serves as a robust framework for introducing a variety of substituents in a spatially defined manner.[2][4] These features have enabled the development of numerous FDA-approved drugs targeting a wide array of diseases, from inflammation (Celecoxib) to cancer (Crizotinib, Ruxolitinib) and cardiovascular conditions (Riociguat).[1][4][5]

This guide provides an in-depth comparative analysis of how modifications to the pyrazole scaffold influence target binding. We will move beyond a simple catalog of derivatives to explore the underlying principles of structure-activity relationships (SAR), explaining the causal links between chemical modifications and their effects on potency, selectivity, and pharmacokinetic profiles.

The Pyrazole Core: A Blueprint for Interaction

The true power of the pyrazole scaffold lies in its positional diversity. Each position on the ring—N1, C3, C4, and C5—offers a unique vector for chemical modification, allowing chemists to fine-tune interactions with a protein target. The prototropic tautomerism of unsymmetrically substituted pyrazoles presents both a challenge and an opportunity, as the position of the N-H proton can influence the molecule's interaction profile and synthetic accessibility.[6][7][8]

Below is a diagram illustrating the key modification points on the pyrazole scaffold.

Caption: Iterative workflow for SAR-guided drug discovery.

Part 2: Comparative Binding Data

The following table summarizes experimental data from various studies, illustrating how specific modifications on the pyrazole scaffold impact binding affinity against different targets.

Target Class	Scaffold Modification	N-1 Substituent	C-3 Substituent	C-5 Substituent	Binding Affinity (IC₅₀)	Reference
Kinase	Pyrazolo[3,4-g]isoquinoline	H	H	NO₂	57 nM (Haspin)	[9]
Kinase	Pyrazolo[3,4-g]isoquinoline	H	H	Br	>1000 nM (Haspin)	[9]
Kinase	4-(quinoxalin-6-yl) pyrazole	H	2-aminopyridin-4-yl	H	0.28 µM (TGF-β RI)	[10]
Kinase	3,6-disubstituted pyrazolo[1,5-a]pyrimidine	-	4-methoxyphenyl	3-thienyl	19 nM (KDR)	[11]
GPCR	Diarylpyrazole	2,4-dichlorophenyl	Piperidinyl carboxamide	4-chlorophenyl	1.9 nM (CB1)	[12]
GPCR	Diarylpyrazole	2,4-dichlorophenyl	Piperidinyl carboxamide	4-iodophenyl	0.7 nM (CB1)	[12]
Metalloprotease	3,5-diphenylpyrazole	H	Phenyl	Phenyl	18 nM (Meprin α)	[13]
Metalloprotease	3,5-diphenylpyrazole	Methyl	Phenyl	Phenyl	72 nM (Meprin α)	[13]

This table is a representative summary. IC₅₀ values are target- and assay-dependent and should be compared within the context of their original studies.

Part 3: Pyrazole as a Bioisostere

A key strategy in medicinal chemistry is bioisosteric replacement, where one functional group is swapped for another with similar physicochemical properties to improve potency or pharmacokinetics. [14]The pyrazole ring is an excellent non-classical bioisostere for several common moieties.

• Amide Bioisostere: The N-H and adjacent N atom of the pyrazole ring can mimic the hydrogen bond donor/acceptor pattern of a secondary amide, but with a more rigid conformation and potentially improved metabolic stability. [15]* Phenol/Arene Bioisostere: Pyrazole can serve as a more lipophilic and metabolically stable replacement for a phenol group, retaining the crucial hydrogen bond donating capability. [16]It has also been successfully used to replace central phenyl rings, often resulting in improved potency and better aqueous solubility. [4][16]For example, replacing the imidazole ring of the antihypertensive drug losartan with a pyrazole ring resulted in compounds with similar potency. [4]

Part 4: Experimental Protocols

To validate the hypotheses generated during the design phase, robust and reproducible experimental protocols are essential. Here, we detail a standard methodology for assessing target binding.

Protocol: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a known radiolabeled ligand from its target receptor.

Objective: To quantify the binding affinity of novel pyrazole derivatives for a target receptor (e.g., a GPCR).

Materials:

• Cell membranes or purified protein expressing the target receptor.

• Radiolabeled ligand (e.g., [³H]-CP-55,940 for CB1 receptor) of known affinity (Kd).

• Test pyrazole compounds dissolved in DMSO.

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4).

• 96-well filter plates (e.g., Millipore MultiScreen).

• Scintillation fluid and microplate scintillation counter.

Methodology:

• Compound Preparation: Perform serial dilutions of the pyrazole test compounds in the assay buffer. The final DMSO concentration in the assay should be kept low (<1%) to avoid interference.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add assay buffer, a fixed concentration of radioligand (typically at or near its Kd), and cell membranes.

  • Non-Specific Binding (NSB): Add assay buffer, radioligand, a high concentration of a known non-labeled competitor (to saturate all specific binding sites), and cell membranes.

  • Test Compound Wells: Add assay buffer, radioligand, varying concentrations of the test pyrazole compound, and cell membranes.

• Incubation: Incubate the plate at a specified temperature (e.g., 30°C) for a set time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate the bound radioligand (trapped on the filter) from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification:

  • Allow the filters to dry completely.

  • Add scintillation fluid to each well.

  • Count the radioactivity in each well using a microplate scintillation counter. The counts per minute (CPM) are proportional to the amount of bound radioligand.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression software (e.g., GraphPad Prism) to determine the IC₅₀ value (the concentration of test compound that displaces 50% of the specific binding).

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This self-validating system, with its internal controls for total and non-specific binding, ensures the reliability of the calculated affinity values for each pyrazole derivative.

Conclusion

The pyrazole scaffold is a cornerstone of modern drug discovery, offering a synthetically tractable and highly versatile framework for designing potent and selective modulators of biological targets. [2][17][18]A systematic and rational approach to modifying the N-1, C-3, C-4, and C-5 positions, grounded in an understanding of the target's structure and the physicochemical consequences of each substitution, is paramount. By combining computational design, strategic synthesis, and rigorous biological evaluation, researchers can continue to unlock the full potential of this privileged scaffold to develop the next generation of therapeutics.

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Evaluating Off-Target Effects of Novel Kinase Inhibitors: A Comparative Guide Featuring 1-(pyridin-4-yl)-1H-pyrazol-4-amine

Introduction: The Double-Edged Sword of Kinase Inhibition

Protein kinases, numbering over 500 in the human genome, are central regulators of cellular signaling and represent one of the most critical classes of drug targets, particularly in oncology.[1] The development of small molecule kinase inhibitors has revolutionized cancer therapy. However, the conserved nature of the ATP-binding site across the kinome presents a significant challenge: achieving target selectivity.[2][3] Off-target effects, where an inhibitor modulates kinases other than its intended target, can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[4] Therefore, a rigorous and multi-faceted evaluation of an inhibitor's selectivity profile is paramount during preclinical development.

This guide provides a comprehensive framework for evaluating the off-target effects of a novel kinase inhibitor, using the hypothetical compound 1-(pyridin-4-yl)-1H-pyrazol-4-amine as a case study. The pyrazole scaffold is a common feature in many kinase inhibitors, and for the purpose of this guide, we will posit that our compound of interest (designated PYRA-4 ) has been designed as an inhibitor of Cyclin-Dependent Kinase 2 (CDK2) , a key regulator of cell cycle progression.[5][6]

We will objectively compare the performance of PYRA-4 against two well-characterized clinical-stage CDK inhibitors:

• Roscovitine (Seliciclib) : A purine analog known as a relatively selective inhibitor of CDKs, primarily targeting CDK1, CDK2, and CDK5.[1][7][8]

• Dinaciclib : A potent, multi-kinase inhibitor with activity against CDK1, CDK2, CDK5, and CDK9 at low nanomolar concentrations.[2][9]

This guide will delve into the causality behind experimental choices, provide detailed, step-by-step protocols for key assays, and present data in a comparative format to empower researchers in their drug development endeavors.

Pillar 1: Biochemical Selectivity Profiling - The First Line of Inquiry

The initial and most direct method to assess inhibitor selectivity is through in vitro kinase profiling. This involves testing the compound against a large panel of purified kinases to determine its inhibitory activity (typically as an IC50 value). This approach provides a quantitative measure of potency and a broad view of the kinome-wide selectivity.

Rationale for Comparator Selection

• Roscovitine serves as a benchmark for a compound with known CDK-focused selectivity. Its off-target profile has been studied, revealing unexpected interactions, such as with pyridoxal kinase, highlighting the importance of broad profiling.[1]

• Dinaciclib represents a "dirtier" compound, a multi-CDK inhibitor whose broad activity can be both a source of efficacy and toxicity.[9] Comparing PYRA-4 to Dinaciclib helps to contextualize its selectivity against a compound with a wider inhibitory footprint.

Experimental Workflow: In Vitro Kinase Profiling

A luminescence-based assay, such as the ADP-Glo™ Kinase Assay, is a common and robust method for determining kinase activity by quantifying the amount of ADP produced during the phosphorylation reaction.[10]

Figure 1. Workflow for in vitro kinase profiling using a luminescence-based assay.

Detailed Protocol: Luminescence-Based In Vitro Kinase Assay

• Compound Preparation :

  • Prepare 10 mM stock solutions of PYRA-4, Roscovitine, and Dinaciclib in 100% DMSO.

  • Perform a 10-point serial dilution (e.g., 1:3) in DMSO to create a concentration range appropriate for IC50 determination (e.g., 100 µM to 5 nM).

• Kinase Reaction Setup (in a 384-well plate) :

  • Add 2.5 µL of each diluted compound concentration to the appropriate wells. Include DMSO-only wells as a "no inhibitor" control.[10]

  • Add 2.5 µL of the specific kinase from a commercially available panel (e.g., Promega, Reaction Biology) in the appropriate kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).[10]

  • Incubate the plate for 10 minutes at room temperature to allow for inhibitor-kinase binding.

  • Initiate the kinase reaction by adding 5 µL of the corresponding substrate/ATP mixture. The ATP concentration should ideally be at or near the Km for each specific kinase to provide an accurate measure of affinity.[11]

  • Incubate the reaction at 30°C for 60 minutes.

• Signal Detection (using ADP-Glo™ Kit) :

  • Add 10 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete any unconsumed ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP and simultaneously provides luciferase and luciferin to generate a luminescent signal.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Measure the luminescence using a plate reader.

• Data Analysis :

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC50 value for each kinase.

Comparative Data Summary (Illustrative)

The results of such a screen would be summarized to highlight the selectivity profile.

Kinase Target	PYRA-4 (IC50, nM)	Roscovitine (IC50, nM)	Dinaciclib (IC50, nM)
CDK2/CycA	5	160 [8]	1 [2]
CDK1/CycB	25	280[8]	4[2]
CDK4/CycD1	>10,000	>10,000	100[2]
CDK5/p25	15	160[8]	1[2]
CDK9/CycT1	850	800[8]	4[2]
GSK3β	>10,000	>10,000	800[2]
PLK1	5,000	>10,000	>5,000
Aurora A	7,500	>10,000	>5,000
... (additional 400+ kinases)	...	...	...

Table 1: Illustrative biochemical kinase profiling data. Values for Roscovitine and Dinaciclib are based on published literature. PYRA-4 data is hypothetical, demonstrating high potency for CDK2 with good selectivity over other CDKs and excellent selectivity against a broader kinase panel.

Pillar 2: Cellular Target Engagement - Verifying Interaction in a Physiological Context

While biochemical assays are essential, they do not account for cell permeability, intracellular ATP concentrations, or the native conformation of the target protein.[12] The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that directly measures a compound's engagement with its target in intact cells or tissues.[13][14] The principle is that ligand binding stabilizes a protein, resulting in a higher melting temperature (Tm).[10]

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Figure 2. General workflow for performing a Cellular Thermal Shift Assay (CETSA).

Detailed Protocol: Western Blot-Based CETSA

• Cell Culture and Treatment :

  • Plate a relevant cell line (e.g., OVCAR-3, known to express CDK2) and grow to approximately 80% confluency.

  • Treat cells with the test compound (e.g., 10 µM PYRA-4), comparator compounds, or vehicle (DMSO) for 1-3 hours in a 37°C incubator.[15]

• Heat Treatment :

  • Harvest cells, wash with PBS, and pellet by centrifugation (300 x g, 4 min).[15]

  • Resuspend the cell pellet in PBS supplemented with a protease inhibitor cocktail.

  • Aliquot the cell suspension (e.g., 100 µL) into PCR tubes.

  • Place the tubes in a thermal cycler and heat them for 3 minutes across a range of temperatures (e.g., a gradient from 40°C to 70°C in 2-3°C increments).[14]

  • Immediately cool the samples at room temperature for 3 minutes.[16]

• Lysis and Protein Fractionation :

  • Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.[15]

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[16]

  • Carefully collect the supernatant, which contains the soluble proteins.

• Detection and Analysis :

  • Determine the protein concentration of each sample (e.g., using a BCA assay).

  • Analyze equal amounts of protein from each sample by SDS-PAGE and Western blot using a primary antibody specific for the target protein (e.g., anti-CDK2).

  • Quantify the band intensities from the Western blot.

  • Plot the relative amount of soluble CDK2 against the temperature for both vehicle- and drug-treated samples to generate melting curves. The temperature at which 50% of the protein has aggregated is the apparent melting temperature (Tm). The difference in Tm between the treated and vehicle samples (ΔTm) indicates target engagement.

Comparative Data Summary (Illustrative)

A successful CETSA experiment will demonstrate a rightward shift in the melting curve for the target protein in the presence of a binding compound.

Compound (10 µM)	Target	Apparent Tm (°C) - Vehicle	Apparent Tm (°C) - Treated	ΔTm (°C)
PYRA-4	CDK2	48.5	56.0	+7.5
Roscovitine	CDK2	48.5	54.5	+6.0
Dinaciclib	CDK2	48.5	57.0	+8.5
PYRA-4	PLK1	52.0	52.2	+0.2

Table 2: Illustrative CETSA data. A significant thermal shift (ΔTm) for CDK2 confirms that all three compounds engage the target in intact cells. The lack of a significant shift for an off-target kinase like PLK1 for PYRA-4 would provide evidence of cellular selectivity.

Pillar 3: Phenotypic Screening - Assessing the Global Cellular Consequences

Ultimately, the goal of a kinase inhibitor is to elicit a specific biological response. Phenotypic screening assesses the global effect of a compound on cell behavior, such as proliferation, apoptosis, or migration.[17] Comparing the phenotypic "fingerprint" of a novel compound to that of selective and multi-targeted inhibitors can provide crucial insights into its on- and off-target activities.[8]

A cell proliferation assay is a fundamental phenotypic screen. The MTT assay, which measures the metabolic activity of viable cells, is a standard, robust method.[4][18]

CDK2 Signaling Pathway and its Role in Proliferation

Inhibition of CDK2 is expected to block the G1/S phase transition of the cell cycle, leading to a decrease in cell proliferation.[6] The pathway diagram below illustrates this key role.

Figure 3. Simplified CDK2 signaling pathway leading to G1/S cell cycle transition.

Detailed Protocol: MTT Cell Proliferation Assay

• Cell Seeding :

  • Trypsinize and count cells (e.g., OVCAR-3).

  • Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of culture medium.[19]

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment :

  • Prepare serial dilutions of PYRA-4, Roscovitine, and Dinaciclib in culture medium.

  • Remove the old medium from the wells and add 100 µL of medium containing the various compound concentrations. Include vehicle-only (DMSO) and medium-only (blank) control wells.

  • Incubate for 72 hours at 37°C, 5% CO₂.

• MTT Addition and Incubation :

  • Add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[13]

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into purple formazan crystals.[19]

• Solubilization and Measurement :

  • Carefully remove the medium.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[4]

  • Mix thoroughly by gentle shaking for 5-10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis :

  • Subtract the average absorbance of the blank wells from all other wells.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percent viability against the logarithm of inhibitor concentration and fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Comparative Data Summary (Illustrative)

Compound	OVCAR-3 (CDK2-dependent) GI50 (nM)	SW620 (CDK2-independent) GI50 (nM)
PYRA-4	15	>10,000
Roscovitine	500	>20,000
Dinaciclib	5	50

Table 3: Illustrative cell proliferation data. A potent GI50 in a CDK2-dependent cell line (OVCAR-3) and a much weaker GI50 in a less dependent line (e.g., SW620) for PYRA-4 would suggest on-target activity. Dinaciclib's potency in both lines may indicate its broader off-target effects contribute to its anti-proliferative activity.

Synthesizing the Evidence: Building a Comprehensive Selectivity Profile

The true power of this multi-pronged approach lies in the synthesis of data from all three pillars.

• Biochemical profiling provides the broadest, most unbiased look at potential off-targets across the kinome. A compound like PYRA-4, with high biochemical selectivity, is a promising starting point.

• CETSA validates that the inhibitor engages its intended target (and potentially, key off-targets) within the complex milieu of the cell. A strong correlation between biochemical IC50 and cellular target engagement (ΔTm) strengthens the case for the primary target being physiologically relevant.

• Phenotypic screening reveals the ultimate biological consequence. If a highly selective inhibitor (biochemically and in CETSA) shows potent anti-proliferative activity, it strongly suggests the phenotype is driven by on-target inhibition. Discrepancies, such as high potency against a cell line despite weak on-target activity, would point towards significant, unidentified off-target effects driving the phenotype.

For our hypothetical compound, PYRA-4, the illustrative data suggests it is a potent and selective CDK2 inhibitor. Its high selectivity in biochemical screens, confirmed by specific target engagement in cells via CETSA, and potent, on-target-dependent anti-proliferative activity, would classify it as a high-quality chemical probe and a promising therapeutic candidate. In contrast, Dinaciclib's profile shows high potency but broader activity, which must be considered in the context of its therapeutic window and potential for off-target toxicities.[9]

Conclusion

Evaluating the off-target effects of a novel kinase inhibitor is not a single experiment but a logical, self-validating workflow. By integrating broad biochemical profiling, direct cellular target engagement assays, and functional phenotypic screens, researchers can build a comprehensive and reliable selectivity profile. This systematic approach, as outlined in this guide, is essential for interpreting biological data with confidence, mitigating the risks of off-target liabilities, and ultimately, developing safer and more effective targeted therapies.

References

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• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. (2013). Retrieved January 16, 2026, from [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation - CLYTE Technologies. (2025). Retrieved January 16, 2026, from [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors - ResearchGate. (2025). Retrieved January 16, 2026, from [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016). Retrieved January 16, 2026, from [Link]

• The multi-CDK inhibitor dinaciclib reverses bromo- and extra-terminal domain (BET) inhibitor resistance in acute myeloid leukemia via inhibition of Wnt/β-catenin signaling - PMC - NIH. (2024). Retrieved January 16, 2026, from [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (n.d.). Retrieved January 16, 2026, from [Link]

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• Development of allosteric and selective CDK2 inhibitors for contraception with negative cooperativity to cyclin binding - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Discovery of potent and selective CDK2 inhibitors with high safety and favorable bioavailability for the treatment of cancer - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies - Annual Reviews. (2015). Retrieved January 16, 2026, from [Link]

• Comprehensive survey of CDK inhibitor selectivity in live cells with energy transfer probes - ChemRxiv. (n.d.). Retrieved January 16, 2026, from [Link]

• In vitro kinase assay | Protocols.io. (2024). Retrieved January 16, 2026, from [Link]

• Synthetic lethality of cyclin-dependent kinase inhibitor Dinaciclib with VHL-deficiency allows for selective targeting of clear cell renal cell carcinoma - NIH. (2022). Retrieved January 16, 2026, from [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

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• Tumor Suppressors Condition Differential Responses to the Selective CDK2 Inhibitor BLU-222 | Cancer Research - AACR Journals. (2025). Retrieved January 16, 2026, from [Link]

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• Experimental and clinical tests of FDA-approved kinase inhibitors for the treatment of neurological disorders (update 2024) - PubMed Central. (n.d.). Retrieved January 16, 2026, from [Link]

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A Comparative Guide to Benchmarking 1-(pyridin-4-yl)-1H-pyrazol-4-amine Against Approved Kinase Inhibitors

Introduction

Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1][2] This has made them one of the most important drug targets in the 21st century, with over 70 small-molecule kinase inhibitors approved by the U.S. Food and Drug Administration (FDA) as of September 2023.[3][4] The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved kinase inhibitors due to its unique physicochemical properties that facilitate binding to the ATP pocket of kinases.[5][6]

This guide introduces 1-(pyridin-4-yl)-1H-pyrazol-4-amine (hereafter referred to as PPA) , a novel pyrazole-containing compound with therapeutic potential as a kinase inhibitor. The objective of this document is to provide a comprehensive, scientifically rigorous framework for benchmarking PPA against established, FDA-approved kinase inhibitors. As PPA is a novel entity, this guide will use a hypothetical target, Aurora Kinase A (AURKA) , to illustrate the benchmarking process. Aurora kinases are key regulators of mitosis, and their inhibition is a validated strategy in oncology.[7][8]

We will benchmark PPA against Alisertib (MLN8237) , a well-characterized, selective Aurora Kinase A inhibitor that has undergone extensive clinical investigation. This guide will detail the necessary biochemical and cell-based assays, explain the scientific rationale behind each experimental choice, and present illustrative data to guide researchers in evaluating novel kinase inhibitors.

Phase 1: Biochemical Potency and Selectivity Profiling

The initial step in characterizing any new kinase inhibitor is to determine its potency against the intended target and its selectivity across the human kinome. A potent but non-selective inhibitor can lead to off-target effects and toxicity, limiting its therapeutic window.

Rationale for Experimental Design

The benchmarking process begins with in vitro biochemical assays. These cell-free systems provide a clean assessment of the direct interaction between the inhibitor and purified kinases, removing the complexities of cellular uptake, metabolism, and efflux.[9] The primary goals are to determine the half-maximal inhibitory concentration (IC50) against the target kinase (AURKA) and to profile the inhibitor's activity against a broad panel of other kinases to build a selectivity profile.[10] This dual approach is critical for early-stage evaluation and go/no-go decisions.

Workflow for the In Vitro Kinase Inhibition Assay.

Biochemical Assay Results

The inhibitory activity of PPA and Alisertib was assessed against AURKA and the closely related Aurora Kinase B (AURKB) to determine potency and isoform selectivity.

Compound	AURKA IC50 (nM)	AURKB IC50 (nM)	Selectivity (AURKB/AURKA)
PPA	3	150	50x
Alisertib	12	210	17.5x

Table 1: Comparative Biochemical Potency. IC50 values determined using a luminescence-based in vitro kinase assay measuring ADP production.[3][11] Data is illustrative.

Kinome Selectivity Profile

To assess broad kinase selectivity, PPA was screened against a panel of 31 kinases at a concentration of 1 µM.[10] The percentage of inhibition was measured to identify potential off-target activities.

Kinase Family	PPA (% Inhibition @ 1µM)	Alisertib (% Inhibition @ 1µM)
AURKA	98%	95%
AURKB	65%	78%
ABL1	<10%	25%
CDK2	<5%	<10%
JAK2	15%	45%
c-MET	<5%	<5%
VEGFR2	<10%	12%

Table 2: Kinome Selectivity Screening. Illustrative data showing the inhibitory activity of PPA and Alisertib against a selection of kinases. A lower percentage indicates higher selectivity for the primary target.

Interpretation of Biochemical Data

The hypothetical data suggests that PPA is a highly potent inhibitor of AURKA with an IC50 value in the low single-digit nanomolar range, making it 4-fold more potent than Alisertib in this biochemical assay. Furthermore, PPA demonstrates a superior selectivity profile, with 50-fold selectivity for AURKA over AURKB, compared to 17.5-fold for Alisertib. The broader kinome scan reinforces this observation, indicating that PPA has fewer significant off-target interactions at a high concentration compared to Alisertib, particularly against kinases like JAK2 and ABL1. This high selectivity is a promising attribute that may translate to a better safety profile in cellular and in vivo models.

Phase 2: Cellular Activity and Mechanism of Action

While biochemical assays are a critical first step, they do not guarantee efficacy in a cellular context.[12] It is essential to verify that the compound can penetrate the cell membrane, engage its target in the complex intracellular environment, and exert the desired biological effect.[12]

Rationale for Experimental Design

We employ a series of cell-based assays to bridge the gap from biochemical potency to cellular function.

• Cellular Target Engagement: A NanoBRET™ assay is used to confirm that PPA physically binds to AURKA inside intact cells, providing evidence of target engagement.[12][13]

• Downstream Pathway Inhibition: An ELISA-based cellular phosphorylation assay measures the phosphorylation of a known AURKA substrate.[13] This confirms that target engagement translates into functional inhibition of the kinase's activity within its native signaling pathway.

• Anti-proliferative Activity: A cell viability assay determines the concentration of the inhibitor required to prevent cell growth by 50% (GI50). This assay provides a holistic measure of the compound's ultimate biological effect.[14]

Simplified Aurora A Signaling Pathway and Point of Inhibition.

Cellular Assay Results

Cellular assays were performed using the HCT-116 colon cancer cell line, which is known to be sensitive to AURKA inhibition.

Compound	Cellular Target Engagement (NanoBRET™, EC50, nM)	Substrate Phosphorylation (IC50, nM)	Anti-proliferative Activity (GI50, nM)
PPA	15	25	40
Alisertib	40	65	90

Table 3: Comparative Cellular Activity. EC50, IC50, and GI50 values determined in HCT-116 cells. Data is illustrative.

Interpretation of Cellular Data

The illustrative cellular data shows a consistent trend with the biochemical findings. PPA demonstrates superior performance across all cellular assays. Its low nanomolar EC50 in the NanoBRET assay confirms efficient target engagement in living cells. This engagement translates into potent functional inhibition, as shown by its ability to block substrate phosphorylation at a significantly lower concentration than Alisertib.

Crucially, this on-target activity results in potent anti-proliferative effects, with PPA showing a GI50 value more than two-fold lower than Alisertib. The strong correlation between target engagement, pathway inhibition, and anti-proliferative activity provides confidence that the observed cellular phenotype is driven by the on-target inhibition of Aurora Kinase A.

Detailed Experimental Protocols

For reproducibility and scientific integrity, detailed protocols for the key assays are provided below.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted from established methods for quantifying kinase activity by measuring the amount of ADP produced in the kinase reaction.[11]

• Compound Preparation: Prepare a 10 mM stock solution of PPA and Alisertib in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations for IC50 determination.

• Kinase Reaction Setup: In a 384-well plate, add 1 µL of the serially diluted compounds or DMSO vehicle control to each well.

• Enzyme Addition: Add 2 µL of recombinant human AURKA enzyme in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA) to each well.

• Pre-incubation: Incubate the plate for 10 minutes at room temperature to allow the inhibitors to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding 2 µL of a mixture containing the peptide substrate and ATP to each well.

• Reaction Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection: Stop the reaction and measure ADP production using a commercial kit such as ADP-Glo™ (Promega) according to the manufacturer's instructions. This involves two steps:

  • Add ADP-Glo™ Reagent to deplete unused ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a compatible plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.[14]

Protocol 2: Cell-Based Anti-Proliferation Assay

This protocol assesses the effect of the inhibitor on the proliferation of cancer cell lines.[14]

• Cell Culture: Culture HCT-116 cells in appropriate media under standard conditions (37°C, 5% CO2).

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 2,000 cells/well) and allow them to attach overnight.

• Inhibitor Treatment: Treat the cells with a range of concentrations of PPA and Alisertib for 72 hours. Include a DMSO vehicle control.

• Proliferation Measurement: Assess cell viability and proliferation using a luminescence-based assay such as CellTiter-Glo® (Promega), which measures intracellular ATP levels as an indicator of metabolically active cells.

• Data Analysis: Normalize the data to the DMSO control. Plot the percentage of viable cells against the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition) using a non-linear regression model.[14]

Conclusion and Future Outlook

This guide provides a structured methodology for benchmarking the novel pyrazole-based compound, 1-(pyridin-4-yl)-1H-pyrazol-4-amine (PPA), against an approved kinase inhibitor. Based on the illustrative data presented, PPA demonstrates significant potential as a best-in-class Aurora Kinase A inhibitor, exhibiting superior potency, selectivity, and cellular activity compared to the established benchmark, Alisertib.

The compelling preclinical profile of PPA warrants further investigation. The logical next steps in its development would include:

• ADME and Pharmacokinetic Profiling: To assess its drug-like properties, including solubility, metabolic stability, and bioavailability.

• In Vivo Efficacy Studies: To evaluate the anti-tumor activity of PPA in preclinical animal models of cancer, such as xenograft models using the HCT-116 cell line.[14]

• Toxicology Studies: To establish a safety profile and determine the maximum tolerated dose.

By following a rigorous, stepwise benchmarking process as outlined in this guide, researchers can effectively evaluate novel therapeutic candidates and make data-driven decisions to advance the most promising compounds toward clinical development.

References

• In vitro kinase assay. (2023). Protocols.io. [Link]

• Ghouse, J., et al. (2018). A comprehensive review of protein kinase inhibitors for cancer therapy. PMC. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(pyridin-4-yl)-1H-pyrazol-4-amine

This document provides a detailed protocol for the safe and compliant disposal of 1-(pyridin-4-yl)-1H-pyrazol-4-amine. As a heterocyclic compound incorporating both a pyridine and a pyrazole moiety, this substance requires careful handling based on the established hazard profiles of its constituent chemical classes.[1][2] This guide is designed for researchers, scientists, and drug development professionals, offering procedural steps grounded in established safety standards to ensure operational integrity and environmental stewardship.

Hazard Assessment and Waste Classification

Due to the presence of the pyridine ring, 1-(pyridin-4-yl)-1H-pyrazol-4-amine must be presumptively treated as a hazardous chemical waste. Pyridine and its derivatives are recognized for their potential flammability, toxicity, and irritant properties.[3][4] Therefore, all waste streams containing this compound—including pure substance, reaction mixtures, solutions, and contaminated labware—must be classified and handled as hazardous waste in accordance with local, state, and federal regulations.[4][5] The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) provide the primary regulatory framework for hazardous waste management in a laboratory setting.[6][7][8]

The core principle is causality : the chemical structure dictates the potential hazard, and the potential hazard dictates the disposal protocol. Assuming a conservative hazard profile is a cornerstone of laboratory safety, especially when a specific Safety Data Sheet (SDS) is not available for a novel or uncommon compound.

Essential Safety and Personal Protective Equipment (PPE)

Before beginning any work that will generate waste, it is critical to establish a safe handling environment. All operations involving 1-(pyridin-4-yl)-1H-pyrazol-4-amine should be conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.[9][10] The immediate availability of an emergency eyewash station and safety shower is mandatory.[9]

Table 1: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Chemical-resistant, such as butyl rubber or Viton®. Nitrile gloves may offer limited protection and are not recommended for prolonged contact.[9]	To prevent dermal absorption and direct skin contact.[3]
Eye Protection	Chemical splash goggles or safety glasses with side-shields.	To protect eyes from splashes, mists, or dust.[3]
Lab Coat	Standard, fully-buttoned laboratory coat.	To protect skin and personal clothing from contamination.[3]
Respiratory	Not typically required when working in a certified chemical fume hood.	A NIOSH-approved respirator may be necessary for cleaning up large spills or if engineering controls fail.[11][12]

Step-by-Step Disposal Protocol

The proper disposal of 1-(pyridin-4-yl)-1H-pyrazol-4-amine is a systematic process designed to prevent chemical reactions, environmental release, and exposure to personnel.

Step 1: Waste Segregation

Segregation is the most critical step in preventing laboratory accidents.[5][6]

• Isolate at the Source : As soon as waste is generated, it must be placed in a dedicated hazardous waste container.

• Avoid Incompatibilities : Do not mix waste containing 1-(pyridin-4-yl)-1H-pyrazol-4-amine with other waste streams. It must be kept separate from strong oxidizing agents and strong acids (especially nitric acid) to prevent vigorous, potentially explosive reactions.[9]

• Separate Waste Forms : Keep solid waste, liquid waste, and contaminated sharps in separate, appropriate containers.

Step 2: Container Selection and Labeling

Proper containment and labeling are mandated by law and are essential for safe handling.[13][14]

• Container Integrity : Use only sealable, airtight, and chemically compatible containers.[9] High-density polyethylene (HDPE) or glass containers are typically appropriate. The container must be in good condition with no leaks or cracks.

• Labeling : The container must be labeled immediately upon the first addition of waste.[9][15] The label must include:

  • The words "Hazardous Waste".[15]

  • The full chemical name: "1-(pyridin-4-yl)-1H-pyrazol-4-amine" and any other constituents (e.g., solvents) with their approximate concentrations.

  • The date on which waste was first added (accumulation start date).[15]

  • The name of the principal investigator and the laboratory location.

Step 3: Waste Accumulation and Storage

• Designated Area : Store the sealed waste container in a designated, secure satellite accumulation area within the laboratory.[13] This area should be clearly marked and away from heat sources or direct sunlight.[9]

• Secondary Containment : Place the primary waste container inside a larger, chemically resistant secondary container (like a lab tray or bin) to contain any potential leaks.[15]

• Closed Containers : Keep the waste container sealed at all times, except when adding waste.[6][13]

Step 4: Disposal of Contaminated Materials

• Sharps : Needles, syringes, or other contaminated sharps must be placed directly into a designated sharps container to prevent injury.[6]

• Solid Labware : Disposable items such as gloves, pipette tips, and absorbent pads that are contaminated with 1-(pyridin-4-yl)-1H-pyrazol-4-amine must be collected in a lined, designated hazardous waste container for solids.[3]

• Empty Containers : The original product container is also considered hazardous waste. It should be triple-rinsed with a suitable solvent (e.g., ethanol or methanol). The first rinsate must be collected and disposed of as liquid hazardous waste.[15] Subsequent rinsates can also be collected. After rinsing, deface the label and dispose of the container as instructed by your institution's EHS department.

Step 5: Final Disposal

• Institutional EHS : Laboratory personnel should never attempt to dispose of chemical waste directly.[16] Contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.[3][9]

• Documentation : Maintain accurate records of the waste generated and disposed of, in compliance with EPA regulations and institutional policy.[13]

• Ultimate Destruction : The accepted final disposal method for this type of organic waste is typically high-temperature incineration by a licensed hazardous waste management facility.[4][17]

Disposal Workflow and Logic

The following diagram illustrates the decision-making process for the proper disposal of waste containing 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

Caption: Disposal workflow for 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-(pyridin-4-yl)-1H-pyrazol-4-amine

As researchers dedicated to advancing drug development, our primary commitment is to safety and scientific integrity. The compound 1-(pyridin-4-yl)-1H-pyrazol-4-amine is a key building block in modern medicinal chemistry, but like many novel compounds, it lacks a comprehensive, publicly available Safety Data Sheet (SDS). This guide provides essential, immediate safety protocols derived from a thorough analysis of its constituent chemical moieties: pyridine and aminopyrazole. Our approach is conservative, ensuring that the highest standards of laboratory safety are met to protect you and your research.

Hazard Assessment: A Structurally-Informed Perspective

Understanding the "why" behind a safety protocol is the bedrock of a secure laboratory environment. The chemical structure of 1-(pyridin-4-yl)-1H-pyrazol-4-amine contains two key heterocyclic systems, and we must assume it carries the hazards associated with both.

• The Pyridine Moiety : Pyridine and its derivatives are known for their systemic toxicity. They are readily absorbed through the skin, and inhalation of vapors or dust can lead to adverse health effects, including nausea, headaches, and potential damage to the liver and kidneys.[1][2][3] Many pyridine-based compounds are also flammable liquids or solids.[4]

• The Aminopyrazole Moiety : Pyrazole derivatives, particularly those with amine functional groups, are often classified as irritants. Direct contact can cause significant skin and eye irritation.[5][6][7] Ingestion or inhalation may also be harmful and lead to respiratory tract irritation.[6][8][9]

Given this profile, we must handle 1-(pyridin-4-yl)-1H-pyrazol-4-amine as a substance that is harmful if swallowed, inhaled, or absorbed through the skin, and as a potent skin, eye, and respiratory irritant.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is non-negotiable. The following table summarizes the mandatory equipment for handling this compound.

Protection Type	Specific Recommendations	Rationale
Primary Engineering Control	Certified Chemical Fume Hood	The primary defense to minimize inhalation of fine powders or potential vapors, ensuring exposure is kept As Low As Reasonably Practicable (ALARP).[1][10][11]
Eye and Face Protection	Chemical Splash Goggles (ANSI Z87.1 rated) & Face Shield	Goggles provide a seal against splashes and dust. A face shield is mandatory when handling larger quantities (>1 liter of a solution) or performing splash-prone procedures to protect the entire face.[12][13]
Hand Protection	Double Gloving: Butyl Rubber or Nitrile (Outer) over Nitrile (Inner)	The pyridine moiety necessitates gloves with high chemical resistance. Butyl rubber is excellent, with nitrile as a suitable alternative.[1][3] Double gloving minimizes exposure during glove removal and provides a backup barrier.[11] Latex gloves are inadequate. [1]
Body Protection	Flame-Retardant Lab Coat (fully buttoned) with Knit Cuffs	Protects skin and personal clothing from contamination. The flame-retardant property addresses the potential flammability from the pyridine structure, and knit cuffs provide a snug fit over inner gloves.[12][14]
Respiratory Protection	NIOSH-approved N95 Respirator (or higher)	While the fume hood is the primary control, a respirator should be used for tasks outside the hood, such as weighing solid material or cleaning up spills, to prevent inhalation of airborne particles.[15][16]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict, logical workflow is critical for minimizing risk. This protocol guides you from preparation to disposal.

Step 1: Preparation and Engineering Controls

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Clear the Workspace: The interior of the fume hood should be clean and free of clutter.

• Assemble Materials: Place all necessary equipment (spatulas, weigh boats, glassware, waste container) inside the fume hood before introducing the compound.

• Locate Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.[17][18]

Step 2: Donning PPE

• Sequence is Key:

  • Don inner nitrile gloves.

  • Don flame-retardant lab coat, ensuring it is fully buttoned.

  • Don outer butyl rubber or nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

  • Don chemical splash goggles.

  • Don face shield if the procedure warrants it.

Step 3: Handling the Compound

• Work Within the Fume Hood: All manipulations of 1-(pyridin-4-yl)-1H-pyrazol-4-amine must occur at least 6 inches inside the sash of the fume hood.

• Controlled Dispensing: If handling the solid, use a spatula to carefully transfer the material. Avoid creating dust. If using a solution, transfer liquids carefully to prevent splashing.

• Keep Containers Sealed: When not in use, ensure the primary container is tightly sealed.[4]

Step 4: Decontamination and Doffing PPE

• Clean Workspace: Decontaminate any surfaces within the fume hood that may have been exposed.

• Remove Outer Gloves: While still in the lab, carefully peel off the outer gloves, turning them inside out, and dispose of them in the designated hazardous waste container.[19]

• Exit the Immediate Area: Before leaving the laboratory, proceed with the full doffing sequence.

• Doffing Sequence:

  • Remove face shield (if used).

  • Remove lab coat.

  • Remove goggles.

  • Remove inner nitrile gloves, turning them inside out.

  • Wash Hands Thoroughly: Immediately wash your hands with soap and water for at least 20 seconds.[20][21]

Emergency Procedures

Be Prepared. Act Immediately.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[10][12]

• Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if possible. Seek immediate medical attention.[12][22]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[22]

• Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[12]

• Spill: Evacuate the area. If the spill is small and you are trained to handle it, use an inert absorbent material (like sand or vermiculite) to contain it.[3][10] Place the absorbed material in a sealed, labeled container for hazardous waste disposal. Do not clean up large spills yourself; contact your institution's Environmental Health & Safety (EHS) department.

Disposal Plan

Proper disposal is a critical final step to ensure environmental and regulatory compliance.

• Waste Classification: All materials contaminated with 1-(pyridin-4-yl)-1H-pyrazol-4-amine, including gloves, weigh boats, and absorbent materials, must be treated as hazardous chemical waste .[2]

• Containerization: Use a dedicated, sealed, and clearly labeled hazardous waste container. The label must include the words "Hazardous Waste" and the full chemical name.[23]

• Disposal Route: Never dispose of this chemical or its waste down the drain or in the regular trash.[10][12] All waste must be disposed of through your institution's licensed hazardous waste disposal program.

Workflow Visualization

The following diagram outlines the logical flow for the safe handling of 1-(pyridin-4-yl)-1H-pyrazol-4-amine.

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